Verbascotetraose

Core Science & Biosynthesis

Verbascotetraose: A Technical Guide to its Discovery, Natural Sources, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Verbascotetraose, a tetrasaccharide of the Raffinose Family Oligosaccharides (RFOs), plays a significant role in plant physiology and holds potential for various applications in the pharmaceutical and food industries. This technical guide provides an in-depth overview of the discovery, natural distribution, and analytical methodologies associated with Verbascotetraose. Quantitative data on its prevalence in various plant sources are presented, along with detailed experimental protocols for its extraction and analysis. Furthermore, a schematic of its biosynthetic pathway is provided to elucidate its metabolic context within the plant kingdom.

Introduction: Discovery and Chemical Structure

Verbascotetraose is a carbohydrate consisting of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit. Its systematic name is β-D-Fructofuranosyl O-α-D-galactopyranosyl-(1→6)-α-D-galactopyranosyl-(1→6)-α-D-glucopyranoside. Structurally, it belongs to the Raffinose Family Oligosaccharides (RFOs), which are α-galactosyl derivatives of sucrose.[1] Verbascotetraose is structurally identical to stachyose, and the two terms are often used interchangeably in scientific literature.[2] RFOs, including verbascotetraose, are widespread in the plant kingdom and represent the second most abundant group of soluble carbohydrates after sucrose.[3]

The discovery of individual RFOs is intertwined with the historical investigation of plant carbohydrates. While a singular definitive publication marking the "first discovery" of verbascotetraose is not readily apparent, its identification emerged from the broader characterization of this oligosaccharide family in various plant species. An early mention of a related compound, "verbascotetracose," was in the context of isolating oligosaccharides from the roots of Lantana camara.[4]

Chemical Structure:

• Systematic Name: β-D-Fructofuranosyl O-α-D-galactopyranosyl-(1→6)-α-D-galactopyranosyl-(1→6)-α-D-glucopyranoside

• Molecular Formula: C₂₄H₄₂O₂₁

• Molecular Weight: 666.58 g/mol

• Structure: Gal(α1→6)Gal(α1→6)Glc(α1↔2β)Fru

Natural Sources of Verbascotetraose

Verbascotetraose is found in a variety of plant tissues, including seeds, roots, and rhizomes. Legumes are particularly rich sources of RFOs. The concentration of verbascotetraose can vary significantly depending on the plant species, cultivar, and environmental conditions.

Plant Species	Plant Part	Verbascotetraose/RFO Concentration (mg/g dry matter, unless otherwise stated)	Reference(s)
Pea (Pisum sativum)	Seeds	Stachyose (structurally identical to Verbascotetraose) can be the dominant oligosaccharide in many pea seeds.	[1]
In some cultivars, verbascose (a pentasaccharide) is dominant.	[1]
Ziziphi Spinosae Semen	Seeds	Verbascotetraose has been isolated from the seeds. Specific quantitative data is not readily available.
Alisma orientalis	Rhizome	Verbascotetraose has been identified in the rhizomes. Specific quantitative data is not readily available.
Lantana camara	Roots	"Verbascotetracose" (Verbascotetraose) has been isolated from the roots. Specific quantitative data is not readily available.	[4]
Rehmannia glutinosa	Roots	Verbascose and stachyose are present.	[5]
Legumes (General)	Seeds	Total RFO content in soybean seeds ranges from 33.75 to 69.30 mg/g. Stachyose is the dominant RFO.	[6]
Total RFO content in lupine seeds ranges from 57.23 to 130.38 mg/g. Stachyose is the dominant RFO.	[6]
Total RFO content in faba bean seeds ranges from 32.15 to 65.17 mg/g. Verbascose is often the dominant RFO.	[6]

Experimental Protocols

Extraction of Raffinose Family Oligosaccharides (including Verbascotetraose) from Legume Seeds

This protocol is a generalized method based on common procedures for RFO extraction from plant materials.[7][8]

Materials:

• Legume seeds (e.g., pea, soybean)

• Distilled water

• Ethanol (50% and 80% aqueous solutions)

• Diatomaceous earth

• Activated charcoal

• Cation-exchange resin (e.g., Dowex 50W-X8, H+ form)

• Centrifuge

• Rotary evaporator

• Magnetic stirrer and hot plate

• Filtration apparatus (e.g., Büchner funnel, filter paper)

Procedure:

• Seed Preparation: Clean and grind the legume seeds to a fine powder.

• Imbibition: Suspend the seed powder in distilled water (1:5 w/v) and stir for 2 hours at room temperature to allow for imbibition.

• Extraction:

  • Add an equal volume of 95% ethanol to the slurry to achieve a final concentration of approximately 50% ethanol.

  • Heat the mixture to 80°C with continuous stirring for 1 hour.

  • Cool the mixture to room temperature and centrifuge at 5000 x g for 15 minutes.

  • Collect the supernatant. Repeat the extraction of the pellet with 50% ethanol twice more.

  • Pool the supernatants.

• Precipitation of RFOs:

  • Concentrate the pooled supernatant to about one-tenth of its original volume using a rotary evaporator at 40°C.

  • Slowly add 95% ethanol to the concentrated extract with stirring to a final concentration of 80% ethanol to precipitate the oligosaccharides.

  • Allow the precipitate to settle overnight at 4°C.

  • Centrifuge at 5000 x g for 15 minutes and discard the supernatant.

• Purification:

  • Dissolve the pellet in a minimal amount of distilled water.

  • Prepare a small column with a 1:1 mixture of diatomaceous earth and activated charcoal.

  • Apply the dissolved oligosaccharide solution to the column and elute with distilled water to remove pigments and other impurities.

  • Pass the eluate through a cation-exchange column to remove any remaining cations.

• Final Product:

  • Collect the eluate from the cation-exchange column.

  • Lyophilize or concentrate the solution under vacuum to obtain the purified RFO fraction containing verbascotetraose.

Quantification of Verbascotetraose by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general HPLC method for the analysis of RFOs.[8][9]

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a refractive index (RI) detector.

• Column: An amino-terminated silica column (e.g., Hypersil NH₂, 250 mm × 4.6 mm i.d.).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio may need to be optimized for specific separations.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 20 µL.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of verbascotetraose (or stachyose) of known concentrations in the mobile phase.

• Sample Preparation: Dissolve the extracted and purified RFO fraction in the mobile phase to a known concentration. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the standard solutions to generate a calibration curve by plotting peak area against concentration.

  • Inject the sample solution.

  • Identify the verbascotetraose peak based on its retention time compared to the standard.

  • Quantify the amount of verbascotetraose in the sample by interpolating its peak area on the calibration curve.

Biosynthesis of Verbascotetraose

Verbascotetraose is synthesized as part of the Raffinose Family Oligosaccharide (RFO) pathway in plants. This pathway begins with sucrose and involves the sequential addition of galactose units.[10][11][12][13]

Caption: Biosynthetic pathway of Raffinose Family Oligosaccharides.

Conclusion

Verbascotetraose, a key member of the Raffinose Family Oligosaccharides, is a widely distributed carbohydrate in the plant kingdom with significant physiological roles. This guide has provided a comprehensive overview of its discovery, primary natural sources, and detailed methodologies for its extraction and quantification. The presented information serves as a valuable resource for researchers and professionals in the fields of natural product chemistry, food science, and drug development, facilitating further exploration of the properties and applications of this important oligosaccharide.

References

• 1. Frontiers | Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? [frontiersin.org]
• 2. Stachyose - Wikipedia [en.wikipedia.org]
• 3. Raffinose - Wikipedia [en.wikipedia.org]
• 4. [Studies on chemical constituents of the roots of Lantana camara] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advances in Extraction and Functional Studies of Raffinose Family Oligosaccharides [agris.fao.org]
• 6. researchgate.net [researchgate.net]
• 7. Simple method of isolation and purification of α-galactoside | REDI [redi.cedia.edu.ec]
• 8. Optimization of extracting stachyose from Stachys floridana Schuttl. ex Benth by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Significance of galactinol and raffinose family oligosaccharide synthesis in plants [frontiersin.org]
• 12. Optimizing raffinose family oligosaccharides content in plants: A tightrope walk - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

The Biological Role of Stachyose (Verbascotetraose) in Plants: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stachyose, also known as verbascotetraose, is a tetrasaccharide and a member of the Raffinose Family Oligosaccharides (RFOs). RFOs are α-galactosyl derivatives of sucrose and represent a significant class of soluble carbohydrates in the plant kingdom, second in abundance only to sucrose.[1] Stachyose is composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit.[2] This guide provides an in-depth overview of the multifaceted biological roles of stachyose in plants, focusing on its functions in carbon metabolism, stress tolerance, and its underlying biochemical pathways. Quantitative data, detailed experimental protocols, and signaling pathway diagrams are presented to offer a comprehensive resource for research and development.

Core Biological Functions

Stachyose, along with other RFOs, plays pivotal roles in various aspects of plant physiology, from carbon storage and transport to mediating stress responses.

Carbon Storage

In numerous plant species, particularly legumes, stachyose serves as a primary carbohydrate storage compound in seeds and other storage organs like roots and tubers.[1][3] The accumulation of stachyose and other RFOs during seed maturation provides a readily available energy source during germination to support the growth of the embryonic axis before the seedling becomes photosynthetically active.[4]

Phloem Transport

In certain plant families, stachyose is a major form of transported sugar in the phloem. This is facilitated by a symplastic loading mechanism known as the "polymer trap model." In this model, sucrose synthesized in the mesophyll diffuses into intermediary cells in the phloem through plasmodesmata. Within these cells, sucrose is converted into larger oligosaccharides like raffinose and stachyose. Due to their increased size, these RFOs are "trapped" and cannot diffuse back into the mesophyll, thus maintaining a concentration gradient that drives the continued movement of sucrose into the phloem for long-distance transport.

Abiotic Stress Tolerance

A significant body of evidence points to the crucial role of stachyose and other RFOs in protecting plants against a variety of abiotic stresses.

• Desiccation and Cold Tolerance: The accumulation of stachyose in seeds is strongly correlated with desiccation tolerance and longevity.[3][5] During cellular dehydration caused by drying or freezing, stachyose and other RFOs are thought to replace water molecules, forming a glassy state that helps to maintain the structural integrity of membranes and proteins.[5] Increased levels of stachyose have been observed in various plant tissues during cold acclimation, contributing to freezing tolerance.[1][5][6][7]

• Oxidative Stress: Stachyose has been shown to function as an antioxidant by scavenging reactive oxygen species (ROS), thereby protecting cellular components from oxidative damage during stress conditions.[4]

• Salinity Stress: While the response can be complex and species-dependent, the accumulation of RFOs, including stachyose, can contribute to osmotic adjustment and the mitigation of ion toxicity under saline conditions.

Signaling

While not a primary signaling molecule in the manner of hormones, the accumulation of stachyose and other RFOs is a hallmark of the plant's response to abiotic stress.[8] The biosynthesis of these compounds is triggered by upstream stress signaling pathways, including those involving abscisic acid (ABA) and reactive oxygen species (ROS).[3][9] Furthermore, there is evidence that stachyose may trigger apoptotic-like cell death in drought-sensitive plants, suggesting a role in programmed cell death pathways under severe stress.[10]

Data Presentation: Stachyose Content in Plants

The concentration of stachyose varies significantly among plant species, tissues, and in response to environmental conditions. The following tables summarize representative quantitative data.

Table 1: Stachyose Content in Seeds of Various Plant Species

Plant Family	Species	Stachyose Content (mg/g of defatted meal)
Leguminosae	Garden Pea	38.9
Soybean	31.7
Cowpea	26.5
Mung Bean	25.0
Alfalfa	15.1
Cucurbitaceae	Cucumber	1.1
Squash	0.9
Malvaceae	Cotton	1.1

Data adapted from Kuo et al., 1988.

Table 2: Changes in Stachyose Content in Safflower (cv. WSRC01) Seedlings During Cold Acclimation

Tissue	Treatment	Stachyose Content (mg/g dry weight)
Leaf	Non-acclimated	~5
Acclimated (4°C for 4 weeks)	~20
Stem	Non-acclimated	~2
Acclimated (4°C for 4 weeks)	~15
Root	Non-acclimated	~1
Acclimated (4°C for 4 weeks)	~8

Data estimated from Landry et al., 2017.[1][6]

Table 3: Changes in Stachyose Content in Buckwheat (Fagopyrum esculentum) Seedlings in Response to Cold Stress

Organ	Control	Cold Stress (4°C for 7 days)	Fold Increase
Roots	~0.5 mg/g DW	~4.0 mg/g DW	8.0
Hypocotyl	~1.0 mg/g DW	~3.5 mg/g DW	3.5
Cotyledons	~0.8 mg/g DW	~1.6 mg/g DW	2.0

Data adapted from Tuan et al., 2023.[5]

Experimental Protocols

Extraction and Quantification of Stachyose by HPLC-RID

This protocol provides a general method for the extraction and quantification of stachyose from plant tissues.

a. Extraction

• Sample Preparation: Harvest fresh plant tissue and immediately freeze in liquid nitrogen to halt metabolic activity. Lyophilize the tissue and grind to a fine powder.

• Solvent Extraction: Weigh approximately 100 mg of the dried powder into a microcentrifuge tube. Add 1 ml of 80% (v/v) ethanol.

• Incubation: Vortex the mixture thoroughly and incubate in a water bath at 80°C for 1 hour, with intermittent vortexing every 15 minutes.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Re-extraction (Optional but Recommended): Repeat the extraction process (steps 2-5) on the pellet with another 1 ml of 80% ethanol to ensure complete extraction of soluble sugars. Combine the supernatants.

• Solvent Evaporation: Evaporate the ethanol from the combined supernatants using a vacuum concentrator or by drying under a stream of nitrogen gas.

• Reconstitution: Re-dissolve the dried extract in a known volume (e.g., 1 ml) of ultrapure water.

• Filtration: Filter the aqueous extract through a 0.45 µm syringe filter into an HPLC vial.

b. HPLC-RID Analysis

• HPLC System: An HPLC system equipped with a refractive index detector (RID) is required.

• Column: A carbohydrate analysis column, such as an amino--based column (e.g., Agilent Zorbax Carbohydrate Analysis column) or a ligand-exchange column (e.g., Hamilton HC-75 Ca2+), is suitable.[11][12]

• Mobile Phase: A typical mobile phase for an amino column is an isocratic mixture of acetonitrile and water (e.g., 75:25, v/v).[13] For a ligand-exchange column, ultrapure water is used as the mobile phase.[11]

• Flow Rate: A flow rate of 1.0 - 1.5 ml/min is commonly used.

• Column Temperature: Maintain the column temperature at approximately 30-40°C.

• Injection Volume: Inject 10-20 µl of the filtered extract.

• Quantification: Prepare a standard curve using a series of known concentrations of stachyose. Identify the stachyose peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the amount of stachyose in the sample by integrating the peak area and comparing it to the standard curve.

Stachyose Synthase (STS) Enzyme Activity Assay

This assay measures the activity of stachyose synthase, the enzyme that synthesizes stachyose from raffinose and galactinol.

• Crude Enzyme Extraction:

  • Homogenize fresh or frozen plant tissue in a cold extraction buffer (e.g., 50 mM HEPES-NaOH, pH 7.5, containing 5 mM DTT, 1 mM EDTA, and protease inhibitors).

  • Centrifuge the homogenate at 4°C to pellet cellular debris.

  • Use the supernatant as the crude enzyme extract.

• Reaction Mixture:

  • Prepare a reaction mixture containing:

    • 50 mM HEPES-NaOH, pH 7.5

    • 10 mM Raffinose (substrate)

    • 10 mM Galactinol (substrate)

    • Crude enzyme extract

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by heating the mixture at 95°C for 5 minutes.

• Analysis:

  • Analyze the reaction products by HPLC-RID as described above.

  • Enzyme activity is determined by quantifying the amount of stachyose produced over time. One unit of enzyme activity can be defined as the amount of enzyme that produces 1 µmol of stachyose per minute under the specified conditions.

Gene Expression Analysis of Stachyose Synthase (STS) by qRT-PCR

This protocol outlines the steps to measure the transcript levels of the gene encoding stachyose synthase.

a. RNA Extraction

• Tissue Homogenization: Grind approximately 100 mg of frozen plant tissue to a fine powder in liquid nitrogen.

• Lysis: Add 1 ml of TRIzol reagent to the powdered tissue and vortex vigorously.

• Phase Separation: Add 200 µl of chloroform, shake vigorously, and centrifuge at 12,000 x g for 15 minutes at 4°C.

• RNA Precipitation: Transfer the upper aqueous phase to a new tube and add an equal volume of isopropanol. Incubate at room temperature for 10 minutes and then centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the RNA.

• RNA Wash: Wash the RNA pellet with 1 ml of 75% ethanol, vortex briefly, and centrifuge at 7,500 x g for 5 minutes at 4°C.

• RNA Resuspension: Air-dry the pellet and resuspend it in an appropriate volume of RNase-free water.

• DNase Treatment: Treat the RNA sample with DNase I to remove any contaminating genomic DNA.

• RNA Quantification and Quality Check: Determine the concentration and purity of the RNA using a spectrophotometer (A260/280 and A260/230 ratios) and assess its integrity using gel electrophoresis or a bioanalyzer.

b. cDNA Synthesis

• Reverse Transcription: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers according to the manufacturer's instructions.

c. qRT-PCR

• Reaction Setup: Prepare the qRT-PCR reaction mixture containing cDNA, forward and reverse primers specific for the stachyose synthase gene, and a SYBR Green master mix.

• PCR Program: Perform the qRT-PCR using a standard thermal cycling program (e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation at 95°C and annealing/extension at 60°C).

• Data Analysis: Analyze the amplification data using the ΔΔCt method, normalizing the expression of the target gene to a stably expressed reference gene (e.g., actin or ubiquitin).

Mandatory Visualizations

Caption: Biosynthesis and degradation pathway of Raffinose Family Oligosaccharides (RFOs).

Caption: The Polymer Trap Model for symplastic phloem loading of RFOs.

Caption: Simplified signaling pathway for abiotic stress-induced RFO accumulation.

References

• 1. Publication : USDA ARS [ars.usda.gov]
• 2. Determining 1-kestose, nystose and raffinose oligosaccharides in grape juices and wines using HPLC: method validation and characterization of products from Northeast Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Abiotic stress signaling and responses in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The effect of cold acclimation on the low molecular weight carbohydrate composition of safflower - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | VviRafS5 Is a Raffinose Synthase Involved in Cold Acclimation in Grapevine Woody Tissues [frontiersin.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Signaling for Abiotic Stress Tolerance in Plants: A Review [arccjournals.com]
• 10. Stachyose triggers apoptotic like cell death in drought sensitive but not resilient plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hamiltoncompany.com [hamiltoncompany.com]
• 12. assets-labs.hamiltoncompany.com [assets-labs.hamiltoncompany.com]
• 13. pubs.acs.org [pubs.acs.org]

Verbascotetraose as a Prebiotic for Gut Health: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Verbascotetraose, a raffinose family oligosaccharide (RFO), presents significant potential as a prebiotic agent for modulating gut health. Its resistance to digestion in the upper gastrointestinal tract allows it to reach the colon intact, where it is selectively fermented by beneficial gut bacteria. This fermentation process leads to the production of short-chain fatty acids (SCFAs), which play a crucial role in maintaining gut barrier integrity, modulating the immune system, and influencing overall host health. This technical guide provides a comprehensive overview of the current understanding of Verbascotetraose as a prebiotic, including its mechanism of action, experimental protocols for its evaluation, and a summary of available data on its effects on the gut microbiota and host. While direct quantitative data for Verbascotetraose is limited in the current literature, this guide draws upon data from closely related α-galactooligosaccharides (α-GOS) and other well-studied prebiotics to provide a comparative context for its potential efficacy.

Introduction to Verbascotetraose

Verbascotetraose is a non-digestible oligosaccharide belonging to the raffinose family. Structurally, it is composed of one sucrose molecule linked to three galactose units. Its α-(1→6) glycosidic linkages make it resistant to hydrolysis by human digestive enzymes in the small intestine, allowing it to be utilized by the gut microbiota in the colon[1]. This selective fermentation by beneficial bacteria, such as Bifidobacterium and Lactobacillus species, is the basis of its prebiotic activity[1].

The fermentation of Verbascotetraose leads to the production of beneficial metabolites, primarily short-chain fatty acids (SCFAs) like acetate, propionate, and butyrate. These SCFAs contribute to a lower colonic pH, creating an environment that is less favorable for the growth of pathogenic bacteria[1]. Furthermore, SCFAs serve as an energy source for colonocytes, enhance gut barrier function, and possess immunomodulatory properties[1].

Mechanism of Action

The prebiotic effect of Verbascotetraose is a multi-step process involving its fermentation by specific gut microbes and the subsequent action of the resulting metabolites on the host's intestinal cells and immune system.

Microbial Fermentation

Upon reaching the colon, Verbascotetraose is metabolized by bacteria that possess the necessary enzymes, such as α-galactosidase, to break down its structure[1]. Key genera known to ferment galactooligosaccharides include Bifidobacterium and Lactobacillus[1]. The fermentation process is a critical step that releases monosaccharides, which are then converted into SCFAs and other metabolites[2][3].

Figure 1: General pathway of prebiotic fermentation in the gut.

Gut Barrier Enhancement

The SCFAs produced from Verbascotetraose fermentation, particularly butyrate, are a primary energy source for colonic epithelial cells. This energy supply helps to maintain the integrity of the gut barrier. Furthermore, prebiotics like GOS have been shown to directly enhance mucosal barrier function by modulating the function of goblet cells, which are responsible for producing the protective mucus layer in the intestine[4]. A strengthened gut barrier prevents the translocation of harmful substances, such as lipopolysaccharides (LPS), from the gut lumen into the bloodstream, thereby reducing systemic inflammation.

Immune Modulation

The gut microbiota and their metabolites play a crucial role in modulating the host's immune system. SCFAs can influence immune responses by interacting with various immune cells. For instance, butyrate has been shown to have anti-inflammatory effects by inhibiting the NF-κB signaling pathway in intestinal epithelial cells[5][6]. Additionally, microbial components can interact with Toll-like receptors (TLRs) on the surface of intestinal epithelial and immune cells, triggering downstream signaling cascades that regulate the production of cytokines and other inflammatory mediators[7][8][9]. While direct evidence for Verbascotetraose is pending, it is plausible that its fermentation products modulate these pathways.

Figure 2: Simplified TLR4/NF-κB signaling pathway in intestinal epithelial cells.

Data Presentation

Table 1: In Vitro Fermentation of Prebiotics and SCFA Production

Prebiotic (1% w/v)	Total SCFA (mmol/L)	Acetate (mmol/L)	Propionate (mmol/L)	Butyrate (mmol/L)	Reference
Inulin	105.3 ± 5.8	63.2 ± 3.5	22.1 ± 1.2	19.9 ± 1.1	Fictional Data for Illustration
Fructooligosaccharides (FOS)	98.7 ± 4.9	59.2 ± 2.9	20.7 ± 1.0	18.8 ± 0.9	Fictional Data for Illustration
α-Galactooligosaccharides (α-GOS)	110.5 ± 6.1	66.3 ± 3.7	23.2 ± 1.3	21.0 ± 1.1	Fictional Data for Illustration
Control (No Substrate)	15.2 ± 1.5	9.1 ± 0.9	3.2 ± 0.3	2.9 ± 0.3	Fictional Data for Illustration

Note: The data in this table is illustrative and intended to represent typical results from in vitro fermentation studies. Actual values will vary depending on the specific experimental conditions.

Table 2: Effect of Prebiotics on Gut Microbiota Composition (Fold Change vs. Control)

Bacterial Genus	Inulin	Fructooligosaccharides (FOS)	α-Galactooligosaccharides (α-GOS)	Reference
Bifidobacterium	10.5	12.3	15.2	Fictional Data for Illustration
Lactobacillus	5.2	6.8	8.5	Fictional Data for Illustration
Clostridium	0.8	0.7	0.6	Fictional Data for Illustration
Bacteroides	1.2	1.1	1.3	Fictional Data for Illustration

Note: The data in this table is illustrative and represents the expected selective stimulation of beneficial bacteria by prebiotics. Actual fold changes will vary.

Experimental Protocols

This section outlines detailed methodologies for key experiments to evaluate the prebiotic potential of Verbascotetraose.

In Vitro Fermentation using Human Fecal Inoculum

This protocol is designed to simulate the fermentation of Verbascotetraose by the human gut microbiota.

Materials:

• Verbascotetraose

• Basal medium (e.g., containing peptone water, yeast extract, NaCl, K2HPO4, KH2PO4, MgSO4·7H2O, CaCl2·6H2O, NaHCO3, Tween 80, hemin, vitamin K1, L-cysteine HCl, and resazurin)

• Fresh human fecal samples from healthy donors who have not taken antibiotics for at least 3 months.

• Anaerobic chamber

• pH meter

• Gas chromatograph (GC) for SCFA analysis

• qPCR or 16S rRNA sequencing platform for microbial analysis

Procedure:

• Fecal Slurry Preparation: Within 2 hours of collection, homogenize fresh fecal samples (1:10 w/v) in anaerobic phosphate-buffered saline (PBS) inside an anaerobic chamber.

• Fermentation Setup: Add Verbascotetraose (e.g., 1% w/v) to sterile tubes containing the basal medium. Inoculate the tubes with the fecal slurry (e.g., 10% v/v). Include a control group without any added carbohydrate.

• Incubation: Incubate the tubes anaerobically at 37°C for a specified time course (e.g., 0, 12, 24, and 48 hours).

• Sampling: At each time point, collect aliquots for pH measurement, SCFA analysis, and microbial DNA extraction.

• SCFA Analysis: Centrifuge the samples, filter the supernatant, and analyze for SCFA concentrations using gas chromatography (GC) with a flame ionization detector (FID).

• Microbial Analysis: Extract DNA from the fermentation samples and perform qPCR to quantify specific bacterial groups (e.g., Bifidobacterium, Lactobacillus) or conduct 16S rRNA gene sequencing for a comprehensive analysis of the microbial community composition.

Figure 3: Experimental workflow for in vitro fermentation.

Gut Barrier Function Assessment using Caco-2 Cell Model

This protocol evaluates the effect of Verbascotetraose and its fermentation products on intestinal epithelial barrier integrity.

Materials:

• Caco-2 cells

• Transwell inserts

• Cell culture medium (e.g., DMEM with high glucose, supplemented with FBS, non-essential amino acids, and penicillin-streptomycin)

• Verbascotetraose and its fermentation products (supernatant from in vitro fermentation)

• Transepithelial electrical resistance (TEER) meter

• Fluorescein isothiocyanate (FITC)-dextran

• Reagents for immunofluorescence staining of tight junction proteins (e.g., occludin, zonula occludens-1 [ZO-1])

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell inserts and culture for 21 days to allow for differentiation and formation of a polarized monolayer with tight junctions.

• Treatment: Treat the apical side of the Caco-2 monolayers with Verbascotetraose or its fermentation products for a specified duration (e.g., 24 hours). Include a control group with untreated cells.

• TEER Measurement: Measure the TEER across the cell monolayer before and after treatment to assess the integrity of the tight junctions. A decrease in TEER indicates a compromised barrier function.

• Paracellular Permeability Assay: Add FITC-dextran to the apical chamber and measure its flux to the basolateral chamber over time. An increased flux indicates increased paracellular permeability.

• Tight Junction Protein Expression: Fix the cells and perform immunofluorescence staining for tight junction proteins (e.g., occludin, ZO-1) to visualize their localization and expression. Western blotting can also be used for quantitative analysis.

Conclusion and Future Directions

Verbascotetraose holds considerable promise as a prebiotic for improving gut health. Its selective fermentation by beneficial gut bacteria and the subsequent production of SCFAs can contribute to a healthier gut environment, enhanced barrier function, and modulated immune responses. While direct quantitative evidence for Verbascotetraose is still emerging, the data from related α-GOS and other prebiotics strongly support its potential.

Future research should focus on conducting well-controlled in vitro and in vivo studies to generate specific quantitative data on the effects of Verbascotetraose. This includes detailed dose-response studies, comparative analyses with other prebiotics, and elucidation of the specific molecular mechanisms underlying its effects on host signaling pathways. Such data will be invaluable for the development of Verbascotetraose as a functional food ingredient or a therapeutic agent for gut-related disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Utilization of diverse oligosaccharides for growth by Bifidobacterium and Lactobacillus species and their in vitro co-cultivation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Biotransformation and Influence on the Functional Activities of Metabolites during the Fermentation of Elaeagnus moorcroftii Wall.ex Schlecht. Juice by Bifidobacterium animalis subsp. lactis HN-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Intestinal Epithelial Toll-Like Receptor 4 Signaling Affects Epithelial Function and Colonic Microbiota and Promotes a Risk for Transmissible Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The NF-κB Signaling Pathway, the Microbiota, and Gastrointestinal Tumorigenesis: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Modulation of Intestinal TLR4-Inflammatory Signaling Pathways by Probiotic Microorganisms: Lessons Learned from Lactobacillus jensenii TL2937 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Raffinose Family Oligosaccharides (RFOs) Biosynthesis Pathway

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core biosynthesis pathway of Raffinose Family Oligosaccharides (RFOs). It details the enzymatic steps, regulatory mechanisms, quantitative data on RFO accumulation, and key experimental protocols for analysis.

Introduction to Raffinose Family Oligosaccharides (RFOs)

Raffinose Family Oligosaccharides (RFOs) are α-galactosyl derivatives of sucrose that are nearly ubiquitous in the plant kingdom.[1] The family includes trisaccharides (raffinose), tetrasaccharides (stachyose), pentasaccharides (verbascose), and larger polymers.[2][3] RFOs play pivotal roles in plant physiology, serving as transport and storage carbohydrates, and as crucial molecules in protecting plants against abiotic stresses such as drought, cold, and high salinity.[4][5] They are particularly abundant in seeds, where they are associated with desiccation tolerance, longevity, and vigor.[6][7] Their function as osmoprotectants, membrane stabilizers, and antioxidants makes their biosynthetic pathway a key area of research for developing stress-tolerant crops.[4][8]

The Core RFO Biosynthesis Pathway

In higher plants, RFOs are primarily synthesized via a galactinol-dependent pathway. This pathway begins with the synthesis of galactinol, which then serves as the galactose donor for the sequential elongation of a sucrose molecule.

The central steps are:

• Galactinol Synthesis: The pathway is initiated by Galactinol Synthase (GolS), which catalyzes the transfer of a galactose moiety from UDP-galactose to myo-inositol, forming galactinol.[2][3] This is considered the key regulatory and committed step in RFO biosynthesis.[4][9]

• Raffinose Synthesis: Raffinose Synthase (RS) then transfers a galactose unit from galactinol to a sucrose molecule, forming the trisaccharide raffinose.[8][10]

• Stachyose Synthesis: Stachyose Synthase (STS) catalyzes the addition of a second galactose unit, again from galactinol, to raffinose, yielding the tetrasaccharide stachyose.[8][10]

• Verbascose Synthesis: The pentasaccharide verbascose is formed by the transfer of a galactose moiety from galactinol to stachyose.[3][11] This reaction is often catalyzed by a multifunctional Stachyose Synthase or a dedicated Verbascose Synthase (VES).[3][8][12]

A less common, galactinol-independent pathway has been identified in the leaves of some species, which uses a galactan:galactan galactosyltransferase (GGT) to transfer galactose between two RFO molecules.[1][8]

Galactinol-Dependent RFO Biosynthesis Pathway

Key Enzymes and Their Regulation

The biosynthesis of RFOs is enzymatically controlled, with Galactinol Synthase (GolS) acting as the primary regulatory point.[2][4] The expression and activity of GolS are often strongly correlated with the accumulation of RFOs in response to developmental cues and environmental stress.[4]

Enzyme	EC Number	Substrates	Product	Cellular Localization	Regulation
Galactinol Synthase (GolS)	2.4.1.123	UDP-galactose, myo-inositol	Galactinol	Cytoplasm	Transcriptionally upregulated by drought, cold, heat, and salinity stress; regulated by ABA and Heat Shock Factors (HSFs).[2][9][13][14]
Raffinose Synthase (RS)	2.4.1.82	Galactinol, Sucrose	Raffinose	Cytoplasm	Expression induced by abiotic stresses.[10][15] Can exhibit hydrolytic activity on galactinol at low sucrose levels.[16]
Stachyose Synthase (STS)	2.4.1.67	Galactinol, Raffinose	Stachyose	Cytoplasm	Can be multifunctional, also catalyzing verbascose synthesis in some species like pea.[8][12][17]
Verbascose Synthase (VS)	N/A	Galactinol, Stachyose	Verbascose	Cytoplasm	Enzyme has not been definitively isolated in all species; activity often attributed to STS.[8][11][18]

Regulation of RFO Biosynthesis by Abiotic Stress

Abiotic stresses are potent inducers of the RFO biosynthesis pathway. This regulation occurs primarily at the transcriptional level, where stress-responsive signaling pathways lead to the upregulation of biosynthesis genes, particularly GolS.

For instance, heat stress activates Heat Shock Factors (HSFs), which bind to heat shock elements in the promoter regions of genes like GolS1, leading to their rapid transcription.[14] Similarly, drought and high salinity can trigger signaling cascades involving the phytohormone abscisic acid (ABA), which also enhances GolS expression.[9] This leads to the accumulation of galactinol and downstream RFOs, which then act as osmoprotectants to mitigate cellular damage.[4][10]

Abiotic Stress Signaling and RFO Gene Regulation

Quantitative Data on RFO Accumulation

The accumulation of RFOs varies significantly depending on the plant species, tissue type, developmental stage, and environmental conditions. The following table summarizes representative data on RFO content under different stress conditions.

Plant Species	Tissue	Stress Condition	Raffinose Content (μg/g FW)	Stachyose Content (μg/g FW)	Fold Change (Raffinose)	Reference
Arabidopsis thaliana	Leaves	Control	~5	Not Detected	-	Taji et al., 2002[2]
Arabidopsis thaliana	Leaves	Dehydration (10h)	~250	Not Detected	~50x	Taji et al., 2002[2]
Arabidopsis thaliana	Leaves	High Salinity (250 mM NaCl, 24h)	~150	Not Detected	~30x	Taji et al., 2002[2]
Arabidopsis thaliana	Leaves	Cold (4°C, 2 weeks)	~1000	Not Detected	~200x	Taji et al., 2002[2]
Coffea arabica	Leaves	Control	~20	~10	-	dos Santos et al., 2011[19]
Coffea arabica	Leaves	Water Deficit (12 days)	~150	~100	~7.5x	dos Santos et al., 2011[19]

Experimental Protocols

Precise quantification and analysis of RFOs and their biosynthetic enzymes are critical for research. Below are generalized protocols for RFO extraction, quantification via HPLC, and a Galactinol Synthase activity assay.

The analysis of RFOs from plant tissue follows a standard workflow involving extraction, separation, detection, and quantification.

Experimental Workflow for RFO Quantification

This protocol describes a common method for extracting and quantifying RFOs from plant leaves using High-Performance Liquid Chromatography with Pulsed Amperometric Detection (HPAE-PAD).

Materials:

• Plant tissue (e.g., leaves), flash-frozen in liquid nitrogen.

• Lyophilizer and grinder/mortar and pestle.

• 80% (v/v) Ethanol.

• Microcentrifuge tubes.

• Heater block or water bath (80°C).

• Microcentrifuge.

• 0.22 µm syringe filters.

• HPLC vials.

• HPLC system with a PAD detector and a suitable anion-exchange column (e.g., Dionex CarboPac series).

• Raffinose, stachyose, and verbascose analytical standards.

• Eluents: Deionized water, Sodium hydroxide (NaOH), and Sodium acetate (NaOAc) solutions.

Methodology:

• Sample Preparation:

  • Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Lyophilize the tissue until completely dry (~48 hours).

  • Grind the dry tissue to a fine, homogenous powder. Store at -80°C if not used immediately.

• Extraction:

  • Weigh approximately 20-50 mg of powdered tissue into a 2 mL microcentrifuge tube.

  • Add 1.5 mL of 80% ethanol.

  • Incubate at 80°C for 1 hour, vortexing every 15 minutes to ensure thorough extraction.

  • Centrifuge at 14,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a new tube.

• Sample Cleanup:

  • Evaporate the ethanol from the supernatant under a vacuum or a stream of nitrogen.

  • Resuspend the dried extract in a known volume (e.g., 500 µL) of deionized water.

  • Filter the aqueous extract through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Column: Dionex CarboPac PA1 or similar anion-exchange column.

  • Elution: Use a gradient of sodium hydroxide and sodium acetate to separate the oligosaccharides. A typical gradient might be:

    • 0-5 min: 100 mM NaOH (isocratic)

    • 5-25 min: Linear gradient from 0 to 250 mM NaOAc in 100 mM NaOH.

    • 25-30 min: Column wash with 500 mM NaOAc in 100 mM NaOH.

    • 30-40 min: Re-equilibration with 100 mM NaOH.

  • Detection: Pulsed Amperometric Detection (PAD) using a gold working electrode.

  • Quantification: Prepare a standard curve using analytical standards of raffinose, stachyose, and verbascose. Identify peaks in the sample chromatogram by comparing retention times with the standards. Calculate the concentration based on the peak area and the standard curve.[20][21]

This assay measures the activity of GolS by quantifying the formation of its product, galactinol.

Materials:

• Plant tissue for protein extraction.

• Extraction Buffer: 50 mM HEPES-KOH (pH 7.5), 5 mM MgCl₂, 1 mM EDTA, 5 mM DTT, 10% (v/v) glycerol, and 1x protease inhibitor cocktail.

• Assay Buffer: 100 mM HEPES-KOH (pH 7.0).

• Substrates: 20 mM UDP-galactose and 40 mM myo-inositol.

• Stop Solution: 1 M Sodium Carbonate (Na₂CO₃).

• Bradford reagent for protein quantification.

Methodology:

• Protein Extraction:

  • Grind ~200 mg of frozen plant tissue to a fine powder in liquid nitrogen.

  • Homogenize the powder in 1 mL of ice-cold Extraction Buffer.

  • Centrifuge at 16,000 x g for 20 minutes at 4°C.

  • Collect the supernatant containing the crude protein extract.

  • Determine the total protein concentration using the Bradford assay.

• Enzyme Assay:

  • Set up the reaction in a microcentrifuge tube on ice:

    • 50 µL Assay Buffer (100 mM HEPES-KOH, pH 7.0)

    • 10 µL of 20 mM UDP-galactose

    • 10 µL of 40 mM myo-inositol

    • 20 µL of crude protein extract (~50-100 µg total protein)

    • Bring the final volume to 100 µL with deionized water.

  • Prepare a negative control by boiling the protein extract for 10 minutes before adding it to the reaction mix.

  • Incubate the reaction tubes at 30°C for 30-60 minutes.

  • Stop the reaction by adding 100 µL of 1 M Na₂CO₃.

• Product Quantification:

  • The product, galactinol, can be quantified using the HPLC method described in section 6.2.

  • Calculate the specific activity as nmol of galactinol produced per minute per mg of protein.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Significance of galactinol and raffinose family oligosaccharide synthesis in plants [frontiersin.org]
• 3. portlandpress.com [portlandpress.com]
• 4. Physiological aspects of raffinose family oligosaccharides in plants: protection against abiotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiological aspects of raffinose family oligosaccharides in plants: protection against abiotic stress. | Semantic Scholar [semanticscholar.org]
• 6. Raffinose family oligosaccharides (RFOs): role in seed vigor and longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biochemistry and physiology of raffinose family oligosaccharides and galactosyl cyclitols in seeds | Seed Science Research | Cambridge Core [cambridge.org]
• 8. Frontiers | Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. Significance of Raffinose Family Oligosaccharides (RFOs) metabolism in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Verbascose | 546-62-3 | Benchchem [benchchem.com]
• 12. Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 14. academic.oup.com [academic.oup.com]
• 15. Raffinose synthase enhances drought tolerance through raffinose synthesis or galactinol hydrolysis in maize and Arabidopsis plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Transcriptional regulation of the raffinose family oligosaccharides pathway in Sorghum bicolor reveals potential roles in leaf sucrose transport and stem sucrose accumulation [frontiersin.org]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]
• 18. researchgate.net [researchgate.net]
• 19. vjs.ac.vn [vjs.ac.vn]
• 20. pietdaas.nl [pietdaas.nl]
• 21. Oligosaccharide Analysis Services - Creative Biolabs [creative-biolabs.com]

The Enigmatic Presence of Verbascotetraose in Legumes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verbascotetraose, a pentasaccharide belonging to the Raffinose Family Oligosaccharides (RFOs), is a significant carbohydrate component in many legume seeds. Its presence, along with other RFOs like raffinose and stachyose, has long been of interest to researchers in nutrition, plant physiology, and drug development. While often cited for its role in causing flatulence in humans and monogastric animals due to the absence of α-galactosidase for its digestion, verbascotetraose and other RFOs also play crucial roles in seed development, stress tolerance, and potentially as prebiotics. This technical guide provides an in-depth overview of the natural occurrence of verbascotetraose in legumes, detailing its quantitative levels, the methodologies for its analysis, and the biosynthetic pathways leading to its formation.

Quantitative Occurrence of Verbascotetraose in Legumes

The concentration of verbascotetraose, often reported as verbascose in scientific literature, varies significantly among different legume species and even between cultivars of the same species. Environmental conditions during growth also play a role in the final oligosaccharide profile of the seed. The following table summarizes the quantitative data on verbascotetraose content in various legumes, compiled from multiple research sources. It is important to note that some studies report the absence or presence of verbascotetraose in trace amounts in certain legumes like chickpeas and soybeans, highlighting the variability in analytical methods and cultivars studied.

Legume Species	Common Name	Verbascotetraose (Verbascose) Content (mg/g dry weight)	Reference(s)
Pisum sativum	Pea	0 - 31	[1]
Pisum sativum (yellow pea, mature)	Yellow Pea	13.6 - 16.1	[2]
Lens culinaris	Lentil	5.81 - 17.69	[3]
Vicia faba	Faba Bean	~16	[4]
Cicer arietinum	Chickpea	0.25 - 0.73 (small amounts reported)	[5]
Glycine max	Soybean	Trace amounts, often considered absent	[6][7]
Phaseolus vulgaris	Common Bean	1.28 - 1.87	[3]

Note: The variability in reported values can be attributed to differences in analytical methodologies, cultivars tested, and environmental growth conditions. Some studies have reported verbascose as a minor oligosaccharide in lentils and peas and absent in chickpeas and soybeans[6].

Experimental Protocols

The accurate quantification of verbascotetraose in legumes requires robust and validated analytical methods. High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID) is the most commonly employed technique for the analysis of RFOs.

Sample Preparation and Extraction

• Milling: Dry legume seeds are ground into a fine powder (typically <0.5 mm) to increase the surface area for efficient extraction.

• Defatting (Optional but Recommended): To remove interfering lipids, the powdered sample is often defatted using a solvent like hexane or petroleum ether in a Soxhlet apparatus or by simple agitation and centrifugation.

• Extraction of Soluble Sugars:

  • An accurately weighed amount of the defatted powder (e.g., 1 g) is suspended in a solvent, typically an aqueous ethanol solution (e.g., 70-80% ethanol), at a specific solid-to-liquid ratio (e.g., 1:10 w/v).

  • The mixture is incubated at an elevated temperature (e.g., 60-80°C) with constant stirring for a defined period (e.g., 1-2 hours) to facilitate the extraction of soluble carbohydrates.

  • The mixture is then centrifuged at high speed (e.g., 10,000 x g) for a specified time (e.g., 15-20 minutes) to pellet the insoluble material.

  • The supernatant containing the extracted sugars is carefully collected. The extraction process may be repeated on the pellet to ensure complete recovery of the oligosaccharides.

• Purification and Concentration:

  • The collected supernatants are pooled and may be subjected to a purification step using solid-phase extraction (SPE) cartridges (e.g., C18) to remove pigments and other non-polar interfering compounds.

  • The purified extract is then typically evaporated to dryness under vacuum at a controlled temperature (e.g., 40-50°C) and the residue is reconstituted in a known volume of the HPLC mobile phase.

• Filtration: Prior to injection into the HPLC system, the reconstituted sample is filtered through a 0.45 µm or 0.22 µm syringe filter to remove any particulate matter that could damage the column.

HPLC-RID Quantification

• Instrumentation: A High-Performance Liquid Chromatography system equipped with a pump, autosampler, column oven, and a Refractive Index Detector (RID).

• Column: An amino-propyl bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for the separation of oligosaccharides.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and water is typically used. The ratio is optimized for the best separation of the target analytes (e.g., 75:25 v/v acetonitrile:water). The mobile phase should be degassed before use.

• Flow Rate: A typical flow rate is between 1.0 and 1.5 mL/min.

• Column Temperature: The column is maintained at a constant temperature, for instance, 30-40°C, to ensure reproducible retention times.

• Detector Temperature: The RID is also maintained at a constant temperature, often similar to the column temperature, to minimize baseline drift.

• Injection Volume: A standard injection volume is 10-20 µL.

• Quantification: Identification and quantification of verbascotetraose are achieved by comparing the retention time and peak area of the sample with those of a certified verbascotetraose standard run under the same chromatographic conditions. A calibration curve is constructed using a series of known concentrations of the standard to determine the concentration of verbascotetraose in the samples.

Biosynthesis of Verbascotetraose

Verbascotetraose is synthesized as part of the Raffinose Family Oligosaccharides (RFO) pathway, which is a galactinol-dependent pathway in legumes[4][8]. This pathway sequentially adds galactose units to a sucrose molecule.

Caption: Biosynthetic pathway of Verbascotetraose in legumes.

The key enzymatic steps in the biosynthesis of verbascotetraose are:

• Galactinol Synthesis: The pathway is initiated by the synthesis of galactinol from UDP-galactose and myo-inositol, a reaction catalyzed by galactinol synthase [8].

• Raffinose Synthesis: Raffinose synthase then transfers a galactose moiety from galactinol to sucrose, forming the trisaccharide raffinose[8].

• Stachyose Synthesis: Subsequently, stachyose synthase catalyzes the transfer of another galactose unit from galactinol to raffinose, resulting in the formation of the tetrasaccharide stachyose[8].

• Verbascotetraose Synthesis: Finally, it is understood that a verbascose synthase activity, which may be a function of stachyose synthase or a distinct enzyme, facilitates the addition of a third galactose molecule from galactinol to stachyose, yielding the pentasaccharide verbascotetraose.

Conclusion

Verbascotetraose is a noteworthy oligosaccharide in the seeds of many leguminous plants. Its concentration can vary widely, influencing the nutritional and physiological properties of the legume. The analytical methods for its quantification are well-established, with HPLC-RID being the standard. A deeper understanding of its biosynthetic pathway not only provides insights into plant carbohydrate metabolism but also opens avenues for the genetic modification of legumes to alter their oligosaccharide profiles for improved nutritional value or enhanced stress resilience. This technical guide serves as a foundational resource for professionals engaged in the study and application of legume-derived compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of the Raffinose Family Oligosaccharide Pathway in Pea Seeds with Contrasting Carbohydrate Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Variability in Prebiotic Carbohydrates in Different Market Classes of Chickpea, Common Bean, and Lentil Collected From the American Local Market - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Expression Analysis of the Genes Involved in the Raffinose Family Oligosaccharides Pathway of Phaseolus vulgaris and Glycine max - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nutritional composition, health benefits and bio-active compounds of chickpea (Cicer arietinum L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oligosaccharide Content and Composition of Legumes and Their Reduction by Soaking, Cooking, Ultrasound, and High Hydrostatic Pressure [cerealsgrains.org]
• 7. feedstrategy.com [feedstrategy.com]
• 8. Frontiers | Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? [frontiersin.org]

Verbascotetraose and Seed Desiccation: A Technical Whitepaper on its Core Physiological Functions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Verbascotetraose, a raffinose family oligosaccharide (RFO) structurally identical to stachyose, plays a pivotal role in the acquisition and maintenance of desiccation tolerance in orthodox seeds. As seeds mature and undergo programmed water loss, verbascotetraose accumulates and exerts its protective effects through a multi-faceted approach. This technical guide delves into the core physiological functions of verbascotetraose in seed desiccation, detailing its role in membrane stabilization, as a compatible solute, and in the formation of a protective glassy state within the cytoplasm. This paper synthesizes current research to provide a comprehensive overview, including quantitative data on oligosaccharide concentrations, detailed experimental protocols for their analysis, and visual representations of the key pathways and processes involved. Understanding the mechanisms by which verbascotetraose confers desiccation tolerance offers valuable insights for crop improvement, seed storage technologies, and the development of novel stabilization strategies for biological molecules in the pharmaceutical industry.

Introduction

Seed desiccation is a remarkable biological process that allows orthodox seeds to survive extreme water loss, entering a state of suspended animation until favorable germination conditions arise. This tolerance is not a passive process but is underpinned by a suite of biochemical adaptations that occur during late seed maturation. Among the key players in this process are the raffinose family oligosaccharides (RFOs), a group of non-reducing sugars that include raffinose, stachyose (verbascotetraose), and verbascose.[1][2][3][4][5]

Verbascotetraose, a tetrasaccharide composed of two galactose units, one glucose unit, and one fructose unit, accumulates to significant levels in the seeds of many plant species, particularly legumes, as they dry.[6][7] Its presence is strongly correlated with seed vigor, longevity, and the ability to withstand the mechanical and oxidative stresses associated with severe dehydration.[1][2][8] This whitepaper will provide an in-depth examination of the physiological functions of verbascotetraose in conferring desiccation tolerance, supported by quantitative data, experimental methodologies, and pathway visualizations.

Core Physiological Functions of Verbascotetraose in Seed Desiccation

Verbascotetraose contributes to seed desiccation tolerance through three primary mechanisms: membrane protection, acting as a compatible solute, and contributing to the formation of a cytoplasmic glass.

Membrane Protection: The Water Replacement Hypothesis

As water is removed from the seed during desiccation, cellular membranes are subjected to immense physical stress, including fusion, phase transitions, and increased permeability upon rehydration. Verbascotetraose, along with other RFOs, is thought to protect membranes by replacing water molecules at the membrane surface. The hydroxyl groups of the sugar molecules form hydrogen bonds with the polar head groups of phospholipids, maintaining the lipid bilayer's native spacing and preventing deleterious phase transitions from a liquid-crystalline to a gel phase.[1] This "water replacement hypothesis" suggests that verbascotetraose effectively acts as a molecular placeholder for water, preserving membrane integrity in the desiccated state. Upon rehydration, the sugar is readily displaced by water molecules, allowing for the rapid resumption of normal membrane function and preventing excessive leakage of cellular contents.[9][10][11]

Compatible Solute and Osmoprotection

Verbascotetraose is a highly soluble and non-reducing sugar, making it an excellent compatible solute. Unlike reducing sugars, it does not readily react with proteins and other cellular components, even at high concentrations. During the final stages of seed drying, the accumulation of verbascotetraose and other solutes creates a highly concentrated intracellular environment. This high concentration of solutes helps to reduce the water potential of the cytoplasm, contributing to the controlled loss of water and preventing the damaging effects of osmotic stress. Furthermore, as a compatible solute, it can accumulate to high levels without interfering with essential enzymatic activities, thereby protecting cellular machinery in a dehydrated state.[5]

Glass State Formation (Vitrification)

One of the most critical roles of verbascotetraose in desiccation tolerance is its contribution to the formation of a glassy state, or vitrification, within the cytoplasm. As the water content in the seed decreases to very low levels, the highly concentrated solution of sugars, including verbascotetraose, and other cytoplasmic components undergoes a phase transition into a solid, amorphous, glass-like state.[1] This glassy state is characterized by extremely high viscosity and a dramatic reduction in molecular mobility.[1]

The formation of this intracellular glass has several profound protective effects:

• Inhibition of Chemical Reactions: The high viscosity of the glass severely restricts the diffusion of molecules, effectively halting all non-essential metabolic and degradative chemical reactions that would otherwise lead to cellular damage over long periods of storage.[1]

• Prevention of Crystallization: The presence of a complex mixture of sugars, including the relatively large verbascotetraose molecule, inhibits the crystallization of other solutes, which could cause mechanical damage to cellular structures.[1]

• Structural Stabilization: The rigid glass matrix provides structural support to macromolecules like proteins and nucleic acids, preventing their denaturation and maintaining their native conformations in the absence of a hydration shell.

The transition to a glassy state is a key factor in the long-term viability of orthodox seeds, and the high concentration of verbascotetraose is a major contributor to the stability of this protective state.[1][5]

Quantitative Data on Verbascotetraose (Stachyose) Content and Seed Viability

The concentration of verbascotetraose (stachyose) and other RFOs varies significantly among different plant species and even between cultivars of the same species. A higher ratio of RFOs to sucrose is often correlated with enhanced seed longevity and desiccation tolerance.[1] The following tables summarize representative data on the content of verbascotetraose (stachyose) in the seeds of various legumes.

Legume Species	Cultivar/Genotype	Stachyose (Verbascotetraose) Content (mg/g dry matter)	Reference
Soybean (Glycine max)	Aldana	38.3 ± 1.44	[6]
Aligator	42.9 ± 2.41	[6]
Amandine	31.3 ± 1.54	[6]
Pea (Pisum sativum)	Akord	23.3 ± 1.54	[6]
Arwena	20.6 ± 0.45	[6]
Batuta	23.3 ± 1.14	[6]
Lupine (Lupinus)	Not Specified	57.23 - 130.38	[7]
Faba Bean (Vicia faba)	Not Specified	32.15 - 65.17	[7]
African Yam Bean	Not Specified	3.84 mg/100mg (total α-galactosides)	[12]
Lima Bean	White	3.62 mg/100mg (total α-galactosides)	[12]
Pigeon Pea	Cream	3.51 mg/100mg (total α-galactosides)	[12]

Note: Verbascotetraose is structurally identical to stachyose and the terms are used interchangeably in the literature.

Experimental Protocols

Quantification of Verbascotetraose and other Raffinose Family Oligosaccharides by High-Performance Liquid Chromatography (HPLC)

Objective: To extract and quantify soluble sugars, including verbascotetraose, from seed tissue.

Materials:

• Seed samples

• Liquid nitrogen

• Mortar and pestle

• 80% (v/v) ethanol

• Water bath (80°C)

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC system with a refractive index (RI) or evaporative light-scattering detector (ELSD)

• Amino-propylic or ion-exchange column suitable for carbohydrate analysis

• Sugar standards (sucrose, raffinose, stachyose, verbascose)

• Acetonitrile (HPLC grade)

• Ultrapure water

Procedure:

• Sample Preparation: Freeze a known weight of seed tissue (e.g., 100 mg) in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Add 1 mL of 80% ethanol to the powdered tissue. Vortex thoroughly and incubate in a water bath at 80°C for 15 minutes, with intermittent vortexing.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes to pellet the insoluble material.

• Supernatant Collection: Carefully collect the supernatant containing the soluble sugars.

• Re-extraction (Optional but Recommended): Repeat the extraction step with the pellet to ensure complete recovery of sugars. Combine the supernatants.

• Drying: Evaporate the ethanol from the combined supernatants using a vacuum concentrator or by heating at 60°C under a stream of nitrogen.

• Resuspension: Resuspend the dried sugar extract in a known volume of ultrapure water (e.g., 500 µL).

• Filtration: Filter the resuspended sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Inject a known volume (e.g., 10-20 µL) of the filtered sample onto the HPLC system.

  • Use an isocratic mobile phase, typically a mixture of acetonitrile and water (e.g., 75:25 v/v), at a constant flow rate (e.g., 1.0 mL/min).

  • Maintain the column at a constant temperature (e.g., 30°C).

  • Detect the separated sugars using a refractive index or ELSD detector.

• Quantification:

  • Prepare a series of standard solutions of known concentrations for sucrose, raffinose, stachyose, and verbascose.

  • Generate a standard curve for each sugar by plotting peak area against concentration.

  • Determine the concentration of each sugar in the seed samples by comparing their peak areas to the respective standard curves.

Assessment of Seed Desiccation Tolerance using a Controlled Deterioration Test

Objective: To evaluate the ability of seeds to withstand accelerated aging under controlled conditions of high temperature and humidity, which serves as a proxy for long-term storage potential and desiccation tolerance.

Materials:

• Seed lots to be tested

• Saturated salt solutions (e.g., LiCl for a specific relative humidity) or a controlled humidity chamber

• Incubator set to a high temperature (e.g., 45°C)

• Germination paper or other suitable germination substrate

• Petri dishes or germination trays

• Germination chamber with controlled temperature and light conditions

Procedure:

• Initial Viability Test: Determine the initial germination percentage of the seed lot before the controlled deterioration treatment.

• Seed Equilibration: Place the seeds in a sealed container over a saturated salt solution or in a humidity chamber to equilibrate them to a specific high relative humidity (e.g., 75% RH) at a moderate temperature (e.g., 20°C) for a set period (e.g., 24-48 hours). This raises the seed moisture content to a level where deterioration will occur at an accelerated rate.

• Deterioration Treatment: Transfer the equilibrated seeds to a pre-heated incubator at a constant high temperature (e.g., 45°C) for a specific duration (e.g., 24, 48, 72 hours). The duration will depend on the species and the desired level of stress.

• Post-Deterioration Germination Test: After the deterioration period, remove the seeds and conduct a standard germination test.

  • Place a set number of seeds (e.g., 50-100) on moistened germination paper in Petri dishes.

  • Incubate the seeds under optimal germination conditions for the species.

  • Record the number of germinated seeds (radicle emergence) at regular intervals until germination is complete.

• Data Analysis:

  • Calculate the germination percentage after the controlled deterioration treatment.

  • Compare the post-deterioration germination percentage to the initial germination percentage to determine the loss in viability.

  • Seed lots with a smaller decrease in germination percentage are considered to have higher desiccation tolerance and greater longevity potential.

Signaling Pathways and Logical Relationships

The accumulation of verbascotetraose and other RFOs during seed maturation is a tightly regulated process involving a cascade of enzymatic reactions and is influenced by plant hormones, particularly abscisic acid (ABA).

Biosynthesis of Verbascotetraose

The biosynthesis of RFOs begins with the synthesis of galactinol from UDP-galactose and myo-inositol, a reaction catalyzed by galactinol synthase (GolS). Galactinol then serves as the galactose donor for the subsequent steps. Raffinose is synthesized by the transfer of a galactose unit from galactinol to sucrose, catalyzed by raffinose synthase. Stachyose (verbascotetraose) is then formed by the addition of another galactose unit from galactinol to raffinose, a reaction catalyzed by stachyose synthase.

Caption: Biosynthesis pathway of Verbascotetraose (Stachyose).

Experimental Workflow for Assessing the Role of Verbascotetraose in Desiccation Tolerance

A typical experimental workflow to investigate the function of verbascotetraose involves quantifying its levels in seeds subjected to desiccation stress and correlating these levels with seed viability.

Caption: Experimental workflow for studying Verbascotetraose function.

Logical Relationship of Verbascotetraose Function in Desiccation Tolerance

The protective functions of verbascotetraose are logically interconnected, culminating in enhanced seed survival.

Caption: Functional relationships of Verbascotetraose in desiccation tolerance.

Conclusion and Future Perspectives

Verbascotetraose is a key multifunctional molecule that is integral to the survival of orthodox seeds during desiccation and long-term storage. Its roles in protecting cellular membranes, acting as a compatible solute, and facilitating the formation of a protective glassy state are well-supported by a growing body of research. The quantitative relationship between verbascotetraose concentration and the degree of desiccation tolerance underscores its importance in seed physiology.

For researchers in agriculture, a deeper understanding of the genetic regulation of verbascotetraose biosynthesis offers opportunities for breeding crops with improved seed vigor and storability, particularly in the face of climate change. For drug development professionals, the principles of stabilization conferred by verbascotetraose in a desiccated state provide a natural blueprint for the development of novel excipients and formulations for the preservation of labile therapeutic proteins, enzymes, and vaccines, enabling their storage and distribution without the need for a continuous cold chain. Future research should focus on elucidating the precise molecular interactions of verbascotetraose with membrane lipids and proteins and further exploring the genetic and environmental factors that regulate its accumulation in seeds. Such knowledge will undoubtedly pave the way for innovative applications in both plant science and biopharmaceutical stabilization.

References

• 1. Raffinose family oligosaccharides (RFOs): role in seed vigor and longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raffinose family oligosaccharides (RFOs): role in seed vigor and longevity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Raffinose family oligosaccharides (RFOs): role in seed vigor and longevity | Semantic Scholar [semanticscholar.org]
• 4. Seed Longevity in Legumes: Deeper Insights Into Mechanisms and Molecular Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Acquisition and loss of desiccation tolerance in seeds: from experimental model to biological relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dehydration effects on imbibitional leakage from desiccation-sensitive seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of Dehydration on Leakage and Membrane Structure in Lotus corniculatus L. Seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dehydration Effects on Imbibitional Leakage from Desiccation-Sensitive Seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Desiccation Tolerance as the Basis of Long-Term Seed Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Verbascotetraose as a Soluble Dietary Fiber: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verbascotetraose is a tetrasaccharide belonging to the Raffinose Family of Oligosaccharides (RFOs), a group of α-galactosyl derivatives of sucrose.[1][2][3] Structurally, it is identical to stachyose, and the terms are often used interchangeably in scientific literature.[1] Composed of two galactose molecules, one glucose molecule, and one fructose molecule, Verbascotetraose is naturally found in a variety of plants, particularly in the seeds and roots of legumes like soybeans, lentils, and chickpeas.[1]

Due to its unique glycosidic linkages, Verbascotetraose resists digestion by human enzymes in the upper gastrointestinal tract, allowing it to reach the colon intact.[1] This resistance classifies it as a soluble dietary fiber. In the colon, it is selectively fermented by beneficial gut bacteria, positioning it as a potent prebiotic. This guide provides an in-depth technical overview of Verbascotetraose, focusing on its physicochemical properties, physiological effects, and the experimental methodologies used to study its function.

Physicochemical Properties of Verbascotetraose

Verbascotetraose is a non-reducing sugar with defined structural and physical characteristics that are central to its biological function. Its key properties are summarized in the table below.

Property	Value / Description	Reference(s)
Systematic Name	α-D-Galactopyranosyl-(1→6)-α-D-galactopyranosyl-(1→6)-α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside	[1]
Common Name	Verbascotetraose, Stachyose	[1]
Classification	Raffinose Family Oligosaccharide (RFO), Tetrasaccharide	[1]
Molecular Formula	C₂₄H₄₂O₂₁	[1][4]
Molecular Weight	~666.6 g/mol	[1][4]
Monosaccharide Units	2x Galactose, 1x Glucose, 1x Fructose	[1]
Glycosidic Linkages	α-(1→6) and α-(1→2)	[1]
Solubility	Soluble in water. Soluble dietary fibers have a high affinity for water.	[5][6]
Digestibility	Resistant to human α-amylase and brush border enzymes (e.g., sucrase-isomaltase) due to the presence of α-(1→6) glycosidic bonds. Some studies suggest partial digestion may occur.	[1]
Caloric Value	Estimated at ~2 kcal/g, typical for many fermentable fibers.	[7]

Mechanism of Action as a Soluble Dietary Fiber

The primary mechanism of Verbascotetraose as a dietary fiber is its selective fermentation in the large intestine, which leads to the production of beneficial metabolites.

Transit and Fermentation

Verbascotetraose's α-galactosidic bonds are not hydrolyzed by enzymes in the human stomach or small intestine.[1] Consequently, it passes undigested to the colon, where it serves as a substrate for saccharolytic bacteria. This process is depicted in the workflow below.

Caption: Gastrointestinal transit and colonic fermentation of Verbascotetraose.

Prebiotic Effect and Modulation of Gut Microbiota

As a prebiotic, Verbascotetraose selectively stimulates the growth and activity of beneficial microorganisms. Species from the genera Bifidobacterium and Lactobacillus, which possess the necessary α-galactosidase enzymes, are known to efficiently ferment RFOs.[1][8][9] This selective proliferation helps to positively modulate the gut microbial ecosystem, potentially suppressing the growth of pathogenic bacteria.[8][9]

Physiological Effects and Signaling

The fermentation of Verbascotetraose yields short-chain fatty acids (SCFAs)—primarily acetate, propionate, and butyrate—which are responsible for its main physiological benefits.[5][8]

• Acetate : The most abundant SCFA, it is absorbed into the bloodstream and utilized peripherally in tissues for energy metabolism.[8]

• Propionate : Primarily taken up by the liver, it can play a role in regulating gluconeogenesis and cholesterol synthesis.

• Butyrate : The preferred energy source for colonocytes (the epithelial cells of the colon), it is crucial for maintaining gut barrier integrity and has anti-inflammatory properties.[5]

These SCFAs act as signaling molecules, interacting with G-protein coupled receptors (GPCRs) like GPR41, GPR43, and GPR109A on the surface of various cells, including enteroendocrine and immune cells. This interaction triggers downstream signaling cascades that influence gut hormone secretion (e.g., GLP-1, PYY), immune responses, and host metabolism.[10]

Caption: Signaling pathways of Short-Chain Fatty Acids (SCFAs) in the colon.

Experimental Protocols

This section details common methodologies for the extraction, analysis, and functional assessment of Verbascotetraose.

Extraction and Purification from Plant Material

This protocol describes a general method for extracting RFOs from leguminous seeds.

Objective: To isolate and purify Verbascotetraose from a plant source.

Materials:

• Dried, ground plant material (e.g., defatted soybean meal)

• Ethanol (50% and 80% aqueous solutions)

• Distilled water

• Centrifuge and tubes

• Rotary evaporator

• Chromatography system (e.g., Size-Exclusion or Reverse-Phase HPLC) with appropriate columns and detectors.

Methodology:

• Extraction:

  • Suspend 10 g of ground plant material in 100 mL of 50% ethanol.[11]

  • Stir the mixture at 50°C for 30-60 minutes.[11]

  • Centrifuge the suspension at 4000 x g for 20 minutes to pellet the solid material.

  • Collect the supernatant. Repeat the extraction on the pellet 2-3 times to maximize yield.

  • Pool the supernatants.

• Solvent Removal:

  • Concentrate the pooled supernatant using a rotary evaporator under reduced pressure to remove the ethanol.

  • The resulting aqueous solution contains the crude oligosaccharide extract.

• Purification:

  • Precipitate higher molecular weight polysaccharides by adding 3-4 volumes of 99% ethanol and centrifuging. The oligosaccharides will remain in the supernatant.

  • Alternatively, for higher purity, subject the crude extract to chromatographic separation.

  • Size-Exclusion Chromatography (SEC): Separate molecules based on size. Verbascotetraose will elute after larger polysaccharides and before smaller sugars.

  • High-Performance Liquid Chromatography (HPLC): Utilize an amino-propyl or other suitable column for carbohydrate separation. Collect fractions corresponding to the retention time of a Verbascotetraose standard.

• Verification:

  • Analyze the purified fractions using HPLC or Mass Spectrometry to confirm the identity and purity of Verbascotetraose.

Caption: Workflow for the extraction and purification of Verbascotetraose.

Quantification by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of Verbascotetraose in a sample.

Instrumentation:

• HPLC system with a pump, autosampler, and column oven.

• Refractive Index (RI) detector or Evaporative Light Scattering Detector (ELSD).

• Amino-propyl column (e.g., 4.6 x 250 mm, 5 µm).

• Data acquisition and processing software.

Methodology:

• Standard Preparation:

  • Prepare a stock solution of high-purity Verbascotetraose standard (e.g., 10 mg/mL) in ultrapure water.

  • Create a series of calibration standards (e.g., 0.5, 1, 2, 5, 10 mg/mL) by serial dilution of the stock solution.

• Sample Preparation:

  • Dissolve the sample containing Verbascotetraose in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter to remove particulates.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:Water (e.g., 75:25 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 10-20 µL.

  • Detector: RI detector maintained at a stable temperature (e.g., 40°C).

• Analysis:

  • Inject the calibration standards to generate a standard curve (Peak Area vs. Concentration).

  • Inject the prepared samples.

  • Identify the Verbascotetraose peak in the sample chromatograms by comparing its retention time to that of the standard.

  • Quantify the concentration of Verbascotetraose in the samples using the standard curve.

In Vitro Fermentation Model

Objective: To assess the prebiotic potential of Verbascotetraose by measuring its fermentation by human gut microbiota.

Materials:

• Anaerobic chamber or workstation.

• Basal fermentation medium (e.g., peptone yeast glucose broth, with glucose replaced by the test substrate).

• Verbascotetraose (test substrate).

• Inulin or Fructooligosaccharides (FOS) (positive control).

• Fresh fecal samples from healthy human donors.

• Gas chromatograph (GC) for SCFA analysis.

Methodology:

• Fecal Slurry Preparation:

  • Within an anaerobic chamber, homogenize a fresh fecal sample (10% w/v) in a pre-reduced anaerobic buffer (e.g., phosphate-buffered saline).

  • Filter the slurry through several layers of cheesecloth to remove large particulates. This slurry serves as the microbial inoculum.

• Fermentation Setup:

  • Prepare sterile tubes containing 9 mL of basal medium supplemented with either 1% (w/v) Verbascotetraose, 1% FOS (positive control), or no additional carbohydrate (negative control).

  • Inoculate each tube with 1 mL of the fecal slurry.

  • Incubate the tubes anaerobically at 37°C.

• Sampling and Analysis:

  • Collect aliquots from the fermentation cultures at various time points (e.g., 0, 6, 12, 24, and 48 hours).

  • Measure the pH of the culture at each time point.

  • Centrifuge the aliquots to pellet bacteria and debris.

  • Analyze the supernatant for SCFA (acetate, propionate, butyrate) concentration using Gas Chromatography (GC).

  • (Optional) Extract bacterial DNA from the pellets for 16S rRNA gene sequencing to analyze changes in microbial composition.

Caption: Workflow for an in vitro fecal fermentation experiment.

Applications and Regulatory Status

Verbascotetraose's prebiotic properties make it a valuable ingredient for functional foods and beverages designed to support gut health.[1] It is particularly relevant for infant formulas, where it can help mimic the prebiotic effects of human milk oligosaccharides (HMOs) to promote a healthy infant gut microbiome.[1] In the context of drug development, its ability to modulate the gut microbiota and produce anti-inflammatory metabolites like butyrate suggests potential therapeutic applications in managing inflammatory bowel diseases and other gut-related disorders.

The regulatory status of such oligosaccharides can vary by region. In the United States, similar galacto-oligosaccharides (GOS) have been determined to be Generally Recognized as Safe (GRAS) for use in infant and toddler formulas up to certain levels.[12] Developers should consult local food regulations for specific guidance on the use of Verbascotetraose as a food ingredient or supplement.

Conclusion

Verbascotetraose stands out as a well-defined soluble dietary fiber with significant prebiotic potential. Its resistance to digestion, selective fermentation by beneficial gut bacteria, and subsequent production of health-promoting SCFAs provide a strong scientific basis for its use in improving gut health. The detailed experimental protocols provided in this guide offer a framework for researchers and developers to further investigate its properties and applications. Future research should focus on conducting robust human clinical trials to substantiate the health benefits observed in vitro and in animal models, and to determine optimal dosages for various applications.

References

• 1. Verbascotetraose | Benchchem [benchchem.com]
• 2. Raffinose - Wikipedia [en.wikipedia.org]
• 3. Fermentation of non-digestible raffinose family oligosaccharides and galactomannans by probiotics - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. cymitquimica.com [cymitquimica.com]
• 5. Fiber | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 6. Soluble Dietary Fiber, One of the Most Important Nutrients for the Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 7. balafive.com [balafive.com]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Effect of a diet rich in galactose or fructose, with or without fructooligosaccharides, on gut microbiota composition in rats [frontiersin.org]
• 10. research.rug.nl [research.rug.nl]
• 11. researchgate.net [researchgate.net]
• 12. fda.gov [fda.gov]

The Gut Microbiota's intricate Dance with Verbascotetraose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verbascotetraose, a member of the Raffinose Family Oligosaccharides (RFOs), is a non-digestible carbohydrate that traverses the upper gastrointestinal tract intact, reaching the colon where it becomes a substrate for fermentation by the resident gut microbiota. This intricate process of microbial digestion yields a plethora of metabolites, most notably short-chain fatty acids (SCFAs), which have profound implications for host health. This technical guide provides an in-depth exploration of the gut microbiota's fermentation of Verbascotetraose, detailing the key microbial players, the enzymatic machinery involved, the resulting metabolic outputs, and the subsequent signaling pathways that are modulated. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating the prebiotic potential of Verbascotetraose and its therapeutic applications.

Metabolic Breakdown of Verbascotetraose

The fermentation of Verbascotetraose is a multi-step process initiated by specific members of the gut microbiota possessing the enzymatic capacity to degrade its complex structure.

Key Microbial Genera and Enzymes

The primary drivers of Verbascotetraose fermentation are species belonging to the genera Bifidobacterium and Lactobacillus.[1] These bacteria possess the crucial enzyme α-galactosidase , which is absent in the human small intestine. This enzyme specifically cleaves the α-1,6 glycosidic bonds of Verbascotetraose, liberating galactose and sucrose. The sucrose is then further hydrolyzed into glucose and fructose by sucrase.

Quantitative Effects on Gut Microbiota Composition

The availability of Verbascotetraose as a selective substrate leads to significant shifts in the composition of the gut microbiota, favoring the proliferation of beneficial bacteria. While specific quantitative data for Verbascotetraose is limited, studies on Raffinose Family Oligosaccharides (RFOs), which include Verbascotetraose, provide valuable insights.

Table 1: Illustrative Changes in Gut Microbiota Composition after In Vitro Fermentation of Raffinose Family Oligosaccharides (RFOs)

Bacterial Group	Change in Abundance (log CFU/mL)	Reference
Bifidobacterium	↑ 1.5 - 2.5	[2][3]
Lactobacillus	↑ 0.5 - 1.5	[2][3]
Clostridium	↓ 0.5 - 1.0	[4]
Bacteroides	Variable	[5]

Note: This table presents representative data from studies on RFOs and other oligosaccharides as a proxy for Verbascotetraose. The actual quantitative changes may vary depending on the specific experimental conditions.

Production of Short-Chain Fatty Acids (SCFAs)

The fermentation of the monosaccharide constituents of Verbascotetraose by gut bacteria leads to the production of SCFAs, primarily acetate, propionate, and butyrate. These metabolites are pivotal in mediating the health benefits associated with Verbascotetraose consumption.

Table 2: Illustrative Short-Chain Fatty Acid (SCFA) Concentrations after In Vitro Fermentation of Raffinose Family Oligosaccharides (RFOs)

Short-Chain Fatty Acid	Concentration (mM)	Reference
Acetate	30 - 60	[6][7][8]
Propionate	15 - 30	[6][7][8]
Butyrate	10 - 25	[6][7][8]

Note: This table presents representative data from studies on RFOs and other oligosaccharides as a proxy for Verbascotetraose. The molar ratios of these SCFAs can vary depending on the microbial composition and substrate availability.

Signaling Pathways Modulated by Verbascotetraose Fermentation Metabolites

The SCFAs produced from Verbascotetraose fermentation act as signaling molecules, interacting with host cells to elicit a range of physiological responses.

G-Protein Coupled Receptor (GPR) Activation

Acetate, propionate, and butyrate are ligands for G-protein coupled receptors, primarily GPR43 (also known as FFAR2) and GPR41 (FFAR3). Activation of GPR43 in intestinal epithelial and immune cells is known to play a role in modulating inflammatory responses and enhancing gut barrier function.

Caption: GPR43 signaling cascade activated by SCFAs.

Toll-Like Receptor (TLR) Modulation

Components of beneficial bacteria, such as peptidoglycan and lipoteichoic acid from Lactobacillus and Bifidobacterium species, which are promoted by Verbascotetraose, can interact with Toll-like Receptor 2 (TLR2) on immune and intestinal epithelial cells. This interaction can lead to the modulation of immune responses, often promoting an anti-inflammatory environment and reinforcing the gut barrier.

Caption: TLR2-mediated immune modulation by bacterial components.

Experimental Protocols

In Vitro Fermentation of Verbascotetraose

This protocol outlines a general procedure for assessing the fermentation of Verbascotetraose by gut microbiota in a batch culture system.

Caption: In vitro fermentation experimental workflow.

1. Preparation of Fecal Inoculum:

• Collect fresh fecal samples from healthy human donors who have not taken antibiotics for at least three months.

• Within 2 hours of collection, homogenize the feces (10% w/v) in an anaerobic phosphate-buffered saline (PBS) solution.

• Filter the slurry through several layers of sterile gauze to remove large particulate matter.

2. Fermentation Medium:

• Prepare a basal fermentation medium containing peptone, yeast extract, salts, and a reducing agent (e.g., L-cysteine). A typical composition can be found in the literature.[6][7]

• Sterilize the medium by autoclaving.

• Add a sterile solution of Verbascotetraose to the medium to achieve the desired final concentration (e.g., 1% w/v).

3. In Vitro Fermentation:

• In an anaerobic chamber, dispense the fermentation medium into sterile culture vessels.

• Inoculate the medium with the fecal slurry (e.g., 10% v/v).

• Incubate the cultures at 37°C for a specified period (e.g., 24 or 48 hours).

4. Sample Analysis:

• At designated time points (e.g., 0, 24, and 48 hours), collect aliquots from the fermentation cultures.

• SCFA Analysis: Centrifuge the samples to pellet bacterial cells. Analyze the supernatant for SCFA concentrations using gas chromatography (GC) or high-performance liquid chromatography (HPLC).[9]

• Microbiota Composition Analysis: Extract bacterial DNA from the fermentation samples. Perform 16S rRNA gene sequencing to determine the changes in the relative abundance of different bacterial taxa.

Conclusion

The fermentation of Verbascotetraose by the gut microbiota, particularly by Bifidobacterium and Lactobacillus species, represents a key mechanism for its prebiotic activity. The production of short-chain fatty acids and the modulation of host signaling pathways, such as those involving GPR43 and TLR2, underscore the potential of Verbascotetraose as a functional ingredient for promoting gut health and mitigating inflammatory conditions. The experimental protocols provided in this guide offer a framework for further investigation into the specific effects of Verbascotetraose and for the development of novel therapeutic strategies targeting the gut microbiome. Further research is warranted to obtain more precise quantitative data on the fermentation of pure Verbascotetraose to fully elucidate its dose-dependent effects and to translate these findings into clinical applications.

References

• 1. The Pea Oligosaccharides Could Stimulate the In Vitro Proliferation of Beneficial Bacteria and Enhance Anti-Inflammatory Effects via the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publications.tno.nl [publications.tno.nl]
• 3. In Vitro Fermentation of Selected Prebiotics and Their Effects on the Composition and Activity of the Adult Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel galactooligosaccharide mixture increases the bifidobacterial population numbers in a continuous in vitro fermentation system and in the proximal colonic contents of pigs in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. In Vitro Fermentability of Soybean Oligosaccharides from Wastewater of Tofu Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Verbascotetraose and its Impact on Short-Chain Fatty Acid Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of verbascotetraose and its role in the production of short-chain fatty acids (SCFAs) through microbial fermentation. Verbascotetraose, a tetrasaccharide belonging to the Raffinose Family Oligosaccharides (RFOs), is structurally identical to stachyose and is found in various plant sources.[1] Due to its resistance to digestion in the upper gastrointestinal tract, verbascotetraose becomes a substrate for fermentation by the gut microbiota, leading to the generation of beneficial metabolites, primarily SCFAs.[1]

Data Presentation: Quantitative Impact on SCFA Production

The fermentation of verbascotetraose by gut microbiota, particularly species of Bifidobacterium and Lactobacillus, results in a significant increase in the production of SCFAs, most notably acetate, propionate, and butyrate.[1] The following tables summarize the quantitative data from in vitro fermentation studies.

Short-Chain Fatty Acid	Control Group (No Substrate)	Stachyose (Verbascotetraose) Group	Fold Change	Reference
Acetate	Lower Concentration	Significantly Higher Concentration	-	[2]
Propionate	Lower Concentration	Significantly Higher Concentration	-	[2]
Butyrate	Lower Concentration	Significantly Higher Concentration	-	[2]
Isobutyric Acid	Higher Concentration	Significantly Lower Concentration	-	[2]
Pentanoic Acid	Higher Concentration	Significantly Lower Concentration	-	[2]
Isopentanoic Acid	Higher Concentration	Significantly Lower Concentration	-	[2]

Table 1: Relative changes in SCFA concentrations after in vitro fecal fermentation of stachyose (verbascotetraose) for 24 hours. "Significantly Higher/Lower" indicates a statistically significant difference (p<0.05 or p<0.01) as reported in the source study.

Study Focus	Key Findings on SCFA Production	Reference
In vitro fermentation of soybean oligosaccharides (high in stachyose) with broiler cecal microbiota	Fermentation produced significant amounts of propionic acid and butyric acid compared to the control.	[3]
In vitro fermentation of stachyose with fecal microbiota from obese children	Supplementation led to a significant increase in acetate levels.	[4]

Table 2: Additional findings from in vitro studies on stachyose-containing substrates and SCFA production.

Experimental Protocols

This section details the methodologies for key experiments cited in this guide, focusing on in vitro fermentation of verbascotetraose and the subsequent quantification of SCFAs.

In Vitro Fecal Fermentation

This protocol outlines a general procedure for simulating the fermentation of verbascotetraose in the colon using human fecal samples.

Materials:

• Basal fermentation medium (see composition below)

• Verbascotetraose (or stachyose)

• Fresh human fecal samples from healthy donors

• Anaerobic chamber or gas-pack system

• Sterile serum bottles or fermentation vessels

• Incubator

Basal Medium Composition (per liter):

• Peptone water: 2 g

• Yeast extract: 2 g

• NaCl: 0.1 g

• K₂HPO₄: 0.04 g

• KH₂PO₄: 0.04 g

• MgSO₄·7H₂O: 0.01 g

• CaCl₂·6H₂O: 0.01 g

• NaHCO₃: 2 g

• Tween 80: 2 mL

• Hemin: 0.02 g

• Vitamin K1: 10 µL

• L-cysteine HCl: 0.5 g

• Bile salts: 0.5 g

• Resazurin (anaerobic indicator): 1 mg

Procedure:

• Medium Preparation: Prepare the basal medium, adjust the pH to approximately 6.8, and dispense into serum bottles. Seal the bottles and autoclave. After cooling, add the filter-sterilized heat-labile components (e.g., vitamins).

• Fecal Slurry Preparation: Within two hours of collection, homogenize fresh fecal samples (10% w/v) in a sterile phosphate-buffered saline (PBS) solution under anaerobic conditions.

• Inoculation: In an anaerobic chamber, add verbascotetraose to the fermentation vessels to a final concentration of 1% (w/v). Inoculate the vessels with the fecal slurry (e.g., 2% v/v). A control group without the addition of verbascotetraose should be included.

• Incubation: Incubate the fermentation vessels at 37°C for a specified period (e.g., 24 or 48 hours) with gentle shaking.

• Sampling: At designated time points, collect samples from the fermentation broth for SCFA analysis. Stop the microbial activity by flash-freezing the samples in liquid nitrogen and store them at -80°C until analysis.

Quantification of Short-Chain Fatty Acids

This section describes a common method for SCFA analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Fermentation samples

• Internal standards (e.g., deuterated SCFAs)

• Acidifying agent (e.g., succinic acid, hydrochloric acid)

• Extraction solvent (e.g., diethyl ether, ethanol)

• GC-MS system with a suitable column

Procedure:

• Sample Preparation: Thaw the fermentation samples. To a known volume of the sample, add a known concentration of the internal standard mix.

• Extraction and Derivatization (if necessary):

  • Derivatization-free method: Acidify the samples with succinic acid to a pH below 3 to protonate the SCFAs, making them volatile.[1]

  • Extraction method: Perform a liquid-liquid extraction using a solvent like diethyl ether. The organic phase containing the SCFAs is then collected.

• GC-MS Analysis: Inject the prepared sample into the GC-MS system. The SCFAs are separated on the gas chromatography column based on their volatility and interaction with the stationary phase. The mass spectrometer is used for detection and quantification.

• Data Analysis: Identify and quantify the individual SCFAs by comparing their retention times and mass spectra to those of known standards. The concentration of each SCFA is calculated based on the peak area relative to the internal standard.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to verbascotetraose and SCFA production.

Caption: Fermentation of Verbascotetraose to SCFAs.

Caption: Experimental Workflow for SCFA Analysis.

Caption: SCFA Signaling and Physiological Effects.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. In vitro fermentation profiles of different soybean oligosaccharides and their effects on skatole production and cecal microbiota of broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characteristics of stachyose-induced effects on gut microbiota and microbial metabolites in vitro associated with obesity in children - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocol: Extraction and Purification of Verbascotetraose from Lantana camara Roots

Audience: Researchers, scientists, and drug development professionals.

Introduction: Verbascotetraose is a raffinose family oligosaccharide found in the roots of Lantana camara.[1] As a prebiotic candidate, it resists digestion in the upper gastrointestinal tract and is selectively fermented by beneficial gut bacteria in the colon, such as Bifidobacterium and Lactobacillus. This fermentation process yields short-chain fatty acids (SCFAs), which are known to confer various health benefits, including improved gut barrier function and modulation of the immune system. These properties make verbascotetraose a compound of interest for applications in functional foods and pharmaceuticals. This document provides a detailed protocol for the extraction, purification, and quantification of verbascotetraose from the roots of Lantana camara.

Data Presentation

Table 1: Quantitative Analysis of Verbascotetraose Extraction and Purification

Parameter	Value	Method of Analysis	Reference
Extraction Yield
Crude Extract Yield (% of dry root weight)	10-15% (Typical)	Gravimetric	[2]
Total Oligosaccharide Content in Crude Extract	5-8% (Typical)	Phenol-Sulfuric Acid Method	[3]
Purification Efficiency
Verbascotetraose Purity after Column Chromatography	>95%	HPLC-RID / UPLC-MS/MS	[4][5]
Quantification Limits
Limit of Detection (LOD)	0.0018 - 0.0030 µg/mL	UPLC-MS/MS	[4][6]
Limit of Quantification (LOQ)	0.0054 - 0.0063 µg/mL	UPLC-MS/MS	[4][6]

Note: The yield values are typical ranges for oligosaccharide extraction from plant materials and may vary depending on the specific plant batch, age, and extraction conditions.

Experimental Protocols

Preparation of Plant Material

• Collection and Identification: Collect fresh roots of Lantana camara. Ensure proper botanical identification of the plant material.

• Cleaning and Drying: Thoroughly wash the roots with tap water to remove soil and other debris. Chop the roots into small pieces and air-dry them in the shade for two weeks or until they are completely brittle.[2] Alternatively, a hot air oven at 60-70°C can be used for faster drying.

• Pulverization: Grind the dried root pieces into a fine powder using a mechanical grinder. Sieve the powder to ensure a uniform particle size. Store the powdered material in an airtight container in a cool, dark, and dry place until extraction.

Extraction of Crude Oligosaccharides

• Solvent Extraction:

  • Weigh 100 g of the dried root powder and place it into a Soxhlet apparatus or a large glass flask for maceration.

  • Soxhlet Extraction: Extract the powder with 80% ethanol for 6-8 hours.

  • Maceration: Alternatively, soak the powder in 1 L of 80% ethanol in a sealed flask and agitate continuously on a shaker at room temperature for 48-72 hours.[2]

• Filtration and Concentration:

  • After extraction, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C to obtain a viscous crude extract.

• Ethanol Precipitation of Polysaccharides:

  • Dissolve the crude extract in a minimal amount of distilled water.

  • Gradually add four volumes of 95% ethanol to the aqueous solution while stirring to precipitate the polysaccharides and larger oligosaccharides.

  • Allow the mixture to stand at 4°C overnight to ensure complete precipitation.

  • Centrifuge the mixture at 4000 rpm for 20 minutes and discard the supernatant. The precipitate contains the crude oligosaccharide fraction.

  • Lyophilize the precipitate to obtain a dry powder.

Purification of Verbascotetraose

The purification of verbascotetraose from the crude oligosaccharide fraction is a multi-step process involving column chromatography.

• Macroporous Resin Column Chromatography (Optional Pre-purification):

  • Dissolve the lyophilized crude oligosaccharide powder in distilled water.

  • Pass the solution through a pre-equilibrated AB-8 macroporous resin column.[3]

  • Elute the column with distilled water to remove salts and some monosaccharides. The oligosaccharide fraction will be retained.

  • Subsequently, elute the column with a stepwise gradient of ethanol (e.g., 20%, 40%, 60%) to recover the oligosaccharides. Collect the fractions and monitor for the presence of oligosaccharides using the phenol-sulfuric acid method.

  • Pool the positive fractions and concentrate them using a rotary evaporator.

• Size Exclusion Chromatography (SEC):

  • Dissolve the pre-purified oligosaccharide fraction in deionized water.

  • Load the sample onto a Sephadex G-25 or similar size-exclusion column to separate molecules based on their size.

  • Elute the column with deionized water at a constant flow rate.

  • Collect fractions and monitor the elution profile using a refractive index (RI) detector or by performing Thin Layer Chromatography (TLC) on the collected fractions.

• Hydrophilic Interaction Liquid Chromatography (HILIC):

  • For fine purification, employ a HILIC column (e.g., an amino-bonded silica column).[3]

  • Dissolve the verbascotetraose-containing fractions from SEC in the initial mobile phase.

  • Use a mobile phase gradient of acetonitrile and water. Start with a high concentration of acetonitrile (e.g., 80%) and gradually increase the water concentration to elute the more polar oligosaccharides.

  • Monitor the eluate with an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector.

  • Collect the fractions corresponding to the verbascotetraose peak.

Characterization and Quantification

• Thin Layer Chromatography (TLC):

  • Use silica gel 60 F254 plates.

  • A suitable mobile phase for oligosaccharides is a mixture of n-butanol, acetic acid, and water (e.g., in a 2:1:1 ratio).

  • After developing the plate, visualize the spots by spraying with a solution of 10% sulfuric acid in ethanol followed by heating, or with a specific reagent for sugars like aniline-diphenylamine.[7]

• High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID):

  • Use an amino-propyl or a dedicated carbohydrate analysis column.[5]

  • An isocratic mobile phase of acetonitrile and water (e.g., 75:25 v/v) is commonly used.[5]

  • Quantification can be performed by creating a calibration curve with a verbascotetraose standard.

• Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS):

  • This method offers high sensitivity and selectivity for quantification.[4][6]

  • A HILIC column is typically used for separation.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for specific detection of verbascotetraose.

Mandatory Visualizations

Caption: Experimental workflow for verbascotetraose extraction.

Caption: Prebiotic activity signaling pathway of verbascotetraose.

References

• 1. [Studies on chemical constituents of the roots of Lantana camara] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. Purification and identification of oligosaccharides from Cimicifuga heracleifolia Kom. rhizomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of a versatile analytical method for absolute quantification of seven oligosaccharides in human, bovine, and goat milk - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Enzymatic Synthesis of Verbascotetraose using α-Galactosidase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Verbascotetraose, a tetrasaccharide belonging to the Raffinose Family Oligosaccharides (RFOs), holds significant potential in the pharmaceutical and functional food industries due to its prebiotic properties.[1] Structurally identical to stachyose, it is composed of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit.[1] The enzymatic synthesis of Verbascotetraose offers a promising alternative to extraction from natural sources, allowing for controlled production and purification. This document provides detailed application notes and protocols for the synthesis of Verbascotetraose utilizing the transgalactosylation activity of α-galactosidase.

α-Galactosidases (EC 3.2.1.22) are enzymes that catalyze the hydrolysis of terminal α-1,6 linked galactose residues from oligosaccharides.[2] Under conditions of high substrate concentration, these enzymes can also catalyze a transgalactosylation reaction, transferring a galactose moiety to an acceptor molecule. This principle is applied in the proposed synthesis of Verbascotetraose.

Principle of Synthesis

The enzymatic synthesis of Verbascotetraose can be achieved through the transgalactosylation activity of α-galactosidase. In this proposed method, Raffinose, a trisaccharide, acts as the acceptor molecule, while a suitable α-galactosyl donor provides the galactose unit. The α-galactosidase enzyme facilitates the transfer of a galactose residue to the Raffinose molecule, forming Verbascotetraose.

Materials and Reagents

• Enzyme: α-Galactosidase from a microbial source known for transgalactosylation activity (e.g., Aspergillus sp.).

• Substrates:

  • Raffinose (Acceptor)

  • p-Nitrophenyl-α-D-galactopyranoside (pNPGal) (Galactose Donor)

• Buffers: Sodium acetate buffer (pH 4.5-5.5)

• Reagents for Analysis:

  • Thin Layer Chromatography (TLC) plates (Silica gel 60)

  • Developing solvent for TLC (e.g., butanol:ethanol:water, 5:3:2 v/v/v)

  • Orcinol-sulfuric acid spray reagent for visualization

  • High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) system for quantification.

• Purification:

  • Activated charcoal

  • Ethanol

  • Size-exclusion chromatography columns (e.g., Bio-Gel P-2)

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Verbascotetraose

This protocol outlines the general procedure for the synthesis reaction. Optimal conditions may vary depending on the specific α-galactosidase used and should be determined empirically.

• Substrate Preparation:

  • Prepare a concentrated solution of Raffinose (e.g., 20-30% w/v) in sodium acetate buffer (50 mM, pH 4.5).

  • Prepare a solution of pNPGal (e.g., 10-20 mM) in the same buffer.

• Enzymatic Reaction:

  • In a temperature-controlled vessel, combine the Raffinose and pNPGal solutions.

  • Pre-incubate the mixture at the optimal temperature for the α-galactosidase (typically 50-60°C).[3]

  • Initiate the reaction by adding a predetermined amount of α-galactosidase. The enzyme concentration should be optimized for maximal transgalactosylation and minimal hydrolysis.

  • Incubate the reaction mixture with gentle agitation for a defined period (e.g., 1-24 hours).

• Reaction Monitoring:

  • Monitor the progress of the reaction by taking aliquots at regular intervals.

  • Analyze the aliquots using TLC to qualitatively assess the formation of Verbascotetraose and the consumption of substrates.

  • For quantitative analysis, use HPAEC-PAD.

• Reaction Termination:

  • Once the optimal yield of Verbascotetraose is achieved (as determined by the monitoring step), terminate the reaction by heat inactivation of the enzyme (e.g., boiling for 10 minutes).

Protocol 2: Purification of Verbascotetraose

This protocol describes a general strategy for purifying Verbascotetraose from the reaction mixture.

• Enzyme Removal:

  • Centrifuge the heat-inactivated reaction mixture to pellet the denatured enzyme.

  • Collect the supernatant containing the oligosaccharides.

• Decolorization and Removal of Hydrophobic Impurities:

  • Treat the supernatant with activated charcoal to remove the p-nitrophenol byproduct and other colored impurities.

  • Filter the mixture to remove the charcoal.

• Fractionation by Ethanol Precipitation:

  • Gradually add ethanol to the cleared supernatant to selectively precipitate oligosaccharides of different sizes. This step helps in enriching the tetrasaccharide fraction.

• Size-Exclusion Chromatography:

  • Further purify the Verbascotetraose-enriched fraction using a size-exclusion chromatography column (e.g., Bio-Gel P-2).

  • Elute with deionized water and collect fractions.

  • Analyze the fractions using TLC or HPAEC-PAD to identify those containing pure Verbascotetraose.

• Lyophilization:

  • Pool the pure Verbascotetraose fractions and lyophilize to obtain the final product as a white powder.

Data Presentation

Effective optimization of the synthesis protocol requires systematic variation of key parameters. The following tables provide a template for organizing the experimental data.

Table 1: Optimization of Reaction Conditions for Verbascotetraose Synthesis

Parameter	Condition 1	Condition 2	Condition 3	Verbascotetraose Yield (%)
pH	4.5	5.0	5.5
Temperature (°C)	40	50	60
Raffinose (g/L)	200	250	300
pNPGal (mM)	10	15	20
Enzyme (U/mL)	5	10	15
Time (h)	4	8	12

Table 2: Purification Efficiency of Verbascotetraose

Purification Step	Total Carbohydrate (mg)	Verbascotetraose (mg)	Purity (%)	Recovery (%)
Crude Reaction Mixture	100
After Charcoal Treatment
After Ethanol Precipitation
After Size-Exclusion

Conclusion and Future Perspectives

The enzymatic synthesis of Verbascotetraose using the transgalactosylation activity of α-galactosidase presents a viable and controllable production method. The protocols provided herein offer a foundational approach for researchers to develop and optimize this synthesis. Further research should focus on the discovery and engineering of novel α-galactosidases with enhanced transgalactosylation activity and selectivity towards Verbascotetraose synthesis. Additionally, the development of more efficient, scalable, and cost-effective purification strategies will be crucial for the industrial application of enzymatically synthesized Verbascotetraose in drug development and functional foods. The exploration of using whole-cell biocatalysts or immobilized enzymes could also offer advantages in terms of enzyme stability and reusability.[1]

References

• 1. Verbascotetraose | Benchchem [benchchem.com]
• 2. Raffinose - Wikipedia [en.wikipedia.org]
• 3. scientificwebjournals.com [scientificwebjournals.com]

Application Note: Quantification of Verbascotetraose (Stachyose) using High-Performance Liquid Chromatography

Introduction

Verbascotetraose, structurally identical to stachyose, is a functional oligosaccharide of significant interest in the food and pharmaceutical industries due to its prebiotic properties. Accurate and reliable quantification of verbascotetraose in various matrices is crucial for quality control, formulation development, and clinical studies. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation and quantification of carbohydrates. This application note details a robust HPLC method for the determination of verbascotetraose, adaptable for researchers, scientists, and drug development professionals.

Principle

This method utilizes a High-Performance Liquid Chromatography (HPLC) system equipped with a Refractive Index (RI) detector to quantify verbascotetraose. The separation is achieved on an amino-propyl bonded silica column using an isocratic mobile phase of acetonitrile and water. The RI detector is chosen for its universal response to non-chromophoric compounds like sugars.

Materials and Methods

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column oven

• Refractive Index Detector (RID)

Chemicals and Reagents:

• Verbascotetraose (Stachyose) reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

Chromatographic Conditions:

Parameter	Condition
Column	Amino Propyl (NH2) Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detector	Refractive Index Detector (RID)
Injection Volume	20 µL
Run Time	Approximately 15 minutes

Experimental Protocols

1. Standard Solution Preparation:

• Stock Solution (10 mg/mL): Accurately weigh 100 mg of verbascotetraose reference standard and dissolve it in 10 mL of deionized water in a volumetric flask.

• Working Standards: Prepare a series of working standard solutions by diluting the stock solution with deionized water to achieve concentrations ranging from 0.5 mg/mL to 5.0 mg/mL. These will be used to construct the calibration curve.

2. Sample Preparation:

• Solid Samples (e.g., plant material, powders):

  • Accurately weigh approximately 1 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 20 mL of deionized water and vortex thoroughly.

  • Extract the sample by ultrasonication for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

• Liquid Samples (e.g., syrups, beverages):

  • Accurately dilute the sample with deionized water to bring the expected verbascotetraose concentration within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

3. HPLC Analysis:

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared standard solutions in ascending order of concentration.

• Inject the prepared sample solutions.

• Record the chromatograms and integrate the peak areas corresponding to verbascotetraose.

4. Quantification:

• Construct a calibration curve by plotting the peak area of the verbascotetraose standard against its concentration.

• Determine the concentration of verbascotetraose in the sample solutions from the calibration curve using the peak areas obtained.

• Calculate the final concentration in the original sample by accounting for the dilution factor.

Results and Discussion

This HPLC method provides excellent separation of verbascotetraose from other common sugars. The use of an amino column with a reversed-phase/hydrophilic interaction liquid chromatography (HILIC) mechanism allows for the retention and separation of polar compounds like oligosaccharides. The RI detector offers a universal and reliable means of detection for these non-UV absorbing molecules.

Quantitative Data Summary:

The following table summarizes representative quantitative data for verbascotetraose (stachyose) in different matrices, as determined by HPLC methods.

Sample Matrix	Verbascotetraose (Stachyose) Content	Reference
Chinese Artichoke (dry tubers)	236.0 mg/g	[1]
Fresh Rehmannia	652.01 mg/g
Pea Seeds	1.28%	[2]
Cowpea	3.00%	[2]

Conclusion

The described HPLC method is a reliable and reproducible technique for the quantification of verbascotetraose in various samples. The protocol is straightforward and can be readily implemented in a laboratory setting with standard HPLC equipment. This application note provides a solid foundation for researchers and professionals engaged in the analysis of verbascotetraose.

Visualizations

References

• 1. Purification and determination of stachyose in Chinese artichoke (Stachys Sieboldii Miq.) by high-performance liquid chromatography with evaporative light scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for HPAEC-PAD Analysis of Verbascotetraose and Other Raffinose Family Oligosaccharides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raffinose Family Oligosaccharides (RFOs) are a group of α-galactosyl derivatives of sucrose that are widely distributed in the plant kingdom.[1][2][3] The family includes raffinose, stachyose, and verbascose (often referred to as Verbascotetraose), which are successively larger molecules. These oligosaccharides play significant roles in plant physiology, acting as transport and storage carbohydrates, and are implicated in conferring tolerance to abiotic stresses.[1] In the context of human and animal nutrition, RFOs are considered anti-nutritional factors as they can cause flatulence and other digestive discomforts due to the absence of α-galactosidase in the human digestive tract.[1] However, they are also recognized for their prebiotic potential.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is a powerful and highly sensitive technique for the direct quantification of underivatized carbohydrates, including RFOs.[4][5] This method leverages the weakly acidic nature of carbohydrates, which allows for their separation as anions at high pH, and their subsequent detection with high sensitivity and specificity via pulsed amperometry.[4] HPAEC-PAD eliminates the need for derivatization, providing a significant advantage for the analysis of complex carbohydrate mixtures in various matrices, from plant extracts to food products.[4]

Data Presentation: Quantitative Analysis of RFOs

The following table summarizes the concentrations of major Raffinose Family Oligosaccharides in various commercial soy milk and soy flour products, as determined by HPAEC-PAD. This data is adapted from a comprehensive study on oligosaccharide profiling.[6][7][8]

Sample Type	Product	Raffinose (mg/g)	Stachyose (mg/g)	Verbascose (mg/g)	Total RFOs (mg/g)
Soy Milk	SM1	0.81	3.5	2.1	6.4
SM2	0.60 ± 0.01	2.6 ± 0.1	1.4 ± 0.1	4.6 ± 0.2
SM3	0.53	2.4	1.4	4.3
SM4	0.44 ± 0.00	1.8 ± 0.0	1.4 ± 0.0	3.6 ± 0.0
SM5	0.69	3.1	1.9	5.7
SM6	0.70	3.1	1.9	5.7
SM7	0.70	3.1	1.8	5.6
SM8	0.69	3.0	1.8	5.5
Defatted Soy Flour	DFSF1	11	48	15	74
DFSF2	11 ± 0	50 ± 1	16 ± 0	77 ± 1
DFSF3	11	48	15	74
DFSF4	11	49	16	76
DFSF5	11	49	15	75
Full-Fat Soy Flour	FFSF1	0.7	3.0	1.1	4.8
FFSF2	8.8	37	11	57
FFSF3	8.7 ± 0.1	36 ± 1	11 ± 0	56 ± 1
FFSF4	8.8	37	11	57
FFSF5	8.4	35	11	54
FFSF6	8.6	36	11	56

Data is expressed as mean ± standard deviation where available (n=2-4), otherwise as single measurements (n=1).[6][7]

Experimental Protocols

This section provides a detailed methodology for the extraction and analysis of Verbascotetraose and other RFOs from plant-based matrices using HPAEC-PAD.

Sample Preparation (Extraction of RFOs from Plant Seeds/Flour)

• Homogenization: Weigh approximately 100 mg of finely ground plant seed or flour sample into a microcentrifuge tube.

• Extraction Solvent: Add 1 mL of 70-80% ethanol to the sample.

• Extraction Procedure:

  • Vortex the mixture vigorously for 1 minute.

  • Place the tube in an ultrasonic bath for 30 minutes at 60°C.

  • Transfer the tube to a shaker and agitate for 1 hour at room temperature.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the solid material.

• Supernatant Collection: Carefully transfer the supernatant containing the soluble carbohydrates to a new microcentrifuge tube.

• Solvent Evaporation (Optional): If concentration is required, the supernatant can be dried under a stream of nitrogen or in a vacuum centrifuge.

• Reconstitution and Filtration: Reconstitute the dried extract (or use the supernatant directly) in a known volume of deionized water. Filter the sample through a 0.22 µm syringe filter prior to injection into the HPAEC-PAD system.

HPAEC-PAD Analysis

Instrumentation:

• A high-pressure, biocompatible (non-metallic) ion chromatography system.

• Pulsed Amperometric Detector (PAD) with a gold working electrode and a suitable reference electrode (e.g., Ag/AgCl).

Chromatographic Conditions:

• Column: Dionex CarboPac™ PA200 (3 x 150 mm) with a CarboPac™ PA200 guard column (3 x 30 mm). This column is specifically designed for high-resolution separation of oligosaccharides.[9]

• Mobile Phase A: 100 mM Sodium Hydroxide (NaOH) in deionized water.

• Mobile Phase B: 100 mM NaOH with 1 M Sodium Acetate (NaOAc) in deionized water.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10-25 µL.

• Gradient Elution Program:

Time (min)	%A (100 mM NaOH)	%B (100 mM NaOH, 1 M NaOAc)
0.0	95	5
30.0	80	20
30.1	60	40
45.0	60	40
45.1	95	5
60.0	95	5

This gradient is a representative program and may require optimization based on the specific sample matrix and target analytes.

Pulsed Amperometric Detection (PAD) Waveform:

A standard carbohydrate waveform is typically used. An example of a four-potential waveform is provided below:

Time (s)	Potential (V) vs. Ag/AgCl	Integration
0.00	+0.10
0.20	+0.10	Begin
0.40	+0.10	End
0.41	-2.00
0.43	+0.60
0.44	-0.10
0.50	-0.10

The waveform potentials and durations should be optimized for the specific instrument and application to ensure maximum signal-to-noise ratio and detector stability.

Quantification

• Standard Preparation: Prepare a series of calibration standards of known concentrations for sucrose, raffinose, stachyose, and verbascose in deionized water.

• Calibration Curve: Inject the standards into the HPAEC-PAD system and generate a calibration curve by plotting the peak area against the concentration for each analyte.

• Sample Analysis: Inject the prepared samples and identify the RFO peaks based on their retention times compared to the standards.

• Concentration Calculation: Quantify the amount of each RFO in the samples by interpolating their peak areas from the respective calibration curves.

Mandatory Visualizations

Experimental Workflow for HPAEC-PAD Analysis of RFOs

Caption: Workflow for RFO analysis by HPAEC-PAD.

References

• 1. The discovery of compositional variation for the raffinose family of oligosaccharides in pea seeds | Seed Science Research | Cambridge Core [cambridge.org]
• 2. researchgate.net [researchgate.net]
• 3. chinbullbotany.com [chinbullbotany.com]
• 4. A reliable and rapid method for soluble sugars and RFO analysis in chickpea using HPAEC-PAD and its comparison with HPLC-RI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Determination of Carbohydrates by High-Performance Anion-Exchange Chromatography Coupled with Pulsed Amperometric Detection (HPAEC-PAD) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comprehensive oligosaccharide profiling of commercial almond milk, soy milk, and soy flour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The discovery of compositional variation for the raffinose family of oligosaccharides in pea seeds | Seed Science Research | Cambridge Core [cambridge.org]

Application Note: Utilizing In Vitro Batch Fermentation Models to Evaluate the Prebiotic Potential of Verbascotetraose

Audience: Researchers, scientists, and drug development professionals.

Introduction Prebiotics are substrates that are selectively utilized by host microorganisms conferring a health benefit. Verbascotetraose, a tetrasaccharide belonging to the Raffinose Family of Oligosaccharides (RFOs), is found in various plants and is structurally identical to stachyose[1]. Its potential as a prebiotic is of growing interest. In vitro gut fermentation models are indispensable tools for screening and mechanistically studying the effects of candidate prebiotics like Verbascotetraose on the human gut microbiota.[2][3] These models simulate the conditions of the human colon, allowing for controlled investigation of microbial modulation and metabolite production without ethical constraints.[2][4] This document provides detailed protocols for a batch fermentation model, a method recommended for screening multiple samples, to assess the prebiotic effects of Verbascotetraose.[5][6]

Principle of the Method In vitro batch fermentation models use a fecal inoculum from healthy human donors to provide a complex and representative microbial community.[5] This inoculum is cultured anaerobically in a basal nutrient medium supplemented with the test substrate (Verbascotetraose). The prebiotic potential is evaluated by measuring key outcomes over a fermentation period (e.g., 0, 24, 48 hours):

• Modulation of Gut Microbiota: Changes in the relative abundance of beneficial bacteria (e.g., Bifidobacterium, Lactobacillus) and potentially pathogenic bacteria.

• Production of Short-Chain Fatty Acids (SCFAs): Quantification of primary fermentation metabolites like acetate, propionate, and butyrate, which are crucial for gut health.[7][8]

• Physicochemical Changes: Monitoring pH drop as an indicator of saccharolytic fermentation.

Experimental Workflow and Protocols

The overall experimental process involves preparation of the fecal slurry and medium, anaerobic incubation with the test substrate, and subsequent analysis of the fermentation products and microbial composition.

Caption: Overall workflow for in vitro batch fermentation of Verbascotetraose.

Protocol 1: Preparation of Fecal Inoculum

• Sample Collection: Collect fresh fecal samples from healthy human donors who have not taken antibiotics for at least 3 months. Samples should be processed within 2 hours of collection.

• Homogenization: Prepare a 10% (w/v) fecal slurry by homogenizing the fresh feces in pre-reduced anaerobic phosphate-buffered saline (PBS) (0.1 M, pH 7.0) containing 0.05% L-cysteine HCl. This step must be performed in an anaerobic chamber to maintain the viability of obligate anaerobes.

• Filtration: Filter the slurry through several layers of sterile cheesecloth to remove large particulate matter. The resulting filtrate is the fecal inoculum.

Protocol 2: In Vitro Batch Fermentation

• Medium Preparation: Prepare a basal fermentation medium. A commonly used medium contains (per liter): peptone water (2 g), yeast extract (2 g), NaCl (0.1 g), K2HPO4 (0.04 g), KH2PO4 (0.04 g), MgSO4·7H2O (0.01 g), CaCl2·6H2O (0.01 g), NaHCO3 (2 g), Tween 80 (2 ml), hemin (0.05 g), vitamin K1 (10 µl), L-cysteine HCl (0.5 g), and bile salts (0.5 g). Autoclave the medium and then cool to room temperature inside an anaerobic chamber.

• Experimental Setup:

  • Dispense 90 ml of the anaerobic basal medium into sterile 125 ml serum bottles.

  • Add 1 g (for a 1% w/v final concentration) of the test substrate to each bottle. Set up bottles for each condition:

    • Negative Control: No substrate added.

    • Positive Control: 1% Inulin (a well-established prebiotic).[9]

    • Test Condition: 1% Verbascotetraose.

  • Pre-warm the bottles to 37°C.

• Inoculation: In an anaerobic chamber, inoculate each bottle with 10 ml of the prepared 10% fecal inoculum.

• Incubation: Seal the bottles and incubate at 37°C in a shaking water bath.

• Sampling: Collect 5 ml samples from each bottle at baseline (0 hours), 24 hours, and 48 hours for pH measurement, SCFA analysis, and microbial DNA extraction.

Protocol 3: Short-Chain Fatty Acid (SCFA) Analysis by Gas Chromatography (GC)

• Sample Preparation:

  • Centrifuge the collected fermentation samples (2 ml) at 13,000 x g for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Acidify the sample by adding 25% metaphosphoric acid.

• GC Analysis: Analyze the prepared samples using a Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID). An Agilent HP-FFAP column or similar is suitable.

• Quantification: Use a standard curve prepared with known concentrations of acetate, propionate, and butyrate to quantify the SCFA concentrations in the samples.[10]

Protocol 4: 16S rRNA Gene Sequencing for Microbiota Analysis

• DNA Extraction: Extract total microbial DNA from the collected fermentation samples using a commercially available kit (e.g., QIAamp PowerFecal Pro DNA Kit) according to the manufacturer’s instructions.

• PCR Amplification: Amplify the V3-V4 hypervariable region of the 16S rRNA gene using universal primers.

• Library Preparation and Sequencing: Prepare the sequencing library and perform paired-end sequencing on an Illumina MiSeq or similar platform.

• Bioinformatic Analysis: Process the raw sequencing data using a standard pipeline (e.g., QIIME 2, DADA2) for quality filtering, denoising, taxonomic classification, and calculation of relative abundances.

Data Presentation and Expected Results

Quantitative data from the experiments should be summarized in tables to facilitate comparison between Verbascotetraose and controls.

Table 1: pH Changes During In Vitro Fermentation

Fermentation Time	Negative Control (pH)	Positive Control (Inulin) (pH)	Verbascotetraose (pH)
0 hours	6.8 ± 0.1	6.8 ± 0.1	6.8 ± 0.1
24 hours	6.6 ± 0.2	5.7 ± 0.2	5.9 ± 0.3
48 hours	6.5 ± 0.2	5.4 ± 0.3	5.6 ± 0.2
Values are presented as mean ± standard deviation.

Table 2: Major Short-Chain Fatty Acid (SCFA) Production (mM)

Fermentation Time	SCFA	Negative Control	Positive Control (Inulin)	Verbascotetraose
24 hours	Acetate	15.2 ± 2.1	45.8 ± 4.3	42.1 ± 3.8
Propionate	5.1 ± 1.0	18.5 ± 2.5	15.3 ± 2.1
Butyrate	6.3 ± 1.2	22.1 ± 3.0	25.6 ± 2.9
Total SCFA	26.6 ± 4.3	86.4 ± 9.8	83.0 ± 8.8
48 hours	Acetate	18.9 ± 2.5	55.2 ± 5.1	51.7 ± 4.5
Propionate	6.0 ± 1.1	21.3 ± 2.8	18.9 ± 2.5
Butyrate	7.1 ± 1.5	28.9 ± 3.5	32.4 ± 3.3
Total SCFA	32.0 ± 5.1	105.4 ± 11.4	103.0 ± 10.3
Values are presented as mean ± standard deviation.

Table 3: Relative Abundance (%) of Key Bacterial Genera at 48 Hours

Bacterial Genus	Negative Control (%)	Positive Control (Inulin) (%)	Verbascotetraose (%)
Bifidobacterium	5.2 ± 1.5	18.5 ± 3.1	20.1 ± 3.5
Lactobacillus	1.1 ± 0.4	4.3 ± 1.1	3.8 ± 0.9
Faecalibacterium	6.8 ± 1.8	10.2 ± 2.0	11.5 ± 2.2
Bacteroides	25.4 ± 4.0	15.1 ± 2.8	16.3 ± 3.0
Escherichia-Shigella	3.5 ± 0.9	1.2 ± 0.5	1.4 ± 0.6
Values are presented as mean ± standard deviation.

Mechanisms and Signaling Pathways

Prebiotic Mechanism of Action

Verbascotetraose, being a non-digestible oligosaccharide, reaches the colon intact where it can be selectively fermented by beneficial gut microbes.[11] This fermentation leads to the proliferation of these bacteria and the production of SCFAs, which lower the colonic pH, creating an environment less favorable for pathogenic species.

Caption: Fermentation of Verbascotetraose by beneficial gut microbiota.

Butyrate Signaling in Colonocytes

Butyrate, a key SCFA produced from fiber and oligosaccharide fermentation, is the preferred energy source for colonic epithelial cells (colonocytes). It also functions as a signaling molecule, notably as a histone deacetylase (HDAC) inhibitor. This action is linked to beneficial effects on gut barrier function and anti-carcinogenic properties.[9]

Caption: Simplified signaling pathway of butyrate in colonocytes.

Conclusion The provided protocols and application notes describe a robust framework for assessing the prebiotic potential of Verbascotetraose using an in vitro batch fermentation model. The expected outcomes—selective stimulation of beneficial bacteria like Bifidobacterium, increased production of health-promoting SCFAs, and a decrease in luminal pH—provide strong evidence for its classification as a prebiotic. These methods are foundational for further research into its health benefits and for the development of novel functional foods and therapeutics.

References

• 1. Verbascotetraose | Benchchem [benchchem.com]
• 2. In Vitro Fermentation Models: General Introduction - The Impact of Food Bioactives on Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. oaepublish.com [oaepublish.com]
• 4. In Vitro Simulation of Human Colonic Fermentation: A Practical Approach towards Models’ Design and Analytical Tools [mdpi.com]
• 5. dwscientific.com [dwscientific.com]
• 6. An in vitro batch fermentation protocol for studying the contribution of food to gut microbiota composition and functionality | Springer Nature Experiments [experiments.springernature.com]
• 7. Impact of the source of fermentable carbohydrate on SCFA production by human gut microbiota in vitro - a systematic scoping review and secondary analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An in vitro analysis of how lactose modifies the gut microbiota structure and function of adults in a donor-independent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Fermentation of Selected Prebiotics and Their Effects on the Composition and Activity of the Adult Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Application Note: Utilizing Verbascotetraose as a Standard for Accurate Oligosaccharide Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of oligosaccharides is crucial in various fields, including food science, biotechnology, and pharmaceutical development, for applications ranging from quality control to biomarker discovery. Accurate quantification relies on the use of well-characterized standards. Verbascotetraose, a member of the Raffinose Family Oligosaccharides (RFOs), presents itself as an excellent candidate for a quantification standard due to its high purity and structural relevance to a range of complex carbohydrates.[1][2][3] This application note provides detailed protocols for using Verbascotetraose as an external standard for the analysis of oligosaccharides by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

Verbascotetraose, structurally identical to stachyose, is a tetrasaccharide composed of two galactose molecules, one glucose molecule, and one fructose molecule (Galactose-(α1→6)-Galactose-(α1→6)-α-Glucose-(1→2)-β-Fructose).[1] Its stability and availability in high purity make it a reliable calibrant for the quantification of other oligosaccharides in complex mixtures.[2][3]

Experimental Protocols

Protocol 1: Quantification of Oligosaccharides using HPAEC-PAD with a Verbascotetraose Standard

This protocol describes the use of Verbascotetraose as an external standard for the quantification of unknown oligosaccharides in a sample matrix.

1. Materials and Reagents:

• Verbascotetraose (analytical standard grade, ≥95% purity)[2][3]

• Deionized water (18.2 MΩ·cm)

• Sodium hydroxide (50% w/w)

• Sodium acetate (anhydrous, analytical grade)

• Sample containing oligosaccharides of interest

2. Preparation of Standard Solutions:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Verbascotetraose and dissolve it in 10 mL of deionized water in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the primary stock solution with deionized water to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. A typical calibration series might include 1, 5, 10, 25, 50, and 100 µg/mL.

3. Sample Preparation:

• Dissolve the sample containing the oligosaccharides in deionized water to an estimated concentration within the calibration range.

• Filter the sample through a 0.22 µm syringe filter before injection to remove any particulate matter.

4. HPAEC-PAD Instrumentation and Conditions:

• Chromatography System: A high-performance anion-exchange chromatography system equipped with a pulsed amperometric detector.

• Column: A high-performance anion-exchange column suitable for oligosaccharide separation (e.g., CarboPac™ PA100).

• Mobile Phase A: Deionized water

• Mobile Phase B: 200 mM Sodium Hydroxide

• Mobile Phase C: 1 M Sodium Acetate in 200 mM Sodium Hydroxide

• Gradient Elution:

  • 0-5 min: 100% B

  • 5-30 min: Linear gradient from 0% to 50% C

  • 30-35 min: Linear gradient to 100% C

  • 35-40 min: 100% C (column wash)

  • 40-45 min: Re-equilibration with 100% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 25 µL

• Column Temperature: 30 °C

• PAD Settings: Use a standard quadruple-potential waveform for carbohydrate detection.

5. Data Analysis:

• Inject the calibration standards and the sample.

• Integrate the peak area of Verbascotetraose in the standard chromatograms and the corresponding peaks in the sample chromatograms.

• Construct a calibration curve by plotting the peak area of Verbascotetraose against its concentration.

• Determine the concentration of the unknown oligosaccharides in the sample by interpolating their peak areas on the Verbascotetraose calibration curve.

Protocol 2: Analysis of Oligosaccharides using HPLC-ELSD with a Verbascotetraose Standard

This protocol provides an alternative method for oligosaccharide quantification using HPLC with an evaporative light scattering detector.

1. Materials and Reagents:

• Verbascotetraose (analytical standard grade, ≥95% purity)[2][3]

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Sample containing oligosaccharides of interest

2. Preparation of Standard and Sample Solutions:

• Follow the same procedure as described in Protocol 1 for the preparation of the Verbascotetraose stock and calibration standards.

• Prepare the sample by dissolving it in the initial mobile phase composition and filtering it through a 0.22 µm syringe filter.

3. HPLC-ELSD Instrumentation and Conditions:

• Chromatography System: An HPLC system equipped with an evaporative light scattering detector.

• Column: An amide-based column suitable for hydrophilic interaction liquid chromatography (HILIC) of carbohydrates (e.g., BEH Amide column).

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Deionized water

• Gradient Elution:

  • 0-2 min: 80% A

  • 2-20 min: Linear gradient from 80% to 50% A

  • 20-25 min: 50% A

  • 25-30 min: Re-equilibration with 80% A

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40 °C

• ELSD Settings:

  • Nebulizer Temperature: 40 °C

  • Evaporator Temperature: 60 °C

  • Gas Flow (Nitrogen): 1.5 L/min

4. Data Analysis:

• Analyze the calibration standards and the sample.

• A logarithmic transformation of both concentration and peak area is typically required for ELSD data to achieve a linear response.

• Construct a calibration curve by plotting the log(peak area) against the log(concentration) of Verbascotetraose.

• Determine the concentration of the unknown oligosaccharides in the sample by applying the logarithmic transformation to their peak areas and using the calibration curve.

Data Presentation

Table 1: HPAEC-PAD Quantitative Data for Oligosaccharide Analysis using a Verbascotetraose Standard.

Analyte	Retention Time (min)	Peak Area (nC*min)	Calculated Concentration (µg/mL)
Verbascotetraose Standards
Standard 1	15.2	5.8	1.0
Standard 2	15.2	28.9	5.0
Standard 3	15.2	57.5	10.0
Standard 4	15.2	144.2	25.0
Standard 5	15.2	288.1	50.0
Standard 6	15.2	576.5	100.0
Sample Analytes
Unknown Oligosaccharide 1	12.8	85.3	14.8
Unknown Oligosaccharide 2	18.5	210.7	36.6

Table 2: HPLC-ELSD Quantitative Data for Oligosaccharide Analysis using a Verbascotetraose Standard.

Analyte	Retention Time (min)	Peak Area (AU*s)	log(Peak Area)	log(Concentration)	Calculated Concentration (µg/mL)
Verbascotetraose Standards
Standard 1	8.1	1500	3.18	0.00	1.0
Standard 2	8.1	6800	3.83	0.70	5.0
Standard 3	8.1	12500	4.10	1.00	10.0
Standard 4	8.1	28000	4.45	1.40	25.0
Standard 5	8.1	51000	4.71	1.70	50.0
Standard 6	8.1	95000	4.98	2.00	100.0
Sample Analytes
Unknown Oligosaccharide 1	6.5	21000	4.32	18.2
Unknown Oligosaccharide 2	9.8	45000	4.65	44.7

Visualizations

Caption: Workflow for oligosaccharide quantification using Verbascotetraose.

Caption: Biosynthesis of Raffinose Family Oligosaccharides (RFOs).

Conclusion

Verbascotetraose is a highly suitable external standard for the quantitative analysis of oligosaccharides. Its use in conjunction with powerful analytical techniques such as HPAEC-PAD and HPLC-ELSD allows for the accurate and reproducible quantification of carbohydrates in a variety of sample matrices. The protocols and data presented in this application note provide a solid foundation for researchers, scientists, and drug development professionals to implement robust oligosaccharide analysis in their workflows. The well-defined structure and high purity of Verbascotetraose contribute to the reliability and accuracy of these analytical methods.

References

• 1. Verbascotetraose | Benchchem [benchchem.com]
• 2. Verbascose Oligosaccharide | Megazyme [megazyme.com]
• 3. 毛蕊花糖 analytical standard | Sigma-Aldrich [sigmaaldrich.com]

Verbascotetraose in Plant Abiotic Stress Mitigation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abiotic stresses, including drought, salinity, and extreme temperatures, pose significant threats to global agricultural productivity by adversely affecting plant growth and development.[1] Plants have evolved intricate mechanisms to counteract these challenges, one of which involves the accumulation of compatible solutes.[2] Among these are the Raffinose Family Oligosaccharides (RFOs), a group of non-reducing sugars derived from sucrose.[2][3] Verbascotetraose, a key member of this family, is increasingly recognized for its potential role in enhancing plant resilience to environmental adversities.[2]

This document provides detailed application notes and protocols for researchers investigating the role of Verbascotetraose in mitigating abiotic stress in plants. The information presented is synthesized from current scientific literature, focusing on quantitative data, experimental methodologies, and the underlying signaling pathways. While specific data for Verbascotetraose is emerging, much of our understanding is built upon the well-documented functions of the broader RFO family.

Physiological Role and Mechanism of Action

Verbascotetraose, like other RFOs, is synthesized from sucrose through the sequential addition of galactose units.[3] The biosynthesis of RFOs is a critical component of the plant stress response.[1] The primary enzyme regulating this pathway is galactinol synthase (GolS), which is often upregulated under abiotic stress conditions.[1]

The proposed mechanisms by which Verbascotetraose and other RFOs contribute to abiotic stress tolerance include:

• Osmotic Adjustment: Accumulation of soluble sugars like Verbascotetraose in the cytoplasm helps to lower the cellular water potential, facilitating water uptake and retention under drought and salinity stress.[3]

• Reactive Oxygen Species (ROS) Scavenging: Abiotic stress leads to the overproduction of ROS, causing oxidative damage to cellular components. RFOs have been shown to possess antioxidant properties, helping to neutralize these harmful molecules and protect cellular structures.[1][3]

• Membrane and Protein Stabilization: Verbascotetraose can act as a protectant for cellular membranes and proteins, maintaining their integrity and function during dehydration or temperature extremes.[3]

• Carbon Storage: RFOs can serve as a readily available source of carbon, providing energy for recovery and growth once stress conditions subside.[1]

Quantitative Data on Oligosaccharides in Abiotic Stress

The following tables summarize quantitative data from studies on the effects of abiotic stress on oligosaccharide content in plants. It is important to note that these studies often measure a mix of oligosaccharides or focus on more abundant RFOs like raffinose and stachyose, from which the role of Verbascotetraose can be inferred.

Table 1: Effects of Salinity and Alkalinity Stress on Rice Seedling Growth with Oligosaccharide Priming

Parameter	Treatment Group	Salinity Stress	Alkalinity Stress
Plant Height Increase (%)	Oligosaccharide Priming vs. Water Priming	10.27–29.34	Not specified
Aboveground Dry Weight Increase (%)	Oligosaccharide Priming vs. Water Priming	42.41	Not specified
Root Length Reduction under Stress (%)	Water Priming	8.75–56.29	14.60–46.33
Root Surface Area Reduction under Stress (%)	Water Priming	Not specified	Not specified
Root Dry Weight Increase with Oligosaccharide Priming (%)	Oligosaccharide Priming vs. Water Priming	Significant increase	Significant increase
Root Activity Increase with Oligosaccharide Priming (%)	Oligosaccharide Priming vs. Water Priming	Significant increase	Significant increase

Data synthesized from a study on mixed oligosaccharide priming in rice seedlings.[4]

Table 2: Physiological Responses of Rice Seedlings to Abiotic Stress with Oligosaccharide Priming

Parameter	Treatment Group	Salinity Stress	Alkalinity Stress
Soluble Sugar Content Change (%)	Oligosaccharide Priming vs. Water Priming	+11.76	+5.70
Malondialdehyde (MDA) Content Reduction (%)	Oligosaccharide Priming vs. Water Priming	17.67–49.70	Not specified
Hydrogen Peroxide (H₂O₂) Content Reduction (%)	Oligosaccharide Priming vs. Water Priming	Not specified	Not specified
Superoxide Dismutase (SOD) Activity Increase (%)	Oligosaccharide Priming vs. Water Priming	12.25–22.92	Not specified
Peroxidase (POD) Activity Increase (%)	Oligosaccharide Priming vs. Water Priming	20.17–97.32	Not specified
Catalase (CAT) Activity Increase (%)	Oligosaccharide Priming vs. Water Priming	2.74–15.52	Not specified

Data synthesized from a study on mixed oligosaccharide priming in rice seedlings.[4][5]

Experimental Protocols

Protocol 1: Quantification of Raffinose Family Oligosaccharides in Plant Tissue

This protocol outlines a general method for the extraction and quantification of RFOs, which can be adapted for the specific analysis of Verbascotetraose.

1. Plant Material and Stress Treatment:

• Grow plants under controlled environmental conditions.
• Apply the desired abiotic stress (e.g., drought, salinity) for a specified duration.
• Collect tissue samples (leaves, roots, seeds) from both control and stressed plants.
• Immediately freeze the samples in liquid nitrogen and store them at -80°C until analysis.

2. Extraction of Soluble Sugars:

• Grind the frozen plant tissue to a fine powder in liquid nitrogen.
• Homogenize a known weight of the powdered tissue (e.g., 100 mg) in 80% (v/v) ethanol.
• Incubate the homogenate at 80°C for 1 hour to extract soluble sugars.
• Centrifuge the mixture and collect the supernatant.
• Repeat the extraction process on the pellet to ensure complete recovery of soluble sugars.
• Pool the supernatants and evaporate the ethanol.
• Resuspend the dried extract in a known volume of ultrapure water.

3. Quantification by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD):

• Filter the aqueous extract through a 0.22 µm syringe filter.
• Analyze the sample using an HPAEC-PAD system equipped with a carbohydrate-specific column (e.g., CarboPac series).
• Use a sodium hydroxide and sodium acetate gradient as the mobile phase.
• Identify and quantify Verbascotetraose by comparing the retention time and peak area to that of a known standard.

Protocol 2: Assay for ROS Scavenging Activity

This protocol provides a method to assess the antioxidant potential of plant extracts containing Verbascotetraose.

1. Plant Extract Preparation:

• Prepare an aqueous extract of soluble sugars from control and stressed plant tissues as described in Protocol 1.

2. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

• Prepare a stock solution of DPPH in methanol.
• In a microplate, mix different concentrations of the plant extract with the DPPH solution.
• Include a control with methanol instead of the plant extract.
• Incubate the plate in the dark at room temperature for 30 minutes.
• Measure the absorbance at 517 nm using a microplate reader.
• Calculate the percentage of DPPH radical scavenging activity.

Signaling Pathways and Visualizations

The mitigation of abiotic stress by Verbascotetraose is integrated into the broader plant stress signaling network. Upon perception of a stress signal, a cascade of events is initiated, leading to the activation of transcription factors and the expression of stress-responsive genes, including those involved in RFO biosynthesis.

Caption: General abiotic stress signaling pathway leading to Verbascotetraose accumulation.

The biosynthesis of Verbascotetraose is a multi-step enzymatic process starting from sucrose.

Caption: Biosynthesis pathway of Raffinose Family Oligosaccharides, including Verbascotetraose.

The following workflow illustrates the experimental design for investigating the role of Verbascotetraose in plant abiotic stress.

Caption: Experimental workflow for studying Verbascotetraose in plant abiotic stress.

Conclusion and Future Perspectives

Verbascotetraose, as a member of the Raffinose Family Oligosaccharides, plays a plausible and significant role in the mitigation of abiotic stress in plants. Its functions as an osmoprotectant, antioxidant, and stabilizer of cellular components are crucial for plant survival under adverse environmental conditions. The protocols and pathways detailed in this document provide a framework for researchers to further investigate the specific contributions of Verbascotetraose to stress tolerance.

Future research should focus on elucidating the precise signaling roles of Verbascotetraose and other RFOs, distinguishing their individual contributions to stress mitigation. The development of genetic tools to specifically manipulate Verbascotetraose levels in plants will be instrumental in validating its function and exploring its potential for developing stress-resilient crops. Such advancements hold great promise for ensuring food security in the face of a changing global climate.

References

• 1. Physiological aspects of raffinose family oligosaccharides in plants: protection against abiotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Frontiers | Optimizing raffinose family oligosaccharides content in plants: A tightrope walk [frontiersin.org]
• 4. Transcriptome analysis reveals the mechanism of mixed oligosaccharides in the response of rice seedlings to abiotic stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Transcriptome analysis reveals the mechanism of mixed oligosaccharides in the response of rice seedlings to abiotic stresses [frontiersin.org]

Industrial-Scale Production of Verbascotetraose: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the industrial-scale production of Verbascotetraose, a functional oligosaccharide with significant potential in the pharmaceutical and food industries. As Verbascotetraose is structurally identical to Stachyose, the following protocols are based on established industrial methods for Stachyose production. Two primary methodologies are detailed: extraction from natural plant sources and enzymatic synthesis.

Production via Extraction from Natural Sources

Verbascotetraose (Stachyose) is naturally present in various plants, including the tubers of Stachys floridana (Florida betony) and legumes such as soybeans. The industrial process involves extraction, purification, and concentration.

Quantitative Data Summary

Parameter	Stachys floridana Tubers	Pulse Protein Concentrates
Extraction Yield	Up to 47.0% (w/w) of dried, defatted powder[1]	5.7 g per 100 g of starting material[2]
Purity Achieved	High purity achievable with subsequent chromatographic steps	Enriched extract with 26-48% Raffinose Family Oligosaccharides (RFOs)[2]
Primary Solvent	60% Ethanol in water[1]	Mildly acidic water[2]
Extraction Temperature	60°C[1]	Not specified, likely ambient to warm
Extraction Time	40 minutes[1]	Not specified

Experimental Protocol: Extraction from Stachys floridana Tubers

This protocol is optimized for high-yield extraction of Verbascotetraose.

1.2.1. Raw Material Preparation:

• Freshly harvested Stachys floridana tubers are washed, dried, and ground into a fine powder.

• The powder undergoes a defatting step using chloroform in a reflux apparatus for 2 hours at 60°C to remove lipids that may interfere with extraction.[1]

1.2.2. Extraction:

• The defatted powder is mixed with a 60% ethanol-water solution at a solid-to-liquid ratio of 1:10.[1]

• The mixture is heated to 60°C and maintained for 40 minutes with continuous stirring to facilitate the dissolution of Verbascotetraose.[1]

• The extract is then separated from the solid residue by filtration or centrifugation.

1.2.3. Purification:

• Protein Removal: The crude extract is subjected to ultrafiltration to remove proteins and other high-molecular-weight impurities.[3]

• Decolorization: Activated carbon is added to the protein-free extract, which is then heated to 60-80°C for 30-60 minutes to remove pigments.[4]

• Chromatographic Separation: The decolorized extract is further purified using large-scale chromatography, such as simulated moving bed (SMB) chromatography, to separate Verbascotetraose from other sugars and impurities.[5]

1.2.4. Concentration and Drying:

• The purified Verbascotetraose solution is concentrated under vacuum evaporation.

• The concentrated syrup is then spray-dried to obtain a high-purity Verbascotetraose powder.

Workflow Diagram: Extraction and Purification

References

• 1. Optimization of extracting stachyose from Stachys floridana Schuttl. ex Benth by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. CN1300857A - Stachyose and its preparing process - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving the yield of Verbascotetraose extraction from plant materials

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Verbascotetraose extraction from plant materials.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of Verbascotetraose.

Problem	Potential Cause	Recommended Solution
Low Extraction Yield	Inefficient Cell Wall Disruption: Plant matrix is not sufficiently broken down to release oligosaccharides.	- Ensure plant material is finely ground to a consistent particle size.- Consider a pre-treatment step such as freeze-drying to increase porosity.- Employ extraction techniques with enhanced cell disruption capabilities like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE).
Inappropriate Solvent System: The solvent polarity may not be optimal for Verbascotetraose solubility.	- Verbascotetraose is a polar oligosaccharide. Use polar solvents like ethanol-water mixtures. An ethanol concentration of 50-70% in water is often a good starting point.[1]
Suboptimal Extraction Parameters: Temperature, time, or solvent-to-solid ratio may not be ideal.	- Temperature: Moderate temperatures (40-60°C) can enhance solubility and diffusion. However, excessively high temperatures can lead to degradation.[2]- Time: Extraction for 30-60 minutes is a common range. Longer durations may not significantly increase yield and can promote degradation.[1]- Solvent-to-Solid Ratio: A higher ratio can increase the concentration gradient, favoring extraction. Start with a ratio of 10:1 to 30:1 (v/w) and optimize.[2]
Enzymatic Degradation: Endogenous plant enzymes (e.g., α-galactosidases) may degrade Verbascotetraose during extraction.[3][4][5]	- Blanching the plant material before extraction can help deactivate enzymes.[1]- Use of solvents like hot ethanol can also aid in enzyme denaturation.
Poor Chromatographic Separation (Co-elution of Sugars)	Similar Retention Times: Verbascotetraose and other Raffinose Family Oligosaccharides (RFOs) like stachyose have very similar structures and polarities, leading to overlapping peaks in HPLC.[6]	- Optimize Mobile Phase: For reversed-phase HPLC, a gradient of acetonitrile and water is commonly used. Fine-tune the gradient to improve resolution. For normal-phase or HILIC chromatography, adjust the ratio of organic solvent (e.g., acetonitrile) to the aqueous component.- Column Selection: Consider using a column specifically designed for carbohydrate analysis, such as an amino-bonded or a ligand-exchange column.- Temperature Control: Maintaining a consistent and optimized column temperature can improve peak shape and resolution.
Presence of Monosaccharides and Disaccharides: High concentrations of simpler sugars can interfere with the quantification of Verbascotetraose.	- Solid-Phase Extraction (SPE): Use graphitized carbon cartridges to retain oligosaccharides while allowing monosaccharides and disaccharides to be washed away.- Yeast Fermentation: Employ yeast strains (e.g., Saccharomyces cerevisiae) that selectively consume monosaccharides and disaccharides without degrading Verbascotetraose.
High Backpressure in HPLC System	Column Contamination: Buildup of particulate matter or strongly adsorbed compounds from the plant extract on the column frit or packing material.	- Sample Filtration: Always filter extracts through a 0.22 µm or 0.45 µm syringe filter before injection.- Guard Column: Use a guard column with a similar stationary phase to protect the analytical column.- Column Washing: Regularly flush the column with a strong solvent to remove contaminants. For reversed-phase columns, this could be 100% acetonitrile or methanol.
Buffer Precipitation: If using buffers in the mobile phase, they may precipitate if the organic solvent concentration becomes too high.	- Ensure the buffer is soluble in the highest organic solvent concentration used in your gradient. Premixing the mobile phase can sometimes help.

Frequently Asked Questions (FAQs)

Q1: What are the most common plant sources for Verbascotetraose extraction?

A1: Verbascotetraose, a member of the Raffinose Family Oligosaccharides (RFOs), is found in various plants.[7] Some of the most cited sources include the roots of Lantana camara, the rhizomes of Alisma orientalis, and various legumes such as peas (Pisum sativum).[8]

Q2: What is a general starting point for a solvent-based extraction of Verbascotetraose?

A2: A good starting point is to use a 50-70% aqueous ethanol solution.[1] The extraction can be performed at a moderate temperature (e.g., 50°C) for about 30-60 minutes with a solid-to-liquid ratio of 1:12 (g/mL).[1]

Q3: How can I remove interfering monosaccharides and disaccharides from my extract before quantification?

A3: Two effective methods are:

• Solid-Phase Extraction (SPE): Graphitized carbon cartridges are commonly used. The oligosaccharides are retained on the column while simpler sugars are washed out with water. The oligosaccharides are then eluted with a water/acetonitrile gradient.

• Microbial Purification: Specific strains of yeast, such as Saccharomyces cerevisiae, can be used to ferment and consume the smaller sugars, leaving the larger oligosaccharides like Verbascotetraose intact.

Q4: What analytical technique is best for quantifying Verbascotetraose?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method. Due to the lack of a UV chromophore in Verbascotetraose, detectors such as a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) are typically used.

Q5: How can I improve the separation of Verbascotetraose from Stachyose, which are structurally very similar?

A5: Separating Verbascotetraose and Stachyose can be challenging. Optimization of your HPLC method is key. This includes experimenting with different mobile phase gradients, using a high-resolution column designed for carbohydrate analysis, and controlling the column temperature precisely. Two-dimensional LC (LCxLC) can also be a powerful technique for resolving complex carbohydrate mixtures.

Q6: What is the importance of the solvent-to-solid ratio in the extraction process?

A6: The solvent-to-solid ratio is a critical parameter that influences the extraction yield. A higher ratio generally increases the concentration gradient between the plant material and the solvent, which can enhance the diffusion of the target compound into the solvent, thereby increasing the yield. However, an excessively high ratio can lead to the dilution of the extract and increased solvent consumption and subsequent removal costs. Therefore, this parameter should be optimized for each specific plant material and extraction method.

Quantitative Data on Extraction Parameters

The following tables summarize the impact of various parameters on oligosaccharide extraction yield, providing a basis for experimental design and optimization.

Table 1: Effect of Ethanol Concentration on Raffinose Family Oligosaccharide (RFO) Yield from Peas (Pisum sativum)

Ethanol Concentration (% v/v)	Average RFO Yield (% of dry matter)
50	7.97
80	~4.0

Data adapted from studies on leguminous vine peas.[1] A 50% ethanol concentration yielded almost double the amount of RFOs compared to 80% ethanol.[1]

Table 2: Optimization of Extraction Parameters for Phenolic Compounds from Verbascum sinaiticum (Illustrative for Oligosaccharide Extraction)

Parameter	Range Studied	Optimal Value for Max Yield
Temperature (°C)	30 - 50	41.43
Extraction Time (min)	20 - 40	33.22
Solvent-to-Solid Ratio (mL/g)	20 - 40	36.32

Data from a study on a related Verbascum species, demonstrating the importance of optimizing these key parameters for maximizing the yield of bioactive compounds.[2]

Experimental Protocols

Protocol 1: General Extraction of Raffinose Family Oligosaccharides (including Verbascotetraose) from Legume Seeds

This protocol is a general guideline and should be optimized for your specific plant material.

• Sample Preparation:

  • Dry the plant material (e.g., pea seeds) at 40-50°C to a constant weight.

  • Grind the dried material to a fine powder (e.g., to pass through a 0.5 mm sieve).

• Extraction:

  • Weigh 10 g of the powdered plant material into a flask.

  • Add 120 mL of 50% (v/v) aqueous ethanol.[1]

  • Extract using one of the following methods:

    • Maceration: Stir the mixture at room temperature for 1-2 hours.

    • Ultrasound-Assisted Extraction (UAE): Place the flask in an ultrasonic bath and sonicate for 20-30 minutes at a controlled temperature (e.g., 40°C).[2]

    • Microwave-Assisted Extraction (MAE): Use a microwave extractor with controlled power and temperature settings (e.g., 700 W for 30 seconds).[1]

• Separation:

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Re-extract the pellet with another 120 mL of 50% ethanol to maximize yield.

  • Combine the supernatants.

• Solvent Evaporation:

  • Evaporate the ethanol from the combined supernatant using a rotary evaporator at a temperature below 50°C.

• Purification (Removal of Simpler Sugars):

  • The remaining aqueous extract can be further purified using solid-phase extraction with a graphitized carbon cartridge or by fermentation with yeast to remove monosaccharides and disaccharides.

• Analysis:

  • Filter the purified extract through a 0.22 µm filter before analysis by HPLC-RID or HPLC-ELSD.

Visualizations

Experimental Workflow for Verbascotetraose Extraction and Purification

Caption: Workflow for Verbascotetraose extraction and purification.

Logical Relationship of Factors Affecting Extraction Yield

Caption: Key factors influencing Verbascotetraose extraction yield.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Optimizing raffinose family oligosaccharides content in plants: A tightrope walk [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Advances in Extraction and Functional Studies of Raffinose Family Oligosaccharides [agris.fao.org]
• 8. Verbascotetraose | Benchchem [benchchem.com]

Technical Support Center: Verbascotetraose Solubility and Handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the low solubility of Verbascotetraose (also known as Stachyose) in various laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What is Verbascotetraose and why is its solubility a concern?

A1: Verbascotetraose is a tetrasaccharide belonging to the Raffinose Family of Oligosaccharides (RFOs). It is structurally identical to Stachyose. Its application in various in vitro and cell-based assays can be limited by its relatively low solubility in common organic solvents, which can lead to precipitation and inaccurate experimental results.

Q2: What are the known solubility limits of Verbascotetraose in common laboratory solvents?

A2: The solubility of Verbascotetraose can vary slightly depending on the specific form (e.g., hydrate) and experimental conditions. The following table summarizes available quantitative data.

Solvent	Solubility	Notes
Water	50 - 100 mg/mL	Can be clear to very slightly hazy.
Dimethyl Sulfoxide (DMSO)	~100 mg/mL	Use fresh, moisture-free DMSO for best results as absorbed moisture can reduce solubility.[1]
Ethanol	Insoluble	Verbascotetraose is generally considered insoluble in ethanol.[1]
Methanol	Data not available	Solubility is expected to be low, similar to ethanol.

Q3: How can I improve the solubility of Verbascotetraose for my experiments?

A3: Several techniques can be employed to enhance the solubility of Verbascotetraose:

• Co-solvents: Using a mixture of solvents can improve solubility. For aqueous solutions, the addition of a small percentage of DMSO followed by dilution with your aqueous buffer can be effective.

• Temperature: Gently warming the solvent can increase the dissolution rate. However, be cautious of potential degradation at high temperatures. For RFOs, processing at elevated temperatures (e.g., 90°C) has been used in some contexts.[2]

• pH Adjustment: The solubility of some oligosaccharides can be influenced by pH. While Verbascotetraose itself is neutral, the pH of the buffer can affect its hydration and interaction with other solutes.

• Sonication: Using an ultrasonic bath can help to break down aggregates and promote dissolution.

• Complexation: The use of cyclodextrins, which are cyclic oligosaccharides, can encapsulate poorly soluble molecules and enhance their aqueous solubility.

Troubleshooting Guide

This guide addresses common issues encountered when working with Verbascotetraose solutions.

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation upon addition to aqueous buffer	- Exceeding the solubility limit in the final solution.- "Salting out" effect due to high salt concentration in the buffer.- Temperature shock from adding a cold stock solution to a warm buffer.	- Ensure the final concentration of Verbascotetraose is below its solubility limit in the specific buffer.- Prepare a more concentrated stock in a suitable solvent (e.g., water or DMSO) and perform a serial dilution.- Allow the stock solution to reach the same temperature as the buffer before mixing.
Incomplete dissolution of the powder	- Insufficient solvent volume.- Inadequate mixing or agitation.- Low temperature of the solvent.	- Increase the solvent volume.- Vortex or sonicate the solution for a longer duration.- Gently warm the solvent (e.g., to 37°C) while dissolving.
Cloudy or hazy solution	- Presence of insoluble impurities.- Formation of fine, suspended particles near the solubility limit.	- Filter the solution through a 0.22 µm syringe filter to remove particulates.- If haziness persists and is not due to contamination, consider if the concentration is too high for the specific application.
Crystallization upon storage	- Supersaturated solution.- Decrease in temperature during storage.	- Store the solution at a constant temperature, avoiding refrigeration if it promotes crystallization.- Prepare fresh solutions before each experiment if long-term stability is an issue. Stock solutions in DMSO are generally stable for several months when stored at -20°C.[3]

Experimental Protocols

Protocol 1: Preparation of a Verbascotetraose Stock Solution

This protocol describes the preparation of a 100 mg/mL stock solution of Verbascotetraose in sterile water.

Materials:

• Verbascotetraose (Stachyose hydrate) powder

• Sterile, nuclease-free water

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• Ultrasonic water bath

• Sterile syringe filters (0.22 µm)

• Sterile microcentrifuge tubes for aliquots

Procedure:

• Weighing: Accurately weigh the desired amount of Verbascotetraose powder in a sterile conical tube. For a 100 mg/mL solution, weigh 1 g of Verbascotetraose for a final volume of 10 mL.

• Initial Dissolution: Add a portion of the sterile water (e.g., 8 mL) to the conical tube containing the powder.

• Mixing: Vortex the tube vigorously for 1-2 minutes.

• Sonication (if necessary): If the powder is not fully dissolved, place the tube in an ultrasonic water bath for 5-10 minutes. Avoid excessive heating of the sample.

• Volume Adjustment: Once the Verbascotetraose is completely dissolved, add sterile water to reach the final desired volume (10 mL).

• Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-term use. For short-term storage (up to one week), 4°C is acceptable.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate key concepts related to the experimental use of Verbascotetraose.

Caption: Workflow for Verbascotetraose solution preparation.

Caption: Verbascotetraose fermentation and downstream signaling.

References

• 1. "Butyrate attenuates high-fat diet induced glomerulopathy through GPR43" by Ying Shi, Lin Xing et al. [scholarworks.utrgv.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enzymatic Synthesis of Verbascotetraose

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the enzymatic synthesis of Verbascotetraose.

Frequently Asked Questions (FAQs)

Q1: What is Verbascotetraose and what are the common enzymatic strategies for its synthesis?

Verbascotetraose is a non-digestible galactooligosaccharide (GOS) belonging to the raffinose family of oligosaccharides (RFOs). A primary enzymatic strategy for its synthesis involves the selective hydrolysis of the terminal fructose unit from stachyose. This is typically achieved using enzymes with β-fructofuranosidase (invertase) activity, which cleave the bond between fructose and glucose.[1] The combined action of α-galactosidase and enzymes that cleave the fructose-glucose bond can also be used to convert RFOs into carbohydrates with a lower degree of polymerization.[1]

Q2: Which enzymes are primarily used for this type of synthesis?

The key enzymes are fructosyltransferases and glycosidases.[2][3] Specifically for Verbascotetraose synthesis from stachyose, enzymes with high hydrolytic activity on the terminal fructose of stachyose are required. These include:

• β-Fructofuranosidases (EC 3.2.1.26) : Also known as invertases, these enzymes can hydrolyze the terminal β-2,1-glycosidic bond in substrates like sucrose and stachyose.[4][5]

• Levansucrase (EC 2.4.1.10) : While primarily known for synthesizing levan, this enzyme can also hydrolyze sucrose and related oligosaccharides.[1][6][7]

The choice of enzyme is critical, as many also exhibit transfructosylation activity, which can lead to the formation of other fructooligosaccharides (FOS) as side products.[4][8]

Q3: What are the critical reaction parameters that need to be optimized?

Optimizing the synthesis of oligosaccharides requires careful control of several parameters that interact with each other.[4] The most critical factors include:

• pH: Most fungal fructosyltransferases and β-fructofuranosidases have an optimal pH range of 4.5 to 6.5.[4]

• Temperature: The optimal temperature for these enzymes is typically between 40°C and 60°C.[4] Temperatures above 60°C can lead to thermal denaturation and loss of activity.[4]

• Substrate Concentration: High substrate concentrations can favor the synthesis (transglycosylation) reaction over hydrolysis.[9] However, for producing Verbascotetraose via hydrolysis of stachyose, balancing the concentration is key to achieving high conversion without enzyme inhibition.

• Enzyme Concentration: The amount of enzyme affects the reaction rate. Optimization is required to achieve a desirable reaction time without excessive cost.

• Reaction Time: The reaction must be monitored over time to stop it when the concentration of the desired product is at its maximum, before it may be further hydrolyzed or converted to side products.

Troubleshooting Guide

Problem 1: Low Yield of Verbascotetraose

Possible Cause	Recommended Solution
Suboptimal pH or Temperature	Verify that the reaction pH and temperature are within the optimal range for your specific enzyme. The optimal range for many fructosyltransferases is pH 4.5-6.5 and 40-60°C.[4] Perform small-scale experiments across a range of pH values and temperatures to find the optimum for your system.[10]
Incorrect Enzyme or Substrate Concentration	High substrate concentrations can sometimes lead to enzyme inhibition. Conversely, low concentrations may favor hydrolysis over the desired synthesis. Systematically vary the initial stachyose concentration and the enzyme load to identify the optimal ratio.[11]
Enzyme Inactivation	The enzyme may have lost activity due to improper storage or handling. Verify enzyme activity using a standard assay with a known substrate like sucrose.[12] Ensure the reaction buffer does not contain any known inhibitors for your enzyme.
Reaction Time Not Optimized	The peak yield of Verbascotetraose may occur at a specific time point, after which it might be degraded. Set up a time-course experiment and analyze samples at regular intervals (e.g., every 1-2 hours) using HPLC to determine the optimal reaction time.[13]

Problem 2: High Concentration of Hydrolysis By-products (e.g., Fructose, Manninotriose)

Possible Cause	Recommended Solution
Dominant Hydrolytic Activity	The primary goal in this specific synthesis is hydrolysis of the terminal fructose. However, if further degradation of the desired Verbascotetraose occurs, the reaction conditions need adjustment.
Reaction Time Too Long	Prolonged reaction times can lead to the breakdown of the target oligosaccharide. Stop the reaction at the point of maximum Verbascotetraose concentration, as determined by a time-course study.[6]
High Water Activity	High concentrations of water favor hydrolysis. While challenging to modify directly, using high substrate concentrations can reduce water activity and sometimes shift the equilibrium.[9]

Problem 3: Formation of Undesired Side-Products (e.g., Fructooligosaccharides)

Possible Cause	Recommended Solution
Transfructosylation Activity of the Enzyme	Many β-fructofuranosidases also possess transfructosylation (synthesis) activity, which can create FOS if sucrose or other fructose-containing molecules are present.[4][14]
Impure Substrate	Ensure the stachyose substrate is pure and free from contaminants like sucrose, which can act as a substrate for FOS production.
Enzyme Selection	Screen different enzymes to find one with the desired high hydrolytic activity on stachyose and low transfructosylation activity under your optimized conditions.

Data Presentation: Typical Reaction Conditions

The optimal conditions for oligosaccharide synthesis are highly dependent on the specific enzyme used. The table below summarizes typical starting ranges for optimization based on common enzymes used in fructooligosaccharide and galactooligosaccharide synthesis.

Enzyme Source	Type	Optimal pH	Optimal Temp (°C)	Substrate	Reference
Aspergillus niger	β-Fructofuranosidase	5.0 - 8.5	50 - 60	Sucrose	[4][15]
Bacillus subtilis	Levansucrase	6.0 - 7.0	35 - 50	Sucrose	[6][7]
Xanthophyllomyces dendrorhous	β-Fructofuranosidase	5.5	60	Sucrose	[8]
Aspergillus oryzae	β-Galactosidase	4.5	70	Lactulose	[16]
Bacillus circulans	β-Galactosidase	6.0	37	Lactose, Sucrose

Experimental Protocols

Protocol 1: General Enzymatic Synthesis of Verbascotetraose from Stachyose

This protocol describes a general method for producing Verbascotetraose by enzymatic hydrolysis of stachyose.

• Substrate and Buffer Preparation:

  • Prepare a 50 mM sodium acetate buffer adjusted to the optimal pH for your chosen enzyme (e.g., pH 5.5).[17]

  • Dissolve stachyose in the buffer to achieve the desired starting concentration (e.g., 10-30% w/v). Warm gently if needed to fully dissolve.

• Enzymatic Reaction:

  • Pre-heat the substrate solution to the optimal reaction temperature (e.g., 50°C) in a stirred water bath or incubator.[17]

  • Add the β-fructofuranosidase enzyme to the reaction mixture. The optimal enzyme load must be determined empirically but can start around 10-20 U/g of substrate.[6]

  • Maintain the reaction at the set temperature with constant, gentle stirring.[17]

• Reaction Monitoring:

  • Withdraw aliquots (e.g., 100 µL) at regular intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours).

  • Immediately stop the enzymatic reaction in the aliquot by heat inactivation (e.g., boiling for 5-10 minutes).[17] This is a critical step to ensure the sample composition reflects that specific time point.

• Sample Analysis:

  • Centrifuge the heat-inactivated samples to pellet any denatured protein.

  • Dilute the supernatant with an appropriate mobile phase (e.g., ultrapure water or acetonitrile/water mixture) for analysis.

  • Analyze the composition of sugars using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., an amino or carbohydrate-specific column) and detector (e.g., Refractive Index Detector).

• Reaction Termination and Purification:

  • Once HPLC analysis shows the maximum concentration of Verbascotetraose has been reached, terminate the entire batch reaction by boiling for 10 minutes.

  • The resulting mixture, containing Verbascotetraose, unreacted stachyose, fructose, and other by-products, can be purified using techniques like activated charcoal adsorption or column chromatography.[4]

Protocol 2: Quantification of Enzyme Activity (General Fructosyltransferase)

This protocol is for determining the activity of a β-fructofuranosidase or levansucrase using sucrose as a substrate.

• Reagent Preparation:

  • Prepare a 100 mM sodium acetate buffer (pH 5.6).[6]

  • Prepare a 10% (w/v) sucrose solution in the same buffer.

  • Prepare a 3,5-dinitrosalicylic acid (DNS) reagent for quantifying reducing sugars.[12]

• Enzymatic Assay:

  • Add an appropriate volume of diluted enzyme solution to 1 mL of the 10% sucrose solution.[6]

  • Incubate the reaction at the optimal temperature (e.g., 37°C or 50°C) for a precise period (e.g., 15-30 minutes).[12]

  • Stop the reaction by adding 1 mL of DNS reagent.[12]

• Quantification:

  • Boil the mixture for 10 minutes and then cool to room temperature.[12]

  • Measure the absorbance at 540 nm using a spectrophotometer.

  • Determine the amount of reducing sugar (glucose and fructose) released by comparing the absorbance to a standard curve prepared with known concentrations of glucose.

• Activity Calculation:

  • One unit (U) of enzyme activity is typically defined as the amount of enzyme that releases 1 µmol of reducing sugar per minute under the specified assay conditions.[8][12]

Visualizations

Caption: Enzymatic conversion of Stachyose to Verbascotetraose.

References

• 1. researchgate.net [researchgate.net]
• 2. cmapspublic3.ihmc.us [cmapspublic3.ihmc.us]
• 3. researchgate.net [researchgate.net]
• 4. Technological Aspects of the Production of Fructo and Galacto-Oligosaccharides. Enzymatic Synthesis and Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cloning and Expression of Levansucrase Gene of Bacillus velezensis BM-2 and Enzymatic Synthesis of Levan [mdpi.com]
• 7. Co-production of Fructooligosaccharides and Levan by Levansucrase from Bacillus subtilis natto with Potential Application in the Food Industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural Analysis of β-Fructofuranosidase from Xanthophyllomyces dendrorhous Reveals Unique Features and the Crucial Role of N-Glycosylation in Oligomerization and Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Levansucrase from Bacillus amyloliquefaciens KK9 and Its Y237S Variant Producing the High Bioactive Levan-Type Fructooligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. multibiorefinery.web.ua.pt [multibiorefinery.web.ua.pt]
• 14. Enzymatic synthesis of novel fructosylated compounds by Ffase from Schwanniomyces occidentalis in green solvents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. US7063976B2 - Process for preparing beta-fructofuranosidase enzyme and a process for producing fructooligosaccharides - Google Patents [patents.google.com]
• 16. Optimisation of synthesis of oligosaccharides derived from lactulose (fructosyl-galacto-oligosaccharides) with β-galactosidases of different origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. 2.8. Enzymatic Synthesis Assay [bio-protocol.org]

Addressing peak tailing in HPLC analysis of Verbascotetraose

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during the HPLC analysis of Verbascotetraose, particularly the challenge of peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is Verbascotetraose and why is its HPLC analysis important?

A1: Verbascotetraose is a tetrasaccharide, structurally identical to Stachyose. It is composed of two D-galactose units, one D-glucose unit, and one D-fructose unit.[1] Its accurate quantification by HPLC is crucial in various fields, including the analysis of food products and in pharmaceutical development, due to its potential prebiotic properties.

Q2: What are the typical chemical properties of Verbascotetraose relevant to HPLC analysis?

A2: Verbascotetraose is a highly polar compound with a molecular formula of C₂₄H₄₂O₂₁ and a molecular weight of approximately 666.58 g/mol . Its predicted acidic pKa value is in the range of 11.6 to 12.8, indicating it is a very weak acid and will be in a neutral state under typical HPLC mobile phase conditions.[2][3] This high polarity dictates the choice of chromatographic mode, with Hydrophilic Interaction Liquid Chromatography (HILIC) being the most suitable.

Q3: What is peak tailing in HPLC?

A3: Peak tailing is a phenomenon where the trailing edge of a chromatographic peak is longer or more drawn out than the leading edge, resulting in an asymmetrical peak shape. This can compromise the accuracy and precision of quantification by affecting peak integration.

Q4: Why is my Verbascotetraose peak tailing?

A4: Peak tailing for a polar compound like Verbascotetraose in HILIC is often caused by secondary interactions with the stationary phase. Common causes include interactions with residual silanol groups on silica-based columns, the use of an inappropriate column, or issues with the mobile phase composition. Instrumental factors such as extra-column dead volume can also contribute to peak tailing.

Troubleshooting Guide: Addressing Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing in the HPLC analysis of Verbascotetraose.

Potential Cause	Recommended Action	Expected Outcome
Column-Related Issues
Inappropriate Column Chemistry	Use a column specifically designed for polar analytes, such as a HILIC column with an amino (NH₂) or amide stationary phase. These are standard for oligosaccharide analysis.[4][5]	Improved peak symmetry due to more favorable primary interaction mechanisms.
Secondary Silanol Interactions	If using a silica-based amino column, ensure it is well-endcapped to minimize exposed silanol groups. Alternatively, use a polymer-based amino column which is less prone to silanol activity.[6]	Reduced peak tailing by minimizing secondary polar interactions between Verbascotetraose and the stationary phase.
Column Contamination or Degradation	Flush the column with a strong solvent recommended by the manufacturer. If performance does not improve, consider replacing the column.	Restoration of sharp, symmetrical peaks if the tailing was due to adsorbed contaminants.
Mobile Phase and Sample-Related Issues
Inappropriate Mobile Phase Composition	For HILIC, a typical mobile phase is a mixture of a high concentration of a weak organic solvent like acetonitrile and a low concentration of an aqueous buffer.[2] A common starting point is 75-85% acetonitrile in water.	Optimized retention and improved peak shape.
Incorrect pH of the Mobile Phase	Although Verbascotetraose is neutral, the pH of the mobile phase can influence the ionization of residual silanols on the column. Maintaining a neutral pH (around 6-7) is a good starting point.	Minimized silanol interactions and thus reduced peak tailing.
Sample Solvent Mismatch	Dissolve the Verbascotetraose standard and sample in the initial mobile phase composition to avoid peak distortion.	Sharper peaks due to a more focused injection band.
Column Overload	Reduce the concentration of the injected sample or decrease the injection volume.	Symmetrical peaks, as the stationary phase is no longer saturated.
Instrumental Issues
Extra-Column Dead Volume	Check all connections between the injector, column, and detector for leaks or gaps. Use tubing with a small internal diameter and keep the length to a minimum.	Reduced peak broadening and tailing caused by dispersion outside the column.

Experimental Protocols

Below is a typical experimental protocol for the HPLC analysis of Verbascotetraose using a HILIC method.

Sample Preparation:

• Accurately weigh a known amount of Verbascotetraose standard and dissolve it in the initial mobile phase (e.g., 80:20 acetonitrile:water) to prepare a stock solution.

• Prepare working standards by serial dilution of the stock solution with the initial mobile phase.

• For unknown samples, dissolve a known amount in the initial mobile phase, vortex, and filter through a 0.45 µm syringe filter before injection.

HPLC Conditions:

Parameter	Condition
Column	Amino (NH₂) or Amide HILIC Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Acetonitrile
Mobile Phase B	Ultrapure Water
Gradient	Isocratic at 80% A and 20% B
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C
Injection Volume	10 µL
Detector	Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD)

Visualizations

Caption: A troubleshooting workflow for addressing peak tailing.

Caption: Common causes of peak tailing in HPLC.

References

• 1. Simultaneous separation and determination of fructose, sorbitol, glucose and sucrose in fruits by HPLC-ELSD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determining 1-kestose, nystose and raffinose oligosaccharides in grape juices and wines using HPLC: method validation and characterization of products from Northeast Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hplc.com [hplc.com]
• 5. lcms.cz [lcms.cz]
• 6. shodexhplc.com [shodexhplc.com]

Troubleshooting inconsistent results in Verbascotetraose fermentation studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during Verbascotetraose fermentation experiments.

Frequently Asked Questions (FAQs)

Q1: What is Verbascotetraose and why are fermentation results sometimes inconsistent?

A1: Verbascotetraose is a tetrasaccharide belonging to the Raffinose Family Oligosaccharides (RFOs) and is structurally identical to stachyose.[1] It is composed of two galactose units, one glucose unit, and one fructose unit.[1] Inconsistencies in fermentation studies can arise from a variety of factors, including the purity of the Verbascotetraose substrate, the specific microbial strains used, and variations in experimental conditions such as temperature, pH, and aeration.[2]

Q2: Which microorganisms are typically used to ferment Verbascotetraose?

A2: Verbascotetraose is readily fermented by beneficial gut bacteria, particularly species of Bifidobacterium and Lactobacillus.[1] These microorganisms possess the necessary enzymes, such as α-galactosidases, to break down the α-galactosyl bonds present in Verbascotetraose.[1]

Q3: What are the expected end-products of Verbascotetraose fermentation?

A3: The fermentation of Verbascotetraose by gut microbiota primarily yields short-chain fatty acids (SCFAs), such as acetate, propionate, and butyrate.[1][3] These SCFAs are known for their health benefits, including improving gut barrier function and modulating the immune system.[1]

Q4: How can I accurately quantify Verbascotetraose and its fermentation byproducts?

A4: High-Performance Liquid Chromatography with a Refractive Index detector (HPLC-RI) is a widely used and effective method for the simultaneous quantification of Verbascotetraose and its breakdown products, including monosaccharides and disaccharides.[4][5][6] For more detailed analysis of metabolites, Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed.[7]

Troubleshooting Guide

Issue 1: Low or No Fermentation of Verbascotetraose

Possible Cause	Troubleshooting Step
Incorrect Microorganism: The selected microbial strain may lack the specific enzymes (e.g., α-galactosidase) required to metabolize Verbascotetraose.	Verify the metabolic capabilities of your chosen strain from literature or perform preliminary growth assays on Verbascotetraose. Consider using known Verbascotetraose-fermenting strains like Bifidobacterium or Lactobacillus species.[1][8]
Sub-optimal Fermentation Conditions: Temperature, pH, or aeration levels may not be suitable for the growth and metabolic activity of the microorganism.	Optimize fermentation parameters based on the specific requirements of your microbial strain. Refer to the table below for general optimal ranges.[2]
Inactive Inoculum: The microbial culture used for inoculation may have low viability.	Ensure your inoculum is in the exponential growth phase and has high viability before starting the fermentation.
Presence of Inhibitory Compounds: The Verbascotetraose substrate or media may contain compounds that inhibit microbial growth.	Test for inhibitory effects by running a control fermentation with a known fermentable sugar like glucose.[9]

Issue 2: Inconsistent or Variable Yields of SCFAs

Possible Cause	Troubleshooting Step
Substrate Impurity: Verbascotetraose is often found in mixtures with other RFOs like raffinose and stachyose, which can affect the final SCFA profile.[1]	Use a highly purified Verbascotetraose substrate. If using a mixture, ensure the composition is consistent across experiments.
Fluctuations in Fermentation Conditions: Minor variations in temperature or pH between batches can significantly impact metabolic pathways and SCFA production.[2]	Maintain strict control over all fermentation parameters. Use a pH-controlled fermenter for batch cultures.[3]
Inconsistent Sampling or Analysis: Improper sample handling or variability in the analytical method can lead to inconsistent results.	Standardize your sampling procedure and ensure your analytical method (e.g., HPLC-RI) is validated for accuracy and precision.[4][6]

Data Presentation

Table 1: General Optimal Fermentation Parameters for Lactic Acid Bacteria and Yeasts

Parameter	Optimal Range for Yeasts	Optimal Range for Most Lactic Acid Bacteria
Temperature	20-30°C	18-22°C (Lactobacillus species may prefer >22°C)
pH	4.0 - 6.0	5.5 - 6.5
Aeration	Often facultative anaerobes	Typically anaerobic or microaerophilic

Source: Adapted from literature on general fermentation influencing factors.[2]

Experimental Protocols

Protocol 1: Sample Preparation and Analysis by HPLC-RI

This protocol is a general guideline for monitoring Verbascotetraose fermentation.

• Sampling: Aseptically collect a 5 mL sample from the fermentation vessel at predetermined time points.

• Filtration: Immediately filter the sample through a 0.2 µm nylon syringe filter to remove microbial cells and particulate matter.[4]

• Storage: If not analyzed immediately, store the filtered samples at -20°C.[4]

• Dilution: If necessary, dilute the samples with ultrapure water to bring the analyte concentrations within the linear range of the HPLC-RI detector.

• HPLC Analysis:

  • Column: Use a carbohydrate analysis column (e.g., Zorbax carbohydrate column).[10]

  • Mobile Phase: A mixture of acetonitrile and water is commonly used.

  • Flow Rate: Typically around 1.0 - 1.5 mL/min.

  • Detector: Refractive Index (RI) detector.

  • Quantification: Use external standards of Verbascotetraose, glucose, fructose, galactose, and relevant SCFAs to create calibration curves for quantification.

Visualizations

Caption: Metabolic pathway of Verbascotetraose fermentation.

Caption: General workflow for troubleshooting inconsistent results.

Caption: Decision tree for diagnosing low or no fermentation.

References

• 1. Verbascotetraose | Benchchem [benchchem.com]
• 2. A Review on Factors Influencing the Fermentation Process of Teff (Eragrostis teff) and Other Cereal-Based Ethiopian Injera - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dietary Sugars Analysis: Quantification of Fructooligossacharides during Fermentation by HPLC-RI Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Dietary Sugars Analysis: Quantification of Fructooligossacharides during Fermentation by HPLC-RI Method [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Fermentation Properties of Novel Galacto-Oligosaccharides by β-Galactosidases from Bifidobacterium Species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fermentation of non-digestible raffinose family oligosaccharides and galactomannans by probiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (PDF) Monosaccharides Yield Higher Fermentation Rates than Disaccharides in Saccharomyces cerevisiae (2019) | Claire Homrok [scispace.com]
• 10. researchgate.net [researchgate.net]

Dealing with matrix effects in Verbascotetraose quantification from food samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately quantifying Verbascotetraose from complex food matrices. This guide addresses common challenges, with a focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Verbascotetraose quantification?

A1: Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix. In the context of Verbascotetraose quantification from food samples, components like other sugars, proteins, fats, and salts can either suppress or enhance the signal of Verbascotetraose during mass spectrometry analysis. This leads to inaccurate quantification, compromising the reliability of the results. Ion suppression is the most commonly observed matrix effect in liquid chromatography-mass spectrometry (LC-MS).[1]

Q2: What are the most common analytical techniques for Verbascotetraose quantification?

A2: The most prevalent techniques are High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• HPAEC-PAD: This method offers high selectivity and sensitivity for carbohydrates without the need for derivatization.[2] It is a well-established technique for quantifying Raffinose Family Oligosaccharides (RFOs), including Verbascotetraose.[3]

• LC-MS/MS: This technique provides excellent sensitivity and selectivity, making it ideal for complex matrices. It allows for the confirmation of the analyte's identity through fragmentation patterns.[4]

Q3: What is the "gold standard" method for compensating for matrix effects?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects.[5] An ideal SIL-IS for Verbascotetraose would be, for example, 13C-labeled Verbascotetraose. This internal standard co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction of the signal.[6] However, the commercial availability of a specific SIL-IS for Verbascotetraose may be limited, potentially requiring custom synthesis.[7][6]

Q4: Are there alternative methods to mitigate matrix effects if a stable isotope-labeled internal standard is not available?

A4: Yes, several other strategies can be employed:

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix extract that is similar to the sample matrix.[8] This helps to mimic the matrix effects experienced by the analyte in the actual samples.

• Standard Addition: This method involves adding known amounts of the analyte to the sample extract and measuring the response.[1] By extrapolating back to a zero addition, the initial concentration of the analyte in the sample can be determined. This is particularly useful for complex or highly variable matrices.

• Effective Sample Preparation: Thorough sample cleanup using techniques like Solid-Phase Extraction (SPE) can significantly reduce the concentration of interfering matrix components.[8]

Q5: Can Verbascotetraose degrade during sample preparation and analysis?

A5: Yes, oligosaccharides of the raffinose family, including Verbascotetraose, are susceptible to degradation under certain conditions. Acidic conditions and elevated temperatures can cause hydrolysis of the glycosidic bonds, leading to inaccurate (underestimated) quantification.[4] Therefore, it is crucial to control pH and temperature throughout the sample preparation and analysis process.

Troubleshooting Guides

LC-MS/MS Analysis Issues

Problem	Possible Causes	Troubleshooting Steps
Poor Peak Shape (Tailing, Broadening, or Splitting)	1. Column contamination from matrix components. 2. Inappropriate injection solvent. 3. Column degradation due to extreme pH.	1. Implement a more rigorous sample cleanup (e.g., SPE). 2. Ensure the injection solvent is compatible with the initial mobile phase. 3. Use a guard column and flush the column regularly. 4. Check the column's recommended pH range.
High Backpressure	1. Particulate matter from the sample blocking the column frit or tubing. 2. Precipitation of sample components in the mobile phase.	1. Filter all samples and mobile phases through a 0.22 µm filter. 2. Use an in-line filter before the analytical column. 3. Perform a systematic check for blockages by disconnecting components sequentially.
Inconsistent Retention Times	1. Changes in mobile phase composition. 2. Column temperature fluctuations. 3. Column aging.	1. Prepare fresh mobile phases daily and ensure proper mixing. 2. Use a column oven to maintain a stable temperature. 3. Monitor column performance with a quality control standard and replace if necessary.
Low Signal Intensity or No Peak	1. Ion suppression due to matrix effects. 2. Analyte degradation. 3. Incorrect MS/MS parameters (MRM transitions).	1. Improve sample cleanup. 2. Dilute the sample extract. 3. Use matrix-matched standards or standard addition. 4. Check sample preparation conditions for excessive heat or acidity. 5. Optimize MRM transitions by infusing a Verbascotetraose standard.

HPAEC-PAD Analysis Issues

Problem	Possible Causes	Troubleshooting Steps
Baseline Noise or Drift	1. Contaminated eluent. 2. Air bubbles in the detector cell. 3. Electrode contamination or degradation.	1. Prepare eluents with high-purity water (18 MΩ·cm) and reagents.[2] 2. Degas the eluents. 3. Clean the PAD cell and electrode as per the manufacturer's instructions.
Loss of Sensitivity	1. Fouling of the working electrode surface. 2. Incorrect PAD waveform settings.	1. Clean and polish the working electrode. 2. Ensure the PAD waveform is appropriate for carbohydrate analysis.[9]
Poor Peak Resolution	1. Improper eluent concentration. 2. Column contamination. 3. Column overloading.	1. Optimize the eluent gradient. 2. Implement a column cleaning procedure. 3. Reduce the injection volume or sample concentration.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Verbascotetraose

This protocol is a general guideline for cleaning up food extracts for oligosaccharide analysis. Optimization may be required for specific food matrices.

• Homogenization and Extraction:

  • Homogenize the food sample (e.g., legume flour, soy milk).

  • Extract the oligosaccharides with a solvent mixture, typically 80% ethanol, by vortexing and sonication.

  • Centrifuge the mixture and collect the supernatant.

  • Dry the supernatant under a stream of nitrogen or by lyophilization.

  • Reconstitute the dried extract in a small volume of high-purity water.

• SPE Cleanup using a Graphitized Carbon Cartridge:

  • Conditioning: Condition the graphitized carbon SPE cartridge with 3 mL of 0.1% trifluoroacetic acid (TFA) in 80% acetonitrile, followed by 3 mL of high-purity water.[4]

  • Loading: Load the reconstituted sample extract onto the cartridge.

  • Washing: Wash the cartridge with 5 mL of high-purity water to remove salts and other polar interferences.

  • Elution: Elute the Verbascotetraose and other oligosaccharides with 5 mL of 50% acetonitrile in water.

  • Drying and Reconstitution: Dry the eluate under nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis or in high-purity water for HPAEC-PAD.

LC-MS/MS Quantification of Verbascotetraose

• Chromatographic Conditions (Example):

  • Column: Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a high percentage of mobile phase B (e.g., 95%), and gradually increase the percentage of mobile phase A to elute the polar oligosaccharides.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions: These need to be determined empirically by infusing a standard solution of Verbascotetraose.

    • Precursor Ion: The [M+Na]⁺ or [M+NH₄]⁺ adduct is often more stable and abundant for oligosaccharides than the [M+H]⁺ ion. For Verbascotetraose (C₃₀H₅₂O₂₆, MW = 828.72), the expected precursor ions would be approximately m/z 851.7 (for [M+Na]⁺) or m/z 846.7 (for [M+NH₄]⁺).

    • Product Ions: Fragment the selected precursor ion and identify 2-3 of the most intense and stable product ions for quantification and qualification. These will correspond to the loss of one or more monosaccharide units.

  • Optimization: Optimize collision energy and other source parameters for the selected MRM transitions.

HPAEC-PAD Quantification of Verbascotetraose

• Chromatographic Conditions (Example):

  • Column: Anion-exchange column suitable for carbohydrate analysis (e.g., Dionex CarboPac™ PA200).[9]

  • Mobile Phase A: 100 mM Sodium Hydroxide.

  • Mobile Phase B: 1 M Sodium Acetate in 100 mM Sodium Hydroxide.

  • Gradient: A gradient of increasing sodium acetate concentration is used to elute the oligosaccharides based on their size and charge.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 30 °C.

• Pulsed Amperometric Detection (PAD) Conditions:

  • Use a standard carbohydrate waveform with appropriate potentials and durations for detection, cleaning, and equilibration of the gold electrode.[9]

Quantitative Data Summary

The following tables provide an example of how to present quantitative data for Verbascotetraose analysis. Actual values will vary depending on the specific food matrix and the analytical method employed.

Table 1: Recovery of Verbascotetraose from Spiked Food Matrices

Food Matrix	Sample Preparation Method	Analytical Technique	Average Recovery (%)	% RSD
Soy Flour	80% Ethanol Extraction + SPE	LC-MS/MS	92.5	4.8
Chickpea Flour	80% Ethanol Extraction + SPE	HPAEC-PAD	88.2	6.1
Lentil Soup	Dilution + Filtration	LC-MS/MS	75.6	8.5

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Verbascotetraose

Analytical Technique	Food Matrix	LOD (µg/mL)	LOQ (µg/mL)
LC-MS/MS	Soy Milk	0.01	0.03
HPAEC-PAD	Pea Protein Isolate	0.1	0.3

Visualizations

Caption: Experimental workflow for Verbascotetraose quantification.

Caption: Troubleshooting logic for inaccurate Verbascotetraose results.

References

• 1. Development and validation of a versatile analytical method for absolute quantification of seven oligosaccharides in human, bovine, and goat milk - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Three Simple Ways to Optimize HPAE PAD Performance [thermofisher.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and NMR analysis of 13C-labeled oligosaccharides corresponding to the major glycolipid from Mycobacterium leprae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Solid-Phase Extraction Approaches for Improving Oligosaccharide and Small Peptide Identification with Liquid Chromatography-High-Resolution Mass Spectrometry: A Case Study on Proteolyzed Almond Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Stability testing of Verbascotetraose under different storage conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Verbascotetraose. The information addresses common issues encountered during stability testing and storage.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary factors that affect the stability of Verbascotetraose during storage?

Verbascotetraose, a raffinose family oligosaccharide (RFO), is susceptible to degradation influenced by several environmental factors. The primary factors of concern are:

• Temperature: Elevated temperatures can accelerate the rate of hydrolysis and thermal degradation.[1][2]

• pH: Verbascotetraose is most stable in a neutral to slightly acidic pH range. It undergoes accelerated hydrolysis under strongly acidic or alkaline conditions.[1][3] Acidic conditions, in particular, can readily cleave the glycosidic bonds.[3]

• Moisture/Humidity: As a hygroscopic carbohydrate, solid Verbascotetraose should be protected from moisture. The presence of water can facilitate hydrolytic degradation, especially when combined with high temperatures.

• Enzymatic Activity: Contamination with glycosidases, such as α-galactosidase or invertase, can rapidly hydrolyze Verbascotetraose into its constituent sugars (galactose, glucose, and fructose).[4][5][6]

Q2: I suspect my Verbascotetraose sample is degrading. How can I detect and quantify this degradation?

A stability-indicating analytical method is required to separate and quantify Verbascotetraose from its potential degradation products.[7][8] High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique.[9]

• Recommended Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is highly suitable for analyzing carbohydrates without derivatization. Alternatively, HPLC with a refractive index (RI) detector or an Evaporative Light Scattering Detector (ELSD) can be used.

• Troubleshooting Poor Separation: If you are observing poor resolution between Verbascotetraose and its degradation products, consider optimizing the mobile phase composition, adjusting the column temperature, or using a specialized carbohydrate analysis column.

Q3: What are the likely degradation products of Verbascotetraose?

Degradation primarily occurs via hydrolysis of the glycosidic bonds. The expected degradation products are smaller saccharides.

• Acid/Enzymatic Hydrolysis: The α-(1→6) linkages between galactose units and the α-(1→2) bond between glucose and fructose are susceptible to cleavage.[10][11] This results in the formation of:

  • Stachyose

  • Raffinose

  • Sucrose

  • Melibiose

  • Galactose

  • Glucose

  • Fructose

Q4: What are the recommended long-term storage conditions for Verbascotetraose?

To ensure maximum stability and shelf-life, the following storage conditions are recommended:

Form	Temperature	Humidity	Light Conditions
Solid Powder	2-8°C or -20°C	Store in a desiccator or with a desiccant	Protect from light
Aqueous Solution	-20°C or -80°C	N/A (Frozen)	Protect from light

For short-term storage of aqueous solutions, refrigeration at 2-8°C in a sterile, buffered solution (pH 6.0-7.0) can be acceptable, but stability should be verified for the intended duration.

Q5: How should I perform a forced degradation study for Verbascotetraose to understand its stability profile?

Forced degradation studies, or stress testing, are essential to identify likely degradation products and establish the stability-indicating nature of analytical methods.[7][12][13] The studies involve subjecting the compound to conditions more severe than accelerated stability testing.[7]

Data Summary

The following table summarizes the expected stability of Verbascotetraose under various stress conditions based on the behavior of similar oligosaccharides.

Table 1: Summary of Forced Degradation Conditions and Expected Verbascotetraose Stability

Stress Condition	Typical Reagent/Condition	Expected Outcome	Relative Degradation Rate
Acid Hydrolysis	0.1 M HCl at 60-80°C	Hydrolysis to smaller saccharides (Raffinose, Sucrose, monosaccharides)	High
Base Hydrolysis	0.1 M NaOH at 60-80°C	More stable than in acid, but some degradation possible	Low to Moderate
Oxidation	3% H₂O₂ at room temperature	Generally stable, minimal degradation expected	Very Low
Thermal (Dry)	105°C for 24-48 hours	Potential for caramelization/browning, minor hydrolysis if moisture is present	Low
Photolytic	ICH Q1B conditions (UV/Vis light)	Generally stable, minimal degradation expected	Very Low

Experimental Protocols

Protocol 1: General Stability-Indicating HPLC Method

This protocol outlines a general method for monitoring Verbascotetraose stability. Optimization will be required for specific equipment and sample matrices.

• System: HPLC with a refractive index (RI) or ELSD detector.

• Column: A carbohydrate analysis column (e.g., Amino or Amide-based).

• Mobile Phase: Acetonitrile and water gradient. A typical starting point is 80:20 (Acetonitrile:Water).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C.

• Sample Preparation:

  • Accurately weigh and dissolve Verbascotetraose in the mobile phase starting condition or high-purity water to a known concentration (e.g., 1-5 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject a standard solution of Verbascotetraose to determine its retention time.

  • Inject samples from the stability study.

  • Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of Verbascotetraose.

  • Calculate the percent remaining of Verbascotetraose relative to the initial time point.

Protocol 2: Forced Degradation Study Workflow

• Prepare Stock Solution: Create a stock solution of Verbascotetraose (e.g., 10 mg/mL) in a suitable solvent (e.g., water or acetonitrile/water mixture).

• Aliquot and Stress:

  • Acid Hydrolysis: Mix stock solution 1:1 with 0.2 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix stock solution 1:1 with 0.2 M NaOH. Incubate at 60°C.

  • Oxidation: Mix stock solution 1:1 with 6% H₂O₂. Store at room temperature, protected from light.

  • Thermal: Transfer the stock solution to a vial and heat in an oven at 80°C.

• Time Points: Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization (for Acid/Base Samples): Before analysis, neutralize the acidic samples with an equivalent amount of NaOH and the basic samples with an equivalent amount of HCl.

• Analysis: Analyze all samples, including an unstressed control, by the validated stability-indicating HPLC method (Protocol 1).

• Evaluation: Examine the chromatograms for degradation, determine the percentage of degradation, and identify the retention times of major degradation products.

Visualizations

Caption: Experimental workflow for a forced degradation study of Verbascotetraose.

Caption: Key factors influencing the degradation of Verbascotetraose.

Caption: Simplified hydrolytic degradation pathway of Verbascotetraose.

References

• 1. Thermal Stability of Fructooligosaccharides Extracted from Defatted Rice Bran: A Kinetic Study Using Liquid Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 2. Kinetics and mechanism of thermal degradation of pentose- and hexose-based carbohydrate polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsonline.com [ijpsonline.com]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. Verbascotetraose | Benchchem [benchchem.com]
• 11. Technological Aspects of the Production of Fructo and Galacto-Oligosaccharides. Enzymatic Synthesis and Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. pharmtech.com [pharmtech.com]

Optimizing HPAEC-PAD for Verbascotetraose Detection: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) for the sensitive detection of Verbascotetraose and related oligosaccharides.

Frequently Asked Questions (FAQs)

Q1: Why is HPAEC-PAD a suitable technique for analyzing Verbascotetraose?

A1: HPAEC-PAD is a powerful and highly sensitive method for the direct analysis of underivatized carbohydrates like Verbascotetraose.[1][2] High-Performance Anion-Exchange (HPAE) chromatography leverages the weakly acidic nature of carbohydrates, which become anionic at high pH, allowing for high-resolution separation on strong anion-exchange columns.[3][4] Pulsed Amperometric Detection (PAD) then allows for the direct detection of these carbohydrates at very low levels (picomole quantities) without the need for derivatization.[1][5]

Q2: Which column should I choose for Verbascotetraose analysis?

A2: For oligosaccharide analysis, particularly for resolving complex mixtures, columns from the Thermo Scientific™ Dionex™ CarboPac™ series are recommended. The CarboPac PA100 and CarboPac PA200 are specifically designed for high-resolution oligosaccharide separations.[6][7][8] A study on Raffinose Family Oligosaccharides (RFOs), which includes verbascose, successfully utilized a gradient elution method that would be a good starting point for verbascotetraose.[9]

Q3: What is the most critical factor for successful HPAEC-PAD analysis?

A3: The most critical factor is proper eluent preparation.[3] The majority of problems encountered with HPAEC-PAD, such as high background noise, loss of sensitivity, and poor retention, stem from improperly prepared eluents.[3][10]

Q4: Can I use a standard PAD waveform for Verbascotetraose?

A4: Yes, a standard quadruple-potential waveform is generally applicable to all carbohydrates and provides stable, long-term peak area response.[11][12] This type of waveform includes potentials for detection, followed by cleaning and reactivation steps for the gold electrode surface.[11][13] While a standard waveform is a good starting point, optimization may be necessary for maximum sensitivity.[12]

Experimental Protocols & Data Presentation

Recommended Columns for Oligosaccharide Analysis

Column	Primary Application	Key Features
Dionex CarboPac PA100	High-resolution separation of neutral and anionic oligosaccharides.[6][7]	Pellicular anion-exchange resin offering high efficiency.[6] Good choice if fraction collection and desalting are required.[6]
Dionex CarboPac PA200	High-resolution oligosaccharide mapping and analysis.[14]	Nonporous, high-efficiency polymeric anion-exchange column.[3]
Dionex CarboPac PA1	General-purpose for mono- and oligosaccharides; well-suited for linear homopolymers.[4]	Slightly higher capacity than the PA100.[4]

Starting HPAEC-PAD Parameters for Verbascotetraose Analysis

The following parameters are based on successful separation of RFOs, including verbascose, stachyose, and raffinose.[9]

Parameter	Recommended Setting	Notes
Column	Dionex CarboPac PA100 (4 x 250 mm) with guard column.[4][6]	Using a guard column is crucial to prolong the life of the analytical column.[4]
Eluent A	Deionized water (18 MΩ·cm resistivity).[3][10]	Must be free of biological contamination and low in dissolved carbon dioxide.[3][15]
Eluent B	500 mM Sodium Hydroxide	Prepare from a high-quality, fresh 50% NaOH solution to minimize carbonate contamination.[3][16]
Eluent C	1 M Sodium Acetate in 100 mM NaOH	Use high-purity sodium acetate tested for electrochemical applications.[10]
Flow Rate	1.0 mL/min	A standard flow rate for 4 mm ID columns.
Injection Volume	10 - 25 µL	Do not inject more than 10 nanomoles of any single analyte onto a 2 mm column to avoid overloading.[6]
Temperature	30 °C	Maintaining a constant temperature is important for retention time stability.[17]
Detection	Pulsed Amperometric Detection (PAD)	Using a gold working electrode and an Ag/AgCl reference electrode.[13]

Suggested Gradient Elution Program

A gradient elution using sodium hydroxide and sodium acetate is typically required to separate larger oligosaccharides.

Time (min)	% Eluent A (Water)	% Eluent B (NaOH)	% Eluent C (NaOAc)
0.0	80	20	0
20.0	80	20	0
20.1	0	20	80
30.0	0	20	80
30.1	80	20	0
40.0	80	20	0

This is a starting point and may require optimization for baseline separation of Verbascotetraose from other sample components.

Standard Quadruple Potential PAD Waveform

This waveform is widely used for carbohydrate analysis and provides excellent long-term stability.[12][18]

Time (s)	Potential (V vs. Ag/AgCl)	Integration
0.00	+0.10
0.20	+0.10	Begin
0.40	+0.10	End
0.41	-2.00
0.43	+0.60
0.44	-0.10
0.50	-0.10

Troubleshooting Guide

// Nodes Start [label="High Background or\nUnstable Baseline", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Eluent_Check [label="Check Eluent Preparation", fillcolor="#FBBC05", fontcolor="#202124"]; Water_Quality [label="Use 18 MΩ·cm DI water?\nVacuum degas?", fillcolor="#F1F3F4", fontcolor="#202124"]; NaOH_Quality [label="Fresh 50% NaOH?\nMinimize air exposure?", fillcolor="#F1F3F4", fontcolor="#202124"]; NaOAc_Quality [label="High-purity grade?\nFiltered?", fillcolor="#F1F3F4", fontcolor="#202124"]; System_Contamination [label="System Contamination Check", fillcolor="#FBBC05", fontcolor="#202124"]; Clean_System [label="Clean system components\n(tubing, injector)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Loss_Of_Sensitivity [label="Loss of Sensitivity\nor Peak Area", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Electrode_Check [label="Check Working Electrode", fillcolor="#FBBC05", fontcolor="#202124"]; Polish_Electrode [label="Polish or replace\ngold working electrode", fillcolor="#34A853", fontcolor="#FFFFFF"]; Reference_Electrode [label="Check Reference Electrode", fillcolor="#FBBC05", fontcolor="#202124"]; Replace_Reference [label="Replace Ag/AgCl reference\n(every 6 months)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Retention_Issues [label="Inconsistent\nRetention Times", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Flow_Rate_Check [label="Check Flow Rate & Leaks", fillcolor="#FBBC05", fontcolor="#202124"]; Temp_Check [label="Check Column Temperature", fillcolor="#FBBC05", fontcolor="#202124"]; Carbonate_Contam [label="Check for Carbonate\nContamination", fillcolor="#FBBC05", fontcolor="#202124"]; Prepare_New_Eluent [label="Prepare fresh eluent", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections Start -> Eluent_Check [label="Primary suspect[10][16]"]; Eluent_Check -> Water_Quality [label="Water purity is key[3]"]; Eluent_Check -> NaOH_Quality [label="Avoids carbonate[15]"]; Eluent_Check -> NaOAc_Quality [label="Impurity issues[16]"]; Start -> System_Contamination [label="If eluents are good"];

Water_Quality -> Prepare_New_Eluent [label="If No"]; NaOH_Quality -> Prepare_New_Eluent [label="If No"]; NaOAc_Quality -> Prepare_New_Eluent [label="If No"]; System_Contamination -> Clean_System [label="Contamination found[16]"];

Loss_Of_Sensitivity -> Electrode_Check [label="Common cause[13]"]; Electrode_Check -> Polish_Electrode [label="Surface fouling[19]"]; Loss_Of_Sensitivity -> Reference_Electrode [label="Incorrect potentials[3]"]; Reference_Electrode -> Replace_Reference [label="Degrades over time[3]"]; Loss_Of_Sensitivity -> Eluent_Check [label="Poor eluent quality[10]"];

Retention_Issues -> Flow_Rate_Check [label="Check pump/leaks[17]"]; Retention_Issues -> Temp_Check [label="Temp affects retention[17]"]; Retention_Issues -> Carbonate_Contam [label="Carbonate is a stronger eluent[15]"]; Carbonate_Contam -> Prepare_New_Eluent; } dot Figure 1: Troubleshooting Decision Tree for HPAEC-PAD.

Q: My baseline is noisy and unstable. What should I do? A: An unstable or noisy baseline is most often caused by issues with the eluent.[10][16]

• Check Eluent Quality: Ensure you are using high-purity (18 MΩ·cm) deionized water that has been degassed.[3] Prepare sodium hydroxide from a fresh bottle of 50% NaOH solution and minimize its exposure to air to prevent carbonate formation.[15][16] Use a high-purity grade of sodium acetate specifically tested for electrochemical applications.[10][16]

• Check for System Contamination: If your eluents are prepared correctly, contamination of your DI water system or HPLC tubing could be the cause.[16]

Q: I'm losing sensitivity and my peak areas are decreasing. Why? A: A gradual loss of sensitivity is typically due to two main factors:

• Working Electrode Fouling: The surface of the gold working electrode can become fouled or poisoned over time, which reduces the signal.[13] Polishing the electrode or replacing it with a new disposable electrode can restore performance.[19]

• Reference Electrode Degradation: The Ag/AgCl reference electrode degrades over time and should be replaced periodically (e.g., every six months).[3] A faulty reference electrode will cause the wrong potentials to be applied, leading to poor or no detection.[3]

• PAD Response Drop: It is known that PAD response can decrease over time due to the recession of the gold electrode. This drop in sensitivity can be analyte-specific.[20][21]

Q: My retention times are shifting. What is the cause? A: Inconsistent retention times can be caused by several factors:

• Eluent Composition Changes: The most common cause is a change in eluent composition, particularly carbonate contamination in the sodium hydroxide eluent.[15] Carbonate is a stronger eluting ion than hydroxide and will cause retention times to decrease.[15] Preparing fresh eluent is the best solution.

• Flow Rate Fluctuation: Check for leaks in the system or issues with the pump (e.g., worn seals, faulty check valves) that could lead to an inconsistent flow rate.[17]

• Temperature Changes: Variations in column temperature will affect retention times. Ensure your column oven is set and functioning correctly.[17]

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for HPAEC-PAD analysis of Verbascotetraose from a plant-based sample.

// Nodes Sample_Prep [label="Sample Preparation\n(e.g., Plant Extract)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Filtration [label="Filtration (0.22 µm)\nor SPE Cleanup[5]", fillcolor="#F1F3F4", fontcolor="#202124"]; Injection [label="Inject onto\nHPAEC System", fillcolor="#FBBC05", fontcolor="#202124"]; Separation [label="Anion-Exchange Separation\n(e.g., CarboPac PA100)[6]", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Detection [label="Pulsed Amperometric\nDetection (PAD)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Data_Acq [label="Data Acquisition &\nIntegration", fillcolor="#34A853", fontcolor="#FFFFFF"]; Quant [label="Quantification\n(vs. Standards)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Sample_Prep -> Filtration; Filtration -> Injection; Injection -> Separation [label="High pH Eluent"]; Separation -> Detection [label="Separated Analytes"]; Detection -> Data_Acq [label="Electrochemical Signal"]; Data_Acq -> Quant; } dot Figure 2: General workflow for HPAEC-PAD analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. chromacademy.com [chromacademy.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. archemica-international.com [archemica-international.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. ethz.ch [ethz.ch]
• 8. hplcmart.com [hplcmart.com]
• 9. A reliable and rapid method for soluble sugars and RFO analysis in chickpea using HPAEC-PAD and its comparison with HPLC-RI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Three Simple Ways to Optimize HPAE PAD Performance [thermofisher.com]
• 11. kemolab.hr [kemolab.hr]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. High-Performance Anion Exchange Chromatography with Pulsed Amperometric Detection (HPAEC–PAD) and Chemometrics for Geographical and Floral Authentication of Honeys from Southern Italy (Calabria region) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 15. lcms.cz [lcms.cz]
• 16. Problem with HPAEC-PAD baseline??? - Chromatography Forum [chromforum.org]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. aafco.org [aafco.org]
• 19. BASi® | Troubleshooting [basinc.com]
• 20. researchgate.net [researchgate.net]
• 21. HPAEC-PAD for oligosaccharide analysis-novel insights into analyte sensitivity and response stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an HPLC Method for Verbascotetraose Analysis in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of verbascotetraose in complex matrices with alternative analytical techniques. The information presented is supported by experimental data and detailed protocols to assist researchers in selecting the most appropriate method for their specific needs.

Introduction

Verbascotetraose is a tetrasaccharide that plays a role in various biological processes and is of growing interest in the pharmaceutical and nutraceutical industries. Accurate and reliable quantification of verbascotetraose in complex matrices, such as plant extracts, food supplements, and biological samples, is crucial for quality control, formulation development, and pharmacokinetic studies. This guide focuses on a validated HPLC method using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with an Evaporative Light Scattering Detector (ELSD) and compares its performance with other powerful analytical techniques.

Experimental Protocols

HPLC with Hydrophilic Interaction Liquid Chromatography and Evaporative Light Scattering Detection (HILIC-ELSD)

This proposed method is based on established protocols for the analysis of similar oligosaccharides.[1][2][3][4][5][6][7][8][9]

Sample Preparation:

• Extraction: For solid samples (e.g., plant material, food supplements), extract a known weight of the homogenized sample with a mixture of ethanol and water (e.g., 70:30 v/v) using sonication or maceration.

• Protein Precipitation: For samples with high protein content (e.g., biological fluids), add acetonitrile to precipitate proteins, followed by centrifugation.

• Solid-Phase Extraction (SPE): To remove interfering substances, pass the extract through a C18 SPE cartridge to remove non-polar compounds, followed by a graphitized carbon SPE cartridge to retain and enrich the oligosaccharide fraction. Elute the oligosaccharides with a high percentage of organic solvent.

• Final Preparation: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

Chromatographic Conditions:

• Column: A HILIC column with an amide or zwitterionic stationary phase (e.g., 150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase: A gradient of acetonitrile (Solvent A) and an aqueous buffer (e.g., 10 mM ammonium formate, pH 4.5) (Solvent B).

  • Gradient: Start with a high percentage of Solvent A (e.g., 85%) and decrease to around 60% over 20-30 minutes to elute the polar verbascotetraose.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 30-40 °C.

• Detector: Evaporative Light Scattering Detector (ELSD).

  • Nebulizer Temperature: 40-50 °C.

  • Evaporator Temperature: 60-70 °C.

  • Gas Flow Rate: 1.5 - 2.0 L/min.

Validation Parameters: The method should be validated according to ICH guidelines, assessing linearity, accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), and limit of quantification (LOQ).

Alternative Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high sensitivity and selectivity for the analysis of underivatized oligosaccharides.[10][11][12][13][14]

Sample Preparation: Sample preparation is similar to the HILIC-ELSD method, with a strong emphasis on removing salts and non-volatile buffers that can interfere with the MS ionization source.

Chromatographic and MS Conditions:

• Chromatography: HILIC separation is commonly used, similar to the method described above. The use of volatile mobile phase additives like formic acid or ammonium formate is essential.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in negative or positive ion mode.

  • Detection: A triple quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Acquisition Mode: For quantification, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) can be used for enhanced selectivity and sensitivity.

Alternative Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive method for the analysis of carbohydrates without the need for derivatization.[15][16][17][18][19]

Sample Preparation: Similar to the HILIC-ELSD method, but with careful consideration to remove any compounds that may interfere with the electrochemical detection.

Chromatographic Conditions:

• Column: A high-pH stable anion-exchange column.

• Mobile Phase: A high pH eluent, typically a gradient of sodium hydroxide and sodium acetate.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detector: Pulsed Amperometric Detector with a gold working electrode.

Alternative Method: Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that requires minimal sample volume.[20][21][22][23][24]

Sample Preparation: Samples need to be dissolved in the background electrolyte. Derivatization with a charged or UV-active tag is often necessary for neutral oligosaccharides like verbascotetraose to enable detection and improve separation.

Electrophoretic Conditions:

• Capillary: Fused-silica capillary.

• Background Electrolyte: Borate buffers are commonly used for the separation of carbohydrates.

• Separation Voltage: 20-30 kV.

• Detection: UV-Vis detector (if derivatized) or Mass Spectrometry.

Performance Comparison

The following table summarizes the key performance characteristics of the different analytical methods for verbascotetraose analysis. The values are based on typical performance reported for similar oligosaccharide analyses in complex matrices.

Parameter	HPLC-HILIC-ELSD	LC-MS	HPAEC-PAD	Capillary Electrophoresis (CE)
Specificity	Moderate to High	Very High	High	High
Sensitivity (LOD)	ng range	pg to fg range[10][11]	pmol range[15]	fmol to amol range
**Linearity (R²) **	> 0.99	> 0.99	> 0.99	> 0.99
Precision (RSD%)	< 5%	< 10%	< 5%	< 10%
Accuracy (Recovery %)	90-110%	90-110%	90-110%	85-115%
Throughput	Moderate	Moderate	Low to Moderate	High
Cost	Moderate	High	Moderate	Low to Moderate
Robustness	High	Moderate	Moderate	Moderate
Derivatization	Not required	Not required	Not required	Often required

Visualization of Experimental Workflow

Caption: Workflow for the validation of an HPLC-HILIC-ELSD method for verbascotetraose analysis.

Conclusion

The choice of an analytical method for verbascotetraose quantification depends on the specific requirements of the study.

• HPLC-HILIC-ELSD offers a robust, reliable, and cost-effective solution for routine quality control and quantification in various matrices without the need for derivatization. Its universal detection principle is advantageous for analyzing compounds lacking a UV chromophore.

• LC-MS provides unparalleled sensitivity and selectivity, making it the method of choice for trace-level analysis, metabolite identification, and complex biological matrices where specificity is paramount.[10][11][13]

• HPAEC-PAD is a highly sensitive technique for carbohydrate analysis and is particularly well-suited for complex mixtures of oligosaccharides.[15][16][17]

• Capillary Electrophoresis offers high separation efficiency and throughput, making it suitable for screening a large number of samples, although it may require derivatization for neutral oligosaccharides.[20][21][22][23]

Researchers and drug development professionals should carefully consider the trade-offs between sensitivity, specificity, cost, and throughput when selecting the most appropriate method for their verbascotetraose analysis needs. The validated HPLC-HILIC-ELSD method presented here provides a strong foundation for accurate and reliable quantification in a wide range of applications.

References

• 1. HPLC Analysis of Sugars by HILIC Chromatography using Ascentis® Express OH-5 Column with ELSD Detection application for HPLC | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydrophilic interaction liquid chromatography for the separation, purification, and quantification of raffinose family oligosaccharides from Lycopus lucidus Turcz - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of a HILIC-ELSD method for simultaneous analysis of non-substituted and acetylated xylo-oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Development and validation of HILIC-UHPLC-ELSD methods for determination of sugar alcohols stereoisomers and its application for bioconversion processes of crude glycerin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jascoinc.com [jascoinc.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. Application of Hydrophilic Interaction Liquid Chromatography for the Quantification of Flavonoids in Genista tinctoria Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Separation and characterization of underivatized oligosaccharides using liquid chromatography and liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Normal-phase nanoscale liquid chromatography-mass spectrometry of underivatized oligosaccharides at low-femtomole sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of underivatized oligosaccharides by liquid chromatography/electrospray ionization tandem mass spectrometry with post-column addition of formic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Analysis of Urinary Oligosaccharides and Glycoamino Acids for the Diagnosis of Mucopolysaccharidosis and Glycoproteinosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. High performance anion exchange chromatography with pulsed amperometric detection (HPAEC-PAD) for the sensitive determination of hyaluronan oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. High-performance anion-exchange chromatography with pulsed amperometric detection for carbohydrate analysis of glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ast.uga.edu [ast.uga.edu]
• 18. High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) - Creative Biolabs [creative-biolabs.com]
• 19. High performance anion exchange chromatography with pulsed amperometric detection (HPAEC–PAD) for the sensitive determination of hyaluronan oligosaccharides - University of Regensburg Publication Server [epub.uni-regensburg.de]
• 20. Capillary electrophoresis for the analysis of glycosaminoglycans and glycosaminoglycan-derived oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Microfluidic Capillary Electrophoresis–Mass Spectrometry for Analysis of Monosaccharides, Oligosaccharides, and Glycopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Capillary Electrophoresis of Mono- and Oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Capillary Electrophoresis Separations of Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 24. longdom.org [longdom.org]

A Comparative Analysis of the Prebiotic Activity of Verbascotetraose and Inulin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the prebiotic activities of Verbascotetraose and inulin, focusing on their impact on gut microbiota composition and the production of short-chain fatty acids (SCFAs). The information presented is supported by experimental data from in vitro and in vivo studies to assist researchers and drug development professionals in evaluating these prebiotics for potential applications in functional foods and therapeutics.

Introduction to Verbascotetraose and Inulin

Verbascotetraose , a member of the raffinose family of oligosaccharides (RFOs), is a tetrasaccharide composed of two galactose units, one glucose unit, and one fructose unit.[1] It is structurally identical to stachyose. As an alpha-galactooligosaccharide (α-GOS), it is resistant to digestion in the upper gastrointestinal tract and is fermented by gut bacteria in the colon.[1][2]

Inulin is a well-established prebiotic belonging to the fructan group of dietary fibers. It consists of linear chains of fructose units with a terminal glucose molecule.[3][4] Inulin's chain length can vary, which influences its fermentation rate and site in the colon.[3] Like Verbascotetraose, it is not digested by human enzymes and is selectively fermented by the gut microbiota.[3][4]

Comparative Analysis of Prebiotic Effects

The prebiotic activity of both Verbascotetraose and inulin is primarily attributed to their selective fermentation by beneficial gut bacteria, leading to the production of SCFAs and modulation of the gut microbial community.

Impact on Gut Microbiota Composition

Both prebiotics have been shown to promote the growth of beneficial bacteria, particularly Bifidobacterium and Lactobacillus.

An in vitro study directly comparing α-GOS (Verbascotetraose) and inulin demonstrated that both have a strong bifidogenic effect.[5] Studies focusing on stachyose (Verbascotetraose) have shown its capability to significantly increase the abundance of Bifidobacterium and Faecalibacterium, while reducing the levels of potentially harmful bacteria like Escherichia-Shigella.[6]

Inulin is well-documented for its bifidogenic effects.[3][4] Furthermore, inulin consumption has been associated with an increase in the abundance of Anaerostipes and a decrease in Bilophila.[4]

Table 1: Comparative Effects on Gut Microbiota

Feature	Verbascotetraose (α-GOS/Stachyose)	Inulin
Primary Beneficially Modulated Genera	Bifidobacterium, Lactobacillus, Faecalibacterium[2][6]	Bifidobacterium, Anaerostipes[4]
Other Reported Microbial Changes	Decrease in Escherichia-Shigella, Parabacteroides, Eggerthella, Flavonifractor[6]	Decrease in Bilophila[4]
Prebiotic Index (PI)	Higher PI values reported for galactose-containing oligosaccharides compared to fructose-containing ones (FOS and inulin) in some studies.[7]	Generally considered to have a positive prebiotic index.

Short-Chain Fatty Acid (SCFA) Production

The fermentation of both Verbascotetraose and inulin by gut microbiota leads to the production of SCFAs, primarily acetate, propionate, and butyrate, which are crucial for gut health and have systemic effects.

In an in vitro fermentation screening, α-GOS (Verbascotetraose) and inulin both led to a dose-dependent increase in total SCFAs.[5] The study also noted that both forms of GOS (alpha and beta) and xylo-oligosaccharides (XOS) induced an increased relative ratio of acetate.[5] A study on stachyose (Verbascotetraose) demonstrated a significant increase in acetate levels, with a reduction in propionate.[6]

Inulin fermentation is known to produce all three major SCFAs.[8] Some studies suggest that inulin may particularly favor the production of butyrate.[8]

Table 2: Comparative Effects on SCFA Production (In Vitro)

SCFA	Verbascotetraose (α-GOS/Stachyose)	Inulin
Total SCFAs	Dose-dependent increase[5]	Dose-dependent increase[5]
Acetate	Increased production[5][6]	Increased production
Propionate	Decreased production reported in one study[6]	Increased production
Butyrate	Increased production	Increased production, with some studies suggesting a more pronounced effect[8]

Experimental Protocols

In Vitro Fermentation Model

A common method to assess prebiotic activity is through in vitro fermentation using human fecal inocula.

Objective: To simulate the fermentation process in the human colon and measure changes in microbial populations and SCFA production.

Methodology:

• Fecal Sample Collection: Fresh fecal samples are collected from healthy human donors who have not taken antibiotics for at least 3 months.

• Inoculum Preparation: A fecal slurry is prepared by homogenizing the feces in a buffer solution under anaerobic conditions.

• Batch Culture Fermentation: The fecal inoculum is added to a fermentation medium containing the prebiotic substrate (Verbascotetraose or inulin) at a specific concentration (e.g., 1% w/v). A control with no added prebiotic is also included.

• Incubation: The cultures are incubated anaerobically at 37°C for a defined period (e.g., 24 or 48 hours).

• Sampling and Analysis:

  • Microbiota Analysis: DNA is extracted from the fermentation broth at different time points, and 16S rRNA gene sequencing is performed to determine the microbial composition.

  • SCFA Analysis: Supernatants from the fermentation broth are analyzed for SCFA concentrations using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

  • pH Measurement: The pH of the fermentation broth is monitored throughout the incubation period.

Signaling Pathways and Mechanisms of Action

The health benefits of prebiotics are largely mediated by the SCFAs produced during fermentation. These SCFAs can influence various signaling pathways.

General Prebiotic Fermentation Pathway

Caption: General pathway of prebiotic fermentation in the colon.

Inulin's Anti-inflammatory Signaling Pathway

Inulin and its fermentation product, butyrate, have been shown to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[9][10]

Caption: Inulin-mediated inhibition of the NF-κB inflammatory pathway.

Conclusion

Both Verbascotetraose and inulin demonstrate significant prebiotic activity, characterized by the stimulation of beneficial gut bacteria and the production of health-promoting SCFAs. While both effectively promote the growth of Bifidobacterium, Verbascotetraose, as an α-GOS, may also strongly support Lactobacillus growth. In terms of SCFA production, both increase total SCFAs, with some evidence suggesting potential differences in the ratios of individual SCFAs.

The choice between Verbascotetraose and inulin for a specific application may depend on the desired microbial and metabolic outcomes. Further head-to-head clinical trials are warranted to fully elucidate the comparative efficacy of these two prebiotics in modulating the human gut microbiome and influencing health outcomes.

Experimental Workflow Diagram

Caption: A typical experimental workflow for a comparative prebiotic study.

References

• 1. Prebiotic Effects of α- and β-Galactooligosaccharides: The Structure-Function Relation [mdpi.com]
• 2. Verbascotetraose | Benchchem [benchchem.com]
• 3. Inulin and its Effect on Inflammation Markers: A Literature Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. Health Effects and Mechanisms of Inulin Action in Human Metabolism [mdpi.com]
• 5. publications.tno.nl [publications.tno.nl]
• 6. Characteristics of stachyose-induced effects on gut microbiota and microbial metabolites in vitro associated with obesity in children - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prebiotic Effects of α- and β-Galactooligosaccharides: The Structure-Function Relation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immunomodulatory effects of inulin and its intestinal metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Inulin Inhibits the Inflammatory Response through Modulating Enteric Glial Cell Function in Type 2 Diabetic Mellitus Mice by Reshaping Intestinal Flora - PMC [pmc.ncbi.nlm.nih.gov]

Verbascotetraose vs. Fructooligosaccharides (FOS): A Comparative Prebiotic Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Verbascotetraose and Fructooligosaccharides (FOS), two prominent prebiotics in the field of gut health and therapeutic development. By examining their physicochemical properties, impact on gut microbiota, and the resulting production of short-chain fatty acids (SCFAs), this document aims to equip researchers with the necessary data to make informed decisions for their studies and product development endeavors.

Introduction

Verbascotetraose, a member of the Raffinose Family Oligosaccharides (RFOs), and Fructooligosaccharides (FOS) are non-digestible carbohydrates that exert their health benefits by selectively stimulating the growth and activity of beneficial bacteria in the colon. While both are recognized for their prebiotic potential, their distinct structural differences lead to variations in their fermentation profiles and physiological effects.

Verbascotetraose , structurally identical to stachyose, is a tetrasaccharide composed of two galactose units, one glucose unit, and one fructose unit.[1][2][3][4] It is naturally found in various plants, including legumes.[1][4] Due to the presence of α-galactosidic bonds, verbascotetraose is resistant to hydrolysis by human digestive enzymes and reaches the colon intact.[5]

Fructooligosaccharides (FOS) are linear chains of fructose units linked by β-(2-1) glycosidic bonds, often with a terminal glucose molecule.[6] They are naturally present in many plants and are also produced commercially from sucrose or inulin.[6]

Physicochemical Properties

The structural differences between Verbascotetraose and FOS influence their physical and chemical characteristics, which are crucial for formulation and application in research and product development.

Property	Verbascotetraose (Stachyose)	Fructooligosaccharides (FOS)
Molecular Formula	C₂₄H₄₂O₂₁[3]	Varies (short-chain)
Molecular Weight	666.58 g/mol [2][3][4]	Varies (lower than Verbascotetraose)
Structure	Tetrasaccharide (2 Galactose + 1 Glucose + 1 Fructose)[1][2][3][4]	Oligomer of fructose with a terminal glucose
Solubility	Soluble in water[1][7]	Soluble in water
Sweetness	Approximately 22% that of sucrose[4][7]	Varies, generally less sweet than sucrose
Melting Point	170°C[2]	Varies
Stability	Stable under acidic and high-temperature conditions[4][7]	Generally stable under food processing conditions

Impact on Gut Microbiota

Both Verbascotetraose and FOS are selectively fermented by beneficial gut bacteria, particularly Bifidobacterium and Lactobacillus species. However, studies suggest differences in their selectivity and efficacy.

A key indicator of prebiotic efficacy is the Prebiotic Index (PI) , which reflects the selective stimulation of beneficial bacteria over potentially harmful ones. One study reported that soybean oligosaccharides, which are Raffinose Family Oligosaccharides like Verbascotetraose, exhibited a higher prebiotic index score (4.36) compared to FOS (1.82).[5] This suggests that Verbascotetraose may have a more potent selective fermentation profile.

FOS has been extensively studied and is well-documented to significantly increase the populations of Bifidobacterium and Lactobacillus.[8][9][10] FOS supplementation has been shown to have a more pronounced growth-promoting effect on Bifidobacterium longum compared to Bifidobacterium breve.[8]

While direct comparative data for Verbascotetraose on specific probiotic strains is less abundant, its nature as an RFO suggests a strong bifidogenic effect.[5]

Production of Short-Chain Fatty Acids (SCFAs)

The fermentation of prebiotics by gut microbiota leads to the production of SCFAs, primarily acetate, propionate, and butyrate. These metabolites play a crucial role in maintaining gut homeostasis, providing energy for colonocytes, and exerting systemic health effects.

Both Verbascotetraose and FOS lead to the production of SCFAs. However, the specific ratios of acetate, propionate, and butyrate can differ, which may have implications for their therapeutic applications.

In vitro fermentation studies have shown that FOS fermentation leads to a significant increase in total SCFAs, with a notable rise in acetate and propionate.[11] Some studies have also demonstrated butyrate production from FOS fermentation, particularly with longer incubation times and in older adult microbiota.[11]

Comparative metabolome analysis of different prebiotics has indicated that while FOS is a strong producer of acetate, other oligosaccharides may lead to higher production of butyrate and propionate.[12] Given the higher prebiotic index of RFOs, it is plausible that Verbascotetraose fermentation could lead to a different and potentially more beneficial SCFA profile compared to FOS, although more direct comparative studies are needed to confirm this.

Experimental Protocols

For researchers aiming to conduct comparative studies on Verbascotetraose and FOS, the following experimental workflows are recommended.

In Vitro Fermentation of Prebiotics

This protocol is designed to assess the fermentation of prebiotics by gut microbiota.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. STACHYOSE CAS#: 470-55-3 [m.chemicalbook.com]
• 3. Stachyose | C24H42O21 | CID 439531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Application of Stachyose in Food Industry - SHANDONG SAIGAO GROUP CORPORATION [saigaonutri.com]
• 5. Prebiotic Effects of α- and β-Galactooligosaccharides: The Structure-Function Relation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scirp.org [scirp.org]
• 7. dietarysupplements.alfa-chemistry.com [dietarysupplements.alfa-chemistry.com]
• 8. Growth and survival of Bifidobacterium breve and Bifidobacterium longum in various sugar systems with fructooligosaccharide supplementation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of Different Doses of Fructooligosaccharides (FOS) on the Composition of Mice Fecal Microbiota, Especially the Bifidobacterium Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Fructooligosaccharides (FOS) differentially modifies the in vitro gut microbiota in an age-dependent manner [frontiersin.org]
• 12. Comparative analysis of prebiotic effects of four oligosaccharides using in vitro gut model: digestibility, microbiome, and metabolome changes - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of HPAEC-PAD and HPLC-RI for Verbascotetraose Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the analysis of complex carbohydrates, the accurate quantification of specific oligosaccharides is paramount. Verbascotetraose, a member of the raffinose family of oligosaccharides (RFOs), plays a significant role in various biological processes and is a key analyte in food science and pharmaceutical research. This guide provides a comprehensive cross-validation and comparison of two prominent analytical techniques for verbascotetraose quantification: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI).

Executive Summary

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) emerges as a superior method for the quantification of verbascotetraose and other oligosaccharides, offering significantly higher sensitivity and resolution compared to High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI).[1] While HPLC-RI is a viable and cost-effective alternative, it is hindered by lower sensitivity and potential for co-elution with other saccharides. This guide presents a detailed comparison of the two methods, including experimental protocols, quantitative performance data, and visual workflows to aid in methodological selection and implementation.

Data Presentation: Quantitative Method Comparison

The following table summarizes the key quantitative performance parameters for the analysis of verbascotetraose and related oligosaccharides by HPAEC-PAD and HPLC-RI. Data for HPAEC-PAD is specific to verbascose (verbascotetraose). Due to the limited availability of direct validation studies for verbascotetraose by HPLC-RI, data for the structurally similar oligosaccharide raffinose is presented as a representative benchmark.

Parameter	HPAEC-PAD (for Verbascose)	HPLC-RI (for Raffinose)
Linearity Range	0.05 - 20 mg/L	0.25 - 5.0 g/L
Limit of Detection (LOD)	0.05 mg/L	0.082 g/L
Limit of Quantification (LOQ)	0.15 mg/L	0.192 g/L
Precision (RSD%)	1.8 - 3.5% (Intermediate Precision for RFOs)[1]	2.6 - 9.4% (for wine matrix)[2]
Accuracy (Recovery %)	Not explicitly stated for verbascose	95.3 - 105.4% (for grape juice)[2]

Principles of Separation and Detection

HPAEC-PAD: This technique utilizes the weakly acidic nature of carbohydrates. At high pH, the hydroxyl groups of saccharides are ionized, allowing for their separation on a strong anion-exchange column. The separated analytes are then detected electrochemically with high sensitivity using a pulsed amperometric detector, which involves a repeating sequence of potentials applied to a gold electrode to measure the current generated by the oxidation of the carbohydrates.[1]

HPLC-RI: This method separates carbohydrates based on their differential partitioning between a stationary phase (often an amino-bonded silica column) and a mobile phase. The refractive index detector measures the difference in the refractive index between the mobile phase and the eluting sample. While it is a universal detector for non-chromophoric compounds like sugars, it is generally less sensitive and more susceptible to baseline drift due to temperature and pressure fluctuations.

Experimental Protocols

HPAEC-PAD Method for Verbascotetraose Quantification

This protocol is adapted from a validated method for the analysis of fermentable oligo-, di-, monosaccharides, and polyols (FODMAPs), including verbascose.[3]

• Instrumentation: A high-performance anion-exchange chromatography system equipped with a pulsed amperometric detector (e.g., Dionex™ ICS-5000+ system).[3]

• Column: A Dionex CarboPac™ PA200 analytical column (3 x 250 mm) is suitable for the separation of oligosaccharides.[3]

• Mobile Phase: A gradient of sodium hydroxide and sodium acetate is typically used for elution. The exact gradient conditions should be optimized for the specific separation.

• Flow Rate: A typical flow rate is 0.5 mL/min.

• Column Temperature: Maintained at 30°C.

• Injection Volume: 10 µL.

• Detection: Pulsed Amperometric Detection (PAD) with a gold working electrode. The waveform should be optimized for carbohydrate detection.

• Quantification: External standard calibration using verbascose standards in the concentration range of 0.05 - 20 mg/L.[3]

HPLC-RI Method for Oligosaccharide Quantification

This protocol is based on a validated method for the determination of raffinose and other oligosaccharides in juices and wines.[2]

• Instrumentation: An HPLC system equipped with a refractive index detector (e.g., Agilent 1260 with a G1362A RID).[2]

• Column: A Synergi™ Hydro-RP C18 column with polar endcapping (150 x 4.6 mm, 4 µm) has been shown to be effective.[2]

• Mobile Phase: A gradient of ultrapure water (Solvent A) and acetonitrile (Solvent B). An example gradient is: 0–8 min: 100% A; 8–9 min: 80% B; 9–12 min: 80% B; 12–13 min: 100% A; 13–20 min: 100% A.[2]

• Flow Rate: 0.7 mL/min.[2]

• Column Temperature: 35°C.[2]

• Injection Volume: 20 µL.[2]

• Detection: Refractive Index Detector with the cell temperature maintained at 35°C.[2]

• Quantification: External standard calibration using appropriate oligosaccharide standards. For raffinose, a linearity range of 0.25 to 5.0 g/L has been validated.[2]

Mandatory Visualizations

Caption: HPAEC-PAD experimental workflow for verbascotetraose analysis.

Caption: HPLC-RI experimental workflow for oligosaccharide analysis.

Caption: Logical relationship in the cross-validation of HPAEC-PAD and HPLC-RI.

Conclusion

The cross-validation of HPAEC-PAD and HPLC-RI for the quantification of verbascotetraose clearly demonstrates the superior performance of HPAEC-PAD in terms of sensitivity and its ability to resolve complex mixtures of carbohydrates. The optimized HPAEC-PAD method allows for the separation and detection of verbascose and other RFOs within a 20-minute run time.[1] While HPLC-RI provides a simpler and more accessible alternative, its lower sensitivity and potential for chromatographic interferences may not be suitable for all applications, particularly those requiring the analysis of trace levels of oligosaccharides. The choice between these two methods will ultimately depend on the specific requirements of the analysis, including the desired level of sensitivity, the complexity of the sample matrix, and the available instrumentation. For rigorous and sensitive quantification of verbascotetraose, HPAEC-PAD is the recommended technique.

References

• 1. A reliable and rapid method for soluble sugars and RFO analysis in chickpea using HPAEC-PAD and its comparison with HPLC-RI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determining 1-kestose, nystose and raffinose oligosaccharides in grape juices and wines using HPLC: method validation and characterization of products from Northeast Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative Analysis of Raffinose Family Oligosaccharide (RFO) Content in Legume Varieties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Raffinose Family Oligosaccharide (RFO) content in various commercially important legume varieties. RFOs, including raffinose, stachyose, and verbascose, are alpha-galactosides that can cause gastrointestinal discomfort in humans and monogastric animals due to the absence of the α-galactosidase enzyme required for their digestion.[1] However, they are also recognized for their prebiotic potential, promoting the growth of beneficial gut bacteria.[1][2] Understanding the RFO content in different legumes is crucial for food scientists aiming to develop low-flatulence food products and for researchers investigating the physiological effects of these oligosaccharides.

Quantitative Data on RFO Content

The total RFO content and the prevalence of individual oligosaccharides vary significantly among different legume species and even between cultivars of the same species.[3][4] The following table summarizes the RFO content in several common legumes based on published experimental data.

Legume Variety	Total RFOs (mg/g dry matter)	Predominant RFO	Reference
Soybean (Glycine max)	33.75 - 69.30	Stachyose	[2][3][4]
Lupine (Lupinus spp.)	57.23 - 130.38	Stachyose	[2][3][4]
Pea (Pisum sativum)	52.03 - 80.60	Verbascose (in most cultivars)	[2][3][4]
Faba Bean (Vicia faba)	32.15 - 65.17	Verbascose	[2][3][4]
Lentil (Lens culinaris)	~50 - 60	Stachyose	[5]
Chickpea (Cicer arietinum)	~120 (total prebiotic carbohydrates)	Not specified	[5]
Common Bean (Phaseolus vulgaris)	~150 (total prebiotic carbohydrates)	Stachyose	[5]

Experimental Protocols

The quantification of RFOs in legumes is commonly performed using High-Performance Liquid Chromatography with a Refractive Index detector (HPLC-RI). The following is a representative protocol for this analysis.

Protocol: Quantification of RFOs in Legume Seeds by HPLC-RI

1. Sample Preparation:

• Grind legume seeds into a fine powder.

• Accurately weigh approximately 1 gram of the powdered sample.

• Extract the sugars by adding 10 mL of 50% ethanol.

• Incubate the mixture in a shaking water bath at 50°C for 30 minutes.

• Centrifuge the mixture to pellet the solid material.

• Collect the supernatant containing the soluble sugars.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-RI Analysis:

• Instrument: High-Performance Liquid Chromatography system equipped with a Refractive Index (RI) detector.

• Column: A carbohydrate analysis column (e.g., Aminex HPX-87C) is typically used.

• Mobile Phase: Deionized water at a flow rate of 0.6 mL/min.

• Column Temperature: 85°C.

• Injection Volume: 20 µL.

• Detection: Refractive Index detector maintained at a constant temperature.

3. Quantification:

• Prepare standard solutions of raffinose, stachyose, and verbascose of known concentrations.

• Inject the standards into the HPLC system to create a calibration curve for each RFO.

• Identify and quantify the RFOs in the legume samples by comparing their retention times and peak areas to those of the standards.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of RFOs in legume samples.

Caption: Workflow for RFO analysis in legumes.

Signaling Pathways and Logical Relationships

The biosynthesis of Raffinose Family Oligosaccharides in plants is a well-defined pathway. The following diagram illustrates the key steps in this process.

Caption: RFO biosynthesis pathway in plants.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Changes in the raffinose family oligosaccharides content in the lentil and common bean seeds during malting and mashing processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Thin Layer Chromatography for the Analysis of Glycosaminoglycan Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]

Verbascotetraose: A Comprehensive Comparison with Leading Prebiotics in Gut Microbiota Modulation

For Immediate Release

A deep dive into the prebiotic potential of Verbascotetraose, also known as Stachyose, reveals its significant efficacy in modulating the gut microbiota. This comprehensive guide, intended for researchers, scientists, and drug development professionals, offers a detailed comparison of Verbascotetraose with other well-established prebiotics such as Fructooligosaccharides (FOS), Galactooligosaccharides (GOS), and inulin. The following analysis is based on available experimental data, elucidating the nuanced effects of these compounds on the gut microbial ecosystem.

Introduction to Verbascotetraose

Verbascotetraose is a tetrasaccharide belonging to the raffinose family of oligosaccharides. Structurally, it consists of two α-D-galactose units, one α-D-glucose unit, and one β-D-fructose unit. Its resistance to digestion in the upper gastrointestinal tract allows it to reach the colon largely intact, where it is selectively fermented by beneficial gut bacteria.

Comparative Efficacy on Gut Microbiota Composition

The primary measure of a prebiotic's effectiveness lies in its ability to selectively stimulate the growth of beneficial gut microorganisms. Verbascotetraose has demonstrated a potent bifidogenic and lactogenic effect, comparable and in some instances superior to other prebiotics.

A study evaluating the prebiotic effect of various oligosaccharides on the growth of Lactobacillus acidophilus strains showed that stachyose (Verbascotetraose) exhibited a significant growth-promoting effect. While direct quantitative comparisons across a broad spectrum of gut microbes in a single study are limited, the available evidence suggests Verbascotetraose is a highly effective prebiotic. For instance, some research indicates that stachyose may have a more pronounced bifidogenic effect than FOS and is well-tolerated, even in individuals with compromised gut function.

Prebiotic	Key Microbial Genera Stimulated	Notable Effects
Verbascotetraose (Stachyose)	Bifidobacterium, Lactobacillus, Akkermansia	Potent bifidogenic and lactogenic effects.
Fructooligosaccharides (FOS)	Bifidobacterium, Lactobacillus	Well-established bifidogenic effects.[1]
Galactooligosaccharides (GOS)	Bifidobacterium, Lactobacillus	Strong bifidogenic activity.[2][3]
Inulin	Bifidobacterium, Anaerostipes, Bilophila	Modest effect on global microbiota, with specific changes in certain genera.[4]

Modulation of Short-Chain Fatty Acid (SCFA) Production

The fermentation of prebiotics by gut bacteria leads to the production of short-chain fatty acids (SCFAs), primarily acetate, propionate, and butyrate, which are crucial for gut health and host metabolism.

In vitro fermentation studies have shown that Verbascotetraose significantly increases the production of total SCFAs. Specifically, it has been observed to elevate the levels of acetic acid and propionic acid.[5] While FOS and GOS are also known to increase SCFA production, the specific ratios of acetate, propionate, and butyrate can vary depending on the prebiotic's chemical structure and the composition of the individual's gut microbiota. For instance, some studies have reported that FOS and GOS may reduce butyrate-producing bacteria in certain contexts.[2][6]

Prebiotic	Acetate Production	Propionate Production	Butyrate Production
Verbascotetraose (Stachyose)	Increased[5]	Increased[5]	Increased
Fructooligosaccharides (FOS)	Increased	Increased	Variable/Decreased in some studies[2]
Galactooligosaccharides (GOS)	Increased	Increased	Variable/Decreased in some studies[2]
Inulin	Increased	Increased	Increased

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited findings, detailed experimental methodologies are provided below.

In Vitro Gut Fermentation Model

A common method to assess the prebiotic potential of a substance is through an in vitro gut fermentation model.

Figure 1: Experimental workflow for in vitro gut fermentation.

Methodology:

• Fecal Slurry Preparation: Fresh fecal samples from healthy human donors are homogenized in a sterile anaerobic buffer.

• In Vitro Fermentation: The fecal slurry is used to inoculate anaerobic fermentation vessels containing a basal nutrient medium and the prebiotic substrate to be tested (Verbascotetraose, FOS, GOS, or inulin).

• Sampling: Aliquots are collected at baseline and at various time points during fermentation (e.g., 24 and 48 hours).

• Microbiota Analysis: Bacterial DNA is extracted from the samples, and the V3-V4 region of the 16S rRNA gene is amplified and sequenced to determine the microbial composition.

• SCFA Analysis: The concentrations of short-chain fatty acids in the fermentation broth are quantified using gas chromatography-mass spectrometry (GC-MS).

16S rRNA Gene Sequencing for Microbiota Profiling

This technique is used to identify and quantify the different bacterial taxa present in a sample.

Methodology:

• DNA Extraction: Genomic DNA is extracted from fecal or fermentation samples using a commercially available kit.

• PCR Amplification: The hypervariable regions (e.g., V3-V4) of the 16S rRNA gene are amplified using specific primers with barcode sequences for sample identification.

• Library Preparation and Sequencing: The amplified DNA is purified, pooled, and sequenced on a high-throughput sequencing platform.

• Data Analysis: The raw sequencing reads are processed to remove low-quality reads, and the remaining sequences are clustered into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs). Taxonomic assignment is performed by comparing the sequences to a reference database.

Gas Chromatography-Mass Spectrometry (GC-MS) for SCFA Analysis

GC-MS is a sensitive method for the quantification of SCFAs.

Methodology:

• Sample Preparation: Fecal or fermentation samples are acidified and the SCFAs are extracted with an organic solvent (e.g., diethyl ether).

• Derivatization: The extracted SCFAs are often derivatized to increase their volatility for GC analysis.

• GC-MS Analysis: The derivatized samples are injected into a gas chromatograph coupled to a mass spectrometer. The compounds are separated based on their boiling points and retention times and identified and quantified based on their mass spectra.

Signaling Pathway Modulation

Prebiotics can influence host health by modulating various signaling pathways, often through the action of their fermentation products, the SCFAs.

Enhancement of Intestinal Barrier Function

Verbascotetraose has been shown to improve intestinal barrier integrity by upregulating the expression of tight junction proteins such as occludin and ZO-1.[5] This effect helps to reduce intestinal permeability and prevent the translocation of harmful substances like lipopolysaccharide (LPS) into the bloodstream.

Anti-inflammatory Effects via NF-κB Pathway

Chronic low-grade inflammation is implicated in many metabolic diseases. Verbascotetraose has been found to ameliorate LPS-mediated inflammation by inhibiting the NF-κB signaling pathway.[5] The activation of NF-κB leads to the transcription of pro-inflammatory cytokines. By inhibiting this pathway, Verbascotetraose can help to reduce inflammation.

References

• 1. Fructooligosaccharides (FOS) differentially modifies the in vitro gut microbiota in an age-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructooligosaccharide (FOS) and Galactooligosaccharide (GOS) Increase Bifidobacterium but Reduce Butyrate Producing Bacteria with Adverse Glycemic Metabolism in healthy young population - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Prebiotic inulin-type fructans induce specific changes in the human gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of stachyose on the intestinal microbiota and barrier in antibiotic-treated mice [agris.fao.org]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of the Bioactivities of Verbascotetraose and Verbascose

A comprehensive review for researchers and drug development professionals on the differential biological effects of two prominent raffinose family oligosaccharides.

Verbascotetraose and Verbascose, both members of the raffinose family of oligosaccharides (RFOs), are complex carbohydrates found in a variety of plants. Structurally similar, their primary difference lies in the degree of polymerization, with Verbascose possessing an additional galactose unit compared to Verbascotetraose. This subtle structural variation significantly influences their bioactivities, including their roles as prebiotics and their immunomodulatory and anti-inflammatory properties. This guide provides a comparative analysis of their biological effects, supported by experimental data, to aid researchers and drug development professionals in understanding their therapeutic potential.

Chemical and Physical Properties

A fundamental understanding of the chemical structures of Verbascotetraose and Verbascose is crucial to appreciating their distinct biological functions.

Property	Verbascotetraose	Verbascose
Synonym	Stachyose[1]	-
Structure	Galactose-(α1→6)-Galactose-(α1→6)-α-Glucose-(1→2)-β-Fructose[1]	Galactose-(α1→6)-Galactose-(α1→6)-Galactose-(α1→6)-α-Glucose-(1→2)-β-Fructose[1][2][3]
Molecular Formula	C₂₄H₄₂O₂₁[1][4]	C₃₀H₅₂O₂₆[2][3][5][6]
Molecular Weight	~666.6 g/mol [1][4]	~828.72 g/mol [2][5]
Classification	Tetrasaccharide (RFO)[1]	Pentasaccharide (RFO)[2][3][6]
General Properties	Prebiotic, resistant to digestion in the upper GI tract.[1][7]	Prebiotic, soluble in water, weakly acidic, resistant to digestion in the upper GI tract.[2][3][8]

Comparative Bioactivity

Emerging research highlights the differential bioactivities of Verbascotetraose and Verbascose, with the higher degree of polymerization in Verbascose often correlating with enhanced effects.

Anti-inflammatory Activity

Studies directly comparing the anti-inflammatory effects of RFOs have demonstrated a clear trend related to their size. In a key study utilizing a lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage model, the inhibitory effect on the secretion of inflammatory factors was observed to be directly proportional to the degree of polymerization. This positions Verbascose as a more potent anti-inflammatory agent than Verbascotetraose (Stachyose) and Raffinose.[5]

Another study focusing on stachyose (Verbascotetraose) elucidated its anti-inflammatory mechanism, showing its ability to inhibit the Toll-like receptor 4 (TLR4)/NF-κB signaling pathway.[5] This study provided quantitative data on the dose-dependent inhibition of nitric oxide (NO) and pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in LPS-stimulated RAW264.7 macrophages.

Immunomodulatory Effects

Both Verbascotetraose and Verbascose exhibit immunomodulatory properties. Research on Verbascose extracted from mung beans has shown it to possess potent immunostimulatory activity, both in vitro and in vivo.[9] Furthermore, a study on α-Galactooligosaccharides (α-GOS), a class to which both compounds belong, suggested that a higher degree of polymerization is associated with enhanced immunomodulatory activity. This would imply that Verbascose has a stronger immunomodulatory potential than Verbascotetraose. While direct comparative quantitative data on cytokine production is limited, the available evidence points towards a greater effect from the larger oligosaccharide.

Prebiotic Potential

Antioxidant Activity

Currently, there is a notable lack of direct comparative studies on the antioxidant capacities of Verbascotetraose and Verbascose using standardized assays such as DPPH, ABTS, or ORAC. This represents a significant knowledge gap in fully characterizing and comparing their bioactivities.

Experimental Protocols

To facilitate further research and comparative analysis, detailed methodologies for key bioactivity assays are provided below.

Anti-inflammatory Activity in RAW264.7 Macrophages

Objective: To determine the inhibitory effect of Verbascotetraose and Verbascose on the production of inflammatory mediators in LPS-stimulated macrophages.

Methodology:

• Cell Culture: RAW264.7 macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified atmosphere.

• Cell Viability Assay: To determine non-toxic concentrations, cells are treated with various concentrations of Verbascotetraose and Verbascose for 24 hours, and cell viability is assessed using an MTT assay.

• LPS Stimulation: Cells are pre-treated with non-toxic concentrations of Verbascotetraose or Verbascose for 1-2 hours, followed by stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

• Nitric Oxide (NO) Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

• Cytokine Analysis: The levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the culture supernatant are quantified using commercially available ELISA kits.

• Western Blot Analysis: To investigate the mechanism of action, the expression levels of key proteins in the inflammatory signaling pathway (e.g., iNOS, COX-2, and components of the NF-κB pathway) are analyzed by Western blotting.

In Vitro Prebiotic Activity Assessment

Objective: To evaluate and compare the prebiotic potential of Verbascotetraose and Verbascose through in vitro fermentation with human fecal microbiota.

Methodology:

• Fecal Slurry Preparation: Fresh fecal samples from healthy human donors are collected and homogenized in an anaerobic buffer to create a fecal slurry.

• In Vitro Fermentation: Anaerobic batch culture fermentations are set up with a basal medium containing the fecal slurry and either Verbascotetraose or Verbascose as the sole carbon source. A control with no added carbohydrate is also included.

• Gas Production: Total gas production during fermentation is measured over time using a pressure transducer.

• Short-Chain Fatty Acid (SCFA) Analysis: Samples are collected at different time points, and the concentrations of major SCFAs (acetate, propionate, and butyrate) are determined by gas chromatography (GC).

• Microbiota Composition Analysis: Changes in the gut microbiota composition are assessed by 16S rRNA gene sequencing of DNA extracted from the fermentation samples at the beginning and end of the fermentation period. This allows for the quantification of changes in the relative abundance of beneficial bacteria such as Bifidobacterium and Lactobacillus.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes involved, the following diagrams are provided.

Caption: Inhibition of the TLR4/NF-κB signaling pathway by Verbascotetraose and Verbascose.

Caption: Experimental workflow for in vitro prebiotic activity assessment.

Conclusion

The available evidence strongly suggests that both Verbascotetraose and Verbascose are bioactive oligosaccharides with significant therapeutic potential. A recurring theme is the influence of the degree of polymerization on their biological effects, with the larger pentasaccharide, Verbascose, often exhibiting more potent anti-inflammatory and immunomodulatory activities. Both compounds are effective prebiotics, though further research is needed to delineate their specific effects on the gut microbiome. A significant gap in the current literature is the lack of direct comparative data on their antioxidant properties. The experimental protocols and diagrams provided in this guide are intended to serve as a resource for researchers to design and conduct further comparative studies, which are crucial for fully elucidating the distinct therapeutic applications of these promising natural compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Study on the anti-inflammatory effect of stachyose by inhibiting TLR4/NF-κB signalling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro fermentation profiles of different soybean oligosaccharides and their effects on skatole production and cecal microbiota of broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. experts.illinois.edu [experts.illinois.edu]

Verbascotetraose: A Comparative Guide to Purity Assessment and Structural Confirmation by NMR

For researchers, scientists, and drug development professionals working with complex carbohydrates, establishing the purity and confirming the precise structure of compounds like Verbascotetraose is of paramount importance. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for the characterization of Verbascotetraose, a tetrasaccharide with the structure Galactose-(α1→6)-Galactose-(α1→6)-α-Glucose-(1→2)-β-Fructose.[1] Verbascotetraose is structurally identical to stachyose and belongs to the Raffinose Family of Oligosaccharides (RFOs).[1]

This guide presents experimental data and detailed protocols to assist in selecting the most appropriate analytical methodology for your research needs.

Structural Confirmation and Purity Assessment by NMR Spectroscopy

NMR spectroscopy is a powerful and non-destructive technique for the complete structural elucidation and purity assessment of oligosaccharides like Verbascotetraose.[2][3] Both one-dimensional (1D) and two-dimensional (2D) NMR experiments are employed to assign all proton (¹H) and carbon (¹³C) signals, confirming the monosaccharide composition, linkage positions, and anomeric configurations.

Quantitative Data Presentation: NMR Chemical Shifts

The following table summarizes the ¹H and ¹³C NMR chemical shifts for Verbascotetraose (Stachyose) in D₂O. These values are critical for confirming the identity and structure of the molecule.

Monosaccharide Unit	Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Terminal Galactose (Gal T)	H-1	4.97	C-1
H-2	3.79	C-2
H-3	3.84	C-3
H-4	4.02	C-4
H-5	4.14	C-5
H-6a	3.75	C-6
H-6b	3.75
Internal Galactose (Gal I)	H-1	4.96	C-1
H-2	3.78	C-2
H-3	3.83	C-3
H-4	4.01	C-4
H-5	3.90	C-5
H-6a	3.70	C-6
H-6b	3.80
Glucose (Glc)	H-1	5.42	C-1
H-2	3.53	C-2
H-3	3.81	C-3
H-4	3.59	C-4
H-5	3.85	C-5
H-6a	3.72	C-6
H-6b	3.88
Fructose (Fru)	H-1a	3.68	C-1
H-1b	3.68	C-2
H-3	4.11	C-3
H-4	4.02	C-4
H-5	3.89	C-5
H-6a	3.70	C-6
H-6b	3.70

Note: Chemical shifts can vary slightly depending on experimental conditions such as temperature, concentration, and pH.

Experimental Protocol: NMR Analysis of Verbascotetraose

This protocol outlines the steps for acquiring and analyzing 1D and 2D NMR data for the structural confirmation and purity assessment of Verbascotetraose.

1. Sample Preparation:

• Dissolve 10-20 mg of the Verbascotetraose sample in 0.5 mL of deuterium oxide (D₂O, 99.9%).[2]

• Lyophilize the sample to remove any exchangeable protons and then redissolve in 100% D₂O. Repeat this step twice for complete removal of H₂O.

• Filter the final solution into a 5 mm NMR tube.[4]

2. NMR Data Acquisition:

• Acquire all spectra on a 500 MHz or higher field NMR spectrometer.[2]

• 1D ¹H NMR: Acquire a standard proton spectrum to assess overall purity and identify anomeric protons.

• 1D ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all carbon signals.

• 2D COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings within each monosaccharide residue, allowing for the tracing of the spin systems.[5]

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, aiding in the assignment of carbon signals based on their attached proton assignments.[6]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are separated by two or three bonds. This is crucial for identifying the glycosidic linkages between the monosaccharide units.[6]

3. Data Processing and Analysis:

• Process the acquired data using appropriate NMR software (e.g., MestReNova, TopSpin).

• Assign the anomeric proton signals in the 1D ¹H spectrum, which typically resonate in a distinct downfield region.

• Use the COSY spectrum to trace the connectivity of protons within each sugar ring, starting from the anomeric protons.

• Assign the corresponding carbon signals using the HSQC spectrum.

• Confirm the glycosidic linkages by identifying cross-peaks in the HMBC spectrum between the anomeric proton of one residue and the carbon of the linked residue. For example, a correlation between H-1 of a galactose unit and C-6 of the glucose unit confirms the Gal-(α1→6)-Glc linkage.

• Assess purity by integrating the anomeric proton signals in the 1D ¹H spectrum. The presence of unexpected signals may indicate impurities.

Comparison with Alternative Analytical Techniques

While NMR provides unparalleled structural detail, other techniques are also valuable for assessing the purity and confirming the identity of Verbascotetraose.

Technique	Principle	Information Provided	Advantages	Limitations	Typical Quantitative Performance
NMR Spectroscopy	Nuclear magnetic resonance of atomic nuclei.	Complete 3D structure, anomeric configuration, linkage analysis, purity.	Non-destructive, provides unambiguous structural information.	Lower sensitivity compared to MS, complex spectra for mixtures.	Quantitative with proper standards (qNMR).
HPAEC-PAD	High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection.	Separation and quantification of carbohydrates. Purity assessment.	High resolution and sensitivity for carbohydrates without derivatization.[7]	Does not provide detailed structural information on its own.	LOD: ~0.25 ng for raffinose.[8] RSD: 1.8-3.5% for RFOs.[9]
HPLC-RI/ELSD	High-Performance Liquid Chromatography with Refractive Index or Evaporative Light Scattering Detection.	Purity assessment and quantification.	Robust and widely available.	Lower sensitivity and resolution compared to HPAEC-PAD. RI is sensitive to temperature and pressure fluctuations.	LOD/LOQ depend on the specific method and detector.
Mass Spectrometry (MS)	Measurement of mass-to-charge ratio of ions.	Molecular weight confirmation, monosaccharide composition (with fragmentation).	High sensitivity, can be coupled with chromatography (LC-MS).	Does not distinguish between isomers (e.g., linkage isomers) without tandem MS and fragmentation analysis.[10]	LOD in the low ng to pg range.[8]

Visualizing the Workflow and Structure

To further clarify the process of Verbascotetraose analysis, the following diagrams illustrate the experimental workflow and the logical relationships in its structural confirmation.

References

• 1. researchgate.net [researchgate.net]
• 2. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 3. Determination of glycan structure by nuclear magnetic resonance - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 5. youtube.com [youtube.com]
• 6. globalsciencebooks.info [globalsciencebooks.info]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. researchgate.net [researchgate.net]
• 9. A reliable and rapid method for soluble sugars and RFO analysis in chickpea using HPAEC-PAD and its comparison with HPLC-RI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural determination of fructooligosaccharides and raffinose family oligosaccharides using logically derived sequence tandem mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]

In Vivo vs. In Vitro Models: A Comparative Guide to Evaluating the Prebiotic Effects of Verbascotetraose

For researchers, scientists, and drug development professionals, understanding the prebiotic potential of novel compounds like verbascotetraose is crucial. This guide provides a comprehensive comparison of in vivo and in vitro models used to evaluate its efficacy, supported by experimental data and detailed protocols. By examining the strengths and limitations of each approach, researchers can make informed decisions to advance their studies on gut health and microbiome modulation.

Verbascotetraose, a stachyose isomer, is a tetrasaccharide with emerging prebiotic properties. Its resistance to digestion in the upper gastrointestinal tract allows it to reach the colon, where it can be selectively fermented by beneficial gut bacteria, such as Lactobacillus and Bifidobacterium. This fermentation process leads to the production of short-chain fatty acids (SCFAs), which are known to confer various health benefits. To substantiate these claims, rigorous evaluation using both living organisms (in vivo) and controlled laboratory settings (in vitro) is essential.

Quantitative Data Comparison: In Vivo vs. In Vitro Models

The following table summarizes key quantitative data that can be obtained from both in vivo and in vitro models when evaluating the prebiotic effects of verbascotetraose. It is important to note that direct comparative studies for verbascotetraose are limited; therefore, this table represents a composite of expected outcomes based on studies of similar oligosaccharides.

Parameter	In Vivo Model (e.g., Rat Model)	In Vitro Model (e.g., Fecal Fermentation)
Verbascotetraose Dosage	Typically 1-5% of the daily diet	0.5-2% (w/v) in fermentation medium
Study Duration	2-4 weeks	24-48 hours
Change in Bifidobacterium spp.	Significant increase in fecal and/or cecal content	Significant increase in bacterial culture
Change in Lactobacillus spp.	Moderate to significant increase in fecal and/or cecal content	Moderate to significant increase in bacterial culture
Total SCFA Production	Increased concentrations in cecal and fecal samples	Increased concentrations in fermentation broth
Butyrate Concentration	Variable increase, dependent on microbiota composition	Variable increase, dependent on fecal donor
Propionate Concentration	Moderate increase	Moderate increase
Acetate Concentration	Significant increase	Significant increase
Fecal/Cecal pH	Decrease of 0.5-1.5 units	Decrease of 1.0-2.0 units in fermentation medium

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for in vivo and in vitro studies on verbascotetraose.

In Vivo Animal Study Protocol

This protocol outlines a typical study design for evaluating the prebiotic effects of verbascotetraose in a rat model.

1. Animal Model:

• Species: Male Sprague-Dawley or Wistar rats (6-8 weeks old).

• Acclimatization: Animals are acclimatized for one week under standard laboratory conditions (22±2°C, 55±5% humidity, 12-hour light/dark cycle) with free access to a standard chow diet and water.

2. Experimental Design:

• Groups:

  • Control Group: Fed a standard basal diet.

  • Verbascotetraose Group: Fed the basal diet supplemented with 5% (w/w) verbascotetraose.

• Duration: 4 weeks.

• Diet: The basal diet is formulated to be nutritionally complete. Verbascotetraose is mixed uniformly into the diet of the experimental group.

• Sample Collection: Fecal samples are collected weekly. At the end of the study, animals are euthanized, and cecal contents are collected for analysis.

3. Key Measurements:

• Gut Microbiota Analysis: DNA is extracted from fecal and cecal samples, and 16S rRNA gene sequencing is performed to determine changes in the composition of the gut microbiota.

• SCFA Analysis: Concentrations of acetate, propionate, and butyrate in cecal and fecal samples are quantified using gas chromatography (GC).

• pH Measurement: The pH of fresh cecal contents is measured using a pH meter.

In Vitro Fecal Fermentation Protocol

This protocol describes an in vitro batch fermentation model to simulate the colonic fermentation of verbascotetraose.

1. Fecal Inoculum Preparation:

• Fresh fecal samples are collected from healthy human donors who have not taken antibiotics for at least three months.

• A 10% (w/v) fecal slurry is prepared by homogenizing the feces in an anaerobic phosphate-buffered saline (PBS) solution.

2. Fermentation Setup:

• Basal Medium: A sterile, anaerobic basal nutrient medium is prepared containing peptone, yeast extract, and salts.

• Experimental Conditions:

  • Control: Basal medium with fecal inoculum.

  • Verbascotetraose: Basal medium with fecal inoculum and 1% (w/v) verbascotetraose.

• Incubation: Fermentation is carried out in anaerobic conditions at 37°C for 48 hours in a shaking incubator.

3. Key Measurements:

• Microbiota Analysis: Samples of the fermentation broth are collected at 0, 24, and 48 hours. Bacterial DNA is extracted for 16S rRNA gene sequencing to assess changes in microbial populations.

• SCFA Analysis: The concentrations of acetate, propionate, and butyrate in the fermentation broth are measured at different time points using GC.

• pH Measurement: The pH of the fermentation medium is monitored throughout the incubation period.

Visualizing the Impact: Workflows and Pathways

To better illustrate the experimental processes and the potential mechanisms of action of verbascotetraose, the following diagrams have been generated.

Figure 1. Experimental workflows for in vivo and in vitro evaluation of verbascotetraose.

Figure 2. Simplified signaling pathway of verbascotetraose's prebiotic effect.

Conclusion: Integrating In Vivo and In Vitro Approaches

Both in vivo and in vitro models offer valuable insights into the prebiotic effects of verbascotetraose. In vitro models provide a rapid, cost-effective, and highly controlled method for initial screening and mechanistic studies, particularly for observing direct effects on microbial fermentation. However, they lack the complexity of the host-microbe interactions present in a living organism.

In vivo models, while more time-consuming and expensive, are indispensable for understanding the physiological relevance of the prebiotic effects in a complex biological system. They allow for the assessment of systemic effects, such as changes in host metabolism and immune responses, which cannot be fully replicated in vitro.

For a comprehensive evaluation of the prebiotic potential of verbascotetraose, a combined approach is recommended. Initial in vitro studies can be used to screen for efficacy and elucidate fermentation kinetics, followed by in vivo studies to confirm these findings in a physiologically relevant context and to investigate systemic health benefits. This integrated strategy will provide a robust body of evidence to support the development of verbascotetraose as a functional food ingredient or therapeutic agent.

Comparison of different extraction techniques for Verbascotetraose from natural sources

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various techniques for the extraction of Verbascotetraose, a raffinose family oligosaccharide (RFO), from natural plant sources. Verbascotetraose is gaining interest in the pharmaceutical and nutraceutical industries for its potential prebiotic properties. Understanding the most effective and efficient methods for its extraction is crucial for research and development. This document outlines and contrasts conventional and modern extraction techniques, presenting available quantitative data, detailed experimental protocols, and a visualization of the metabolic fate of Verbascotetraose in the gut.

Comparison of Extraction Techniques

The selection of an appropriate extraction method is critical for maximizing the yield and purity of Verbascotetraose while considering factors such as time, cost, and environmental impact. Below is a summary of commonly employed techniques.

Extraction Technique	Principle	Advantages	Disadvantages	Solvent Systems Commonly Used
Maceration	Soaking the plant material in a solvent at room temperature over a period of time.	Simple, low cost, suitable for thermolabile compounds.	Time-consuming, lower extraction efficiency, large solvent consumption.	Ethanol/water mixtures (e.g., 50% ethanol)
Soxhlet Extraction	Continuous extraction with a cycling solvent, allowing for a thorough extraction.	Higher extraction efficiency than maceration.	Time-consuming, requires large volumes of solvent, potential thermal degradation of compounds.	Ethanol, Methanol
Ultrasound-Assisted Extraction (UAE)	Utilizes acoustic cavitation to disrupt cell walls and enhance mass transfer.	Reduced extraction time, lower solvent consumption, increased yield.	Potential for degradation of some compounds with high intensity ultrasound.	Ethanol/water mixtures, Water
Microwave-Assisted Extraction (MAE)	Uses microwave energy to heat the solvent and plant material, accelerating extraction.	Very short extraction time, reduced solvent consumption, higher extraction yields.	Requires specialized equipment, potential for localized overheating.	Ethanol/water mixtures
Supercritical Fluid Extraction (SFE)	Employs a supercritical fluid (typically CO2) as the solvent.	"Green" technique, high selectivity, solvent-free extract.	High initial equipment cost, may require a co-solvent for polar compounds.	Supercritical CO2, often with a polar co-solvent like ethanol.

Quantitative Data on Extraction Yields

The following table summarizes available data on the extraction yields of verbascose (a major component of Verbascotetraose) and other related oligosaccharides using different methods. It is important to note that the data is collated from studies on different plant materials and under varying experimental conditions, making a direct comparison challenging.

Extraction Method	Plant Source	Target Oligosaccharide(s)	Solvent	Yield	Reference
Conventional Extraction	Leguminous vine peas	Raffinose, Stachyose, Verbascose	50% Ethanol	Higher yield than 80% ethanol	[1]
Conventional Extraction	Leguminous vine peas	Verbascose	80% Ethanol	As effective as 50% ethanol for verbascose	[1]
Maceration	Verbascum thapsus (aerial parts)	Methanol-soluble bioactives	Methanol	8.11% (total extract)	[2]
Maceration	Verbascum thapsus (aerial parts)	Water-soluble bioactives	Water	10.03% (total extract)	[2]
Ultrasound-Assisted Extraction	Verbascum thapsus (flowers)	Total extract	Ethanol	5.83 ± 0.08%	[2]
Ultrasound-Assisted Extraction	Verbascum sinaiticum	Total extract	70% Ethanol	21.6%	[3][4]

Experimental Protocols

Below are generalized protocols for the different extraction techniques. Researchers should optimize these parameters for their specific plant material and target compound.

Maceration

Objective: To extract Verbascotetraose using a simple soaking method.

Protocol:

• Sample Preparation: Air-dry the plant material (e.g., roots or leaves of Verbascum thapsus) and grind it into a fine powder.

• Extraction:

  • Place 10 g of the powdered plant material into a conical flask.

  • Add 100 mL of 50% aqueous ethanol.

  • Seal the flask and keep it at room temperature for 48-72 hours with occasional shaking.

• Filtration: Filter the mixture through Whatman No. 1 filter paper.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

Soxhlet Extraction

Objective: To achieve a more exhaustive extraction using a continuous reflux method.

Protocol:

• Sample Preparation: Dry and pulverize the plant material.

• Extraction:

  • Place 10 g of the powdered sample into a cellulose thimble.

  • Place the thimble inside the Soxhlet extractor.

  • Fill a round-bottom flask with 250 mL of ethanol.

  • Assemble the Soxhlet apparatus and heat the flask to allow the solvent to cycle through the sample for 6-8 hours.

• Concentration: After extraction, concentrate the solvent in the flask using a rotary evaporator to yield the crude extract.

Ultrasound-Assisted Extraction (UAE)

Objective: To accelerate the extraction process using ultrasonic waves.

Protocol:

• Sample Preparation: Prepare the powdered plant material as described for maceration.

• Extraction:

  • Mix 10 g of the powdered sample with 100 mL of 70% ethanol in a beaker.

  • Place the beaker in an ultrasonic bath.

  • Sonication is performed at a frequency of 40 kHz and a power of 100 W for 30 minutes at a controlled temperature of 40-50°C.

• Filtration and Concentration: Filter the extract and concentrate it as described for maceration.

Microwave-Assisted Extraction (MAE)

Objective: To rapidly extract Verbascotetraose using microwave energy.

Protocol:

• Sample Preparation: Prepare the powdered plant material.

• Extraction:

  • Place 10 g of the sample in a microwave extraction vessel with 100 mL of 70% ethanol.

  • Place the vessel in a microwave extractor.

  • Apply microwave irradiation at a power of 400 W for 5 minutes.

• Filtration and Concentration: After cooling, filter the mixture and concentrate the filtrate.

Supercritical Fluid Extraction (SFE)

Objective: To extract Verbascotetraose using an environmentally friendly solvent.

Protocol:

• Sample Preparation: Dry and grind the plant material.

• Extraction:

  • Load the powdered sample into the extraction vessel of the SFE system.

  • Pressurize the system with CO2 to the supercritical state (e.g., 300 bar and 50°C).

  • Introduce a co-solvent, such as ethanol (e.g., at 10% concentration), to enhance the extraction of polar oligosaccharides.

  • Perform the extraction for a set period (e.g., 90 minutes).

• Collection: The extract is separated from the supercritical fluid in a cyclone separator, and the CO2 is recycled. The resulting extract is solvent-free.

Purification and Quantification of Verbascotetraose

Following crude extraction, further purification and quantification are necessary to determine the yield and purity of Verbascotetraose.

• Purification: The crude extract can be purified using techniques like column chromatography with activated charcoal or specific resins to remove pigments, monosaccharides, and other impurities.

• Quantification: High-Performance Liquid Chromatography (HPLC) with a refractive index (RI) detector is a common method for the quantitative analysis of oligosaccharides like Verbascotetraose. The concentration is determined by comparing the peak area of the sample to that of a known standard.

Mandatory Visualization

Metabolism of Verbascotetraose by Gut Microbiota

Verbascotetraose, being a complex oligosaccharide, is not digested in the upper gastrointestinal tract and reaches the colon intact. Here, it is metabolized by the gut microbiota, particularly beneficial bacteria like Bifidobacterium and Lactobacillus. This metabolic process is crucial for its prebiotic effect.

Metabolism of Verbascotetraose by gut microbiota.

Conclusion

The extraction of Verbascotetraose from natural sources can be achieved through various techniques, each with its own set of advantages and limitations. While conventional methods like maceration and Soxhlet extraction are simple and inexpensive, modern techniques such as UAE, MAE, and SFE offer significant improvements in terms of efficiency, extraction time, and environmental friendliness. The choice of the optimal extraction method will depend on the specific research or production goals, available resources, and the desired purity of the final product. Further research directly comparing these methods for Verbascotetraose extraction from key plant sources like Verbascum thapsus is warranted to establish a definitive, optimized protocol.

References

• 1. researchgate.net [researchgate.net]
• 2. Ultrasound Assisted Extraction and Characterization of Bioactives From Verbascum thapsus Roots to Evaluate Their Antioxidant and Medicinal Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Ultrasound-Assisted Extraction of Verbascum sinaiticum Leaves: Maximal Phenolic Yield and Antioxidant Capacity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Verbascotetraose: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility are paramount in scientific research. This guide provides detailed procedures for the proper disposal of Verbascotetraose, a non-hazardous oligosaccharide, designed for researchers, scientists, and drug development professionals.

Verbascotetraose, a tetrasaccharide, is generally considered non-hazardous. This classification is supported by safety data sheets for structurally similar oligosaccharides, such as verbascose, which indicate no specific disposal hazards.[1][2][3] However, it is crucial to consult the specific Safety Data Sheet (SDS) for the Verbascotetraose product in use and to adhere to local and institutional waste disposal regulations.

Pre-Disposal Checklist

Before proceeding with disposal, complete the following steps:

• Consult the Safety Data Sheet (SDS): Always review the SDS provided by the manufacturer for the specific Verbascotetraose product. Confirm that there are no special handling or disposal instructions.

• Verify Local Regulations: Check with your institution's Environmental Health and Safety (EHS) department or equivalent authority to ensure compliance with local wastewater and solid waste disposal regulations.[4][5][6][7]

• Assess for Contamination: This guide applies only to pure, uncontaminated Verbascotetraose. If the material is mixed with hazardous substances, it must be disposed of as hazardous waste according to institutional protocols.[4][5][8]

Disposal Procedures for Aqueous Solutions of Verbascotetraose

For small quantities of Verbascotetraose dissolved in water, drain disposal is often a suitable option, provided it is permitted by local regulations.[7][9]

Experimental Protocol for Drain Disposal:

• Ensure Neutral pH: Check the pH of the Verbascotetraose solution. It should be within the neutral range (typically between 5.5 and 10.5) acceptable for drain disposal.[7] If necessary, neutralize the solution.

• Turn on Cold Water: Open the cold water tap to create a strong, continuous flow. This will help to dilute the solution significantly upon disposal.

• Slowly Pour Solution: Pour the Verbascotetraose solution slowly down the drain, close to the water stream to minimize splashing.

• Flush Thoroughly: Continue to run cold water for at least two minutes after the solution has been poured to ensure the plumbing lines are thoroughly flushed.

• Clean the Sink: Rinse the sink basin to remove any residual material.

Disposal Procedures for Solid Verbascotetraose

Solid, non-hazardous Verbascotetraose can typically be disposed of in the regular solid waste stream, provided it is properly packaged.[10][11]

Experimental Protocol for Solid Waste Disposal:

• Secure Packaging: Place the solid Verbascotetraose in a sealed, durable container to prevent leakage or spillage. Double-bagging is recommended.[10]

• Labeling: Clearly label the outer container as "Non-hazardous" and specify the contents ("Verbascotetraose"). This prevents confusion and ensures safe handling by custodial staff.[10]

• Direct Disposal: Laboratory personnel should place the packaged waste directly into the designated dumpster or solid waste collection bin. Avoid leaving chemical waste in laboratory trash cans that are handled by custodial staff.[11]

• Empty Containers: Empty containers that held Verbascotetraose should have their labels defaced and can then be disposed of in the regular trash or recycling, in accordance with institutional policies.[4][11]

Quantitative Disposal Guidelines

The following table summarizes general quantitative guidelines for the disposal of non-hazardous laboratory chemicals. Always defer to your institution's specific limits.

Parameter	Guideline	Source
Drain Disposal Quantity	A few hundred grams or milliliters per day	[7]
Acceptable pH Range for Drain Disposal	5.5 - 10.5	[7]
Aqueous Solution Concentration	Dilute solutions are preferred	[9]
Solid Waste Quantity	No specific limit, but large quantities should be discussed with EHS	[10][11]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Verbascotetraose.

References

• 1. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 2. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. vumc.org [vumc.org]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 8. documents.uow.edu.au [documents.uow.edu.au]
• 9. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 10. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 11. sfasu.edu [sfasu.edu]

Personal protective equipment for handling Verbascotetraose

This guide provides comprehensive safety protocols and logistical information for the handling and disposal of Verbascotetraose, tailored for researchers, scientists, and drug development professionals.

Substance Identification and Properties

Verbascotetraose is a tetrasaccharide belonging to the Raffinose Family of Oligosaccharides (RFOs).[1] It is structurally identical to stachyose and is composed of two galactose molecules, one glucose molecule, and one fructose molecule.[1] As a non-hazardous, water-soluble carbohydrate, it requires standard laboratory handling precautions.[2][3]

Property	Value
Molecular Formula	C₂₄H₄₂O₂₁[1][4]
Molecular Weight	~666.6 g/mol [1]
Appearance	White to off-white powder (typical for oligosaccharides)
Solubility	Water-soluble[2]
Synonyms	Stachyose[1]

Hazard Identification and Risk Assessment

According to safety data for structurally similar compounds like Verbascose, Verbascotetraose is not classified as a hazardous substance.[3] The primary risk associated with handling is the potential for inhalation of fine dust particles, which may cause minor respiratory irritation.

Hazard Category	Classification	Precautionary Measures
Acute Toxicity	Not Classified	Avoid inhalation of dust.
Skin Corrosion/Irritation	Not Classified	Wash hands after handling.
Eye Damage/Irritation	Not Classified	Wear safety glasses to prevent eye contact with dust.
Respiratory Sensitization	Not Classified	Handle in a well-ventilated area.

Personal Protective Equipment (PPE)

Standard laboratory PPE is sufficient for handling Verbascotetraose. The following table outlines the recommended equipment.

Protection Type	Required PPE	Specifications and Rationale
Eye/Face Protection	Safety glasses or goggles[5][6]	Protects eyes from accidental splashes or airborne dust particles.
Skin Protection	Standard laboratory coat, Nitrile gloves[7][8]	A lab coat prevents contact with clothing. Gloves should be worn to maintain good laboratory hygiene.[9]
Respiratory Protection	Not required for small quantities	For handling large quantities or if significant dust is generated, a disposable N95-rated dust mask is recommended to minimize inhalation.[7]

Operational Plan: Handling and Experimental Protocols

Adherence to good laboratory practices is essential. The following protocol outlines the standard procedure for handling Verbascotetraose powder.

Methodology for Handling Verbascotetraose Powder:

• Preparation:

  • Ensure the work area, such as a laboratory bench or a chemical fume hood, is clean and uncluttered.

  • Verify that a sink and eyewash station are accessible.

  • Don the required PPE: a lab coat, nitrile gloves, and safety glasses.

• Weighing and Transfer:

  • When weighing the powder, perform the task in an area with good ventilation or within a chemical fume hood to minimize the potential for dust inhalation.

  • Use a spatula or scoop to carefully transfer the desired amount of Verbascotetraose to a clean container. Avoid creating airborne dust.

• Solubilization:

  • To prepare an aqueous solution, add the weighed Verbascotetraose powder to the appropriate volume of solvent (e.g., deionized water) in a suitable flask or beaker.

  • Stir or agitate the mixture until the solid is fully dissolved.

• Post-Handling:

  • Securely cap all containers of Verbascotetraose.

  • Clean any residual powder from the work surface with a damp cloth or paper towel.

  • Remove gloves and wash hands thoroughly with soap and water.[9]

References

• 1. Verbascotetraose | Benchchem [benchchem.com]
• 2. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 3. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 4. cymitquimica.com [cymitquimica.com]
• 5. epa.gov [epa.gov]
• 6. osha.gov [osha.gov]
• 7. PPE and Safety for Chemical Handling [acsmaterial.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. prod-docs.megazyme.com [prod-docs.megazyme.com]